(R)-2-Isopropylpiperazine dihydrochloride

• CAS: 1217663-39-2

Core Science & Biosynthesis

(R)-2-Isopropylpiperazine dihydrochloride chemical properties

An In-depth Technical Guide to (R)-2-Isopropylpiperazine Dihydrochloride: Synthesis, Characterization, and Application

Authored by: A Senior Application Scientist

Introduction

(R)-2-Isopropylpiperazine dihydrochloride is a chiral heterocyclic building block of significant interest in medicinal chemistry and drug development. The piperazine ring is a privileged scaffold, frequently incorporated into pharmaceutical agents to modulate physicochemical properties such as solubility and basicity, thereby enhancing pharmacokinetic profiles.[1][2][3] The introduction of a chiral center at the 2-position with an isopropyl substituent provides a specific three-dimensional architecture, crucial for achieving stereoselective interactions with biological targets. This guide provides a comprehensive technical overview of its chemical properties, a robust synthetic pathway, detailed analytical characterization, and its applications for researchers and drug development professionals.

Chemical Identity and Physicochemical Properties

A summary of the core chemical and physical properties of (R)-2-Isopropylpiperazine dihydrochloride is presented below. While specific experimental data for some properties are not widely published, values for closely related analogs are provided for context and estimation.

Property	Value	Source(s)
CAS Number	1217663-39-2	[4][5]
Molecular Formula	C₇H₁₈Cl₂N₂	[4]
Molecular Weight	201.14 g/mol	[4]
Canonical SMILES	CC(C)[C@@H]1CNCCN1.Cl.Cl	[4]
Appearance	Expected to be a white to off-white crystalline solid, similar to other piperazine hydrochlorides.[6]	N/A
Solubility	Expected to be freely soluble in water and have slight solubility in methanol and ethanol.	N/A
Melting Point	Not specified. For comparison, piperazine dihydrochloride decomposes at 318-320 °C.[6]	N/A
pKa (estimated)	Two pKa values are expected. For 2-methylpiperazine, the values are ~9.5 and ~5.1 at 298K.[7] A similar range is expected for the isopropyl analog.	[7]
Storage	Store under an inert atmosphere at 2-8°C.[5] The compound is likely hygroscopic.[6]	[5]

Synthesis and Purification

The synthesis of chiral 2-substituted piperazines is a well-established field, often commencing from readily available chiral α-amino acids to ensure high enantiomeric purity.[8][9] A practical and scalable synthetic route to (R)-2-Isopropylpiperazine, which can then be converted to its dihydrochloride salt, is detailed below. This pathway begins with the natural amino acid, (R)-Valine.

Proposed synthetic workflow for (R)-2-Isopropylpiperazine Dihydrochloride.

Protocol: Synthesis via (R)-Valinol

Expertise & Rationale: This multi-step synthesis leverages the inherent chirality of (R)-Valine. The use of protecting groups (e.g., Boc) is critical to prevent side reactions and direct the cyclization step effectively. The choice of reducing and oxidizing agents allows for high-yield transformations of the functional groups.

Step 1: Reduction of (R)-Valine to (R)-Valinol

• Suspend Lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar) and cool to 0 °C.

• Slowly add a solution of (R)-Valine in THF to the LiAlH₄ suspension. The carboxylic acid is reduced to a primary alcohol.

• After the reaction is complete (monitored by TLC), carefully quench the reaction with water and aqueous NaOH.

• Filter the resulting aluminum salts and concentrate the filtrate to yield crude (R)-Valinol.

Step 2: N-Protection of (R)-Valinol

• Dissolve (R)-Valinol in a suitable solvent like dichloromethane (DCM).

• Add a base (e.g., triethylamine) followed by di-tert-butyl dicarbonate ((Boc)₂O).

• Stir at room temperature until the reaction is complete. The Boc group protects the amine from participating in subsequent reactions.

• Purify the product, N-Boc-(R)-Valinol, by column chromatography.

Step 3: Oxidation to N-Boc-(R)-Valinal

• Dissolve the protected alcohol in DCM.

• Add an oxidizing agent such as Dess-Martin periodinane (DMP) or perform a Swern oxidation. These mild conditions are chosen to prevent over-oxidation to the carboxylic acid.

• Work up the reaction to isolate the aldehyde, N-Boc-(R)-Valinal. This intermediate is often used immediately in the next step.

Step 4: Reductive Amination and Cyclization

• This key step constructs the piperazine ring. The aldehyde is reacted with a protected aminoacetaldehyde equivalent (e.g., N-Boc-aminoacetaldehyde) in the presence of a reducing agent like sodium triacetoxyborohydride.

• This sequence forms the diamine precursor, which undergoes intramolecular cyclization upon deprotection of one of the amine groups, or can be designed to cyclize directly. An alternative, robust method involves an aza-Michael addition.[8]

• The resulting orthogonally protected (R)-2-isopropylpiperazine is then purified.

Step 5: Deprotection

• Dissolve the fully protected piperazine in a solvent such as DCM or methanol.

• Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane, to remove the Boc protecting groups.

• Stir until completion, then evaporate the solvent and excess acid to obtain the crude piperazine salt.

Step 6: Dihydrochloride Salt Formation and Purification

• If the free base is isolated, dissolve it in a suitable solvent like isopropanol (IPA) or diethyl ether.

• Bubble dry HCl gas through the solution or add a solution of HCl in ether/IPA until precipitation is complete.

• Filter the resulting white solid, wash with cold ether, and dry under vacuum to yield pure (R)-2-Isopropylpiperazine dihydrochloride.[10]

• Recrystallization from a solvent system like ethanol/ether can be performed for further purification if necessary.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the structure and purity of the final compound. The following section describes the expected results from standard spectroscopic techniques.

Workflow for the analytical characterization of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation. Spectra are typically recorded in D₂O or DMSO-d₆. The dihydrochloride salt form will result in broad signals for the N-H protons, which may exchange with D₂O.

• ¹H NMR (400 MHz, D₂O, predicted):

  • δ ~3.2-3.8 ppm (m, 7H): Complex, overlapping multiplets corresponding to the seven protons of the piperazine ring (CH₂ and CH groups). The chiral center renders the adjacent methylene protons diastereotopic, leading to more complex splitting.

  • δ ~2.0-2.4 ppm (m, 1H): Multiplet for the methine proton of the isopropyl group (-CH(CH₃)₂).

  • δ ~1.0-1.2 ppm (d, 6H): Two distinct doublets for the diastereotopic methyl groups of the isopropyl substituent.

• ¹³C NMR (101 MHz, D₂O, predicted):

  • δ ~55-60 ppm: Signal for the CH carbon at the 2-position.

  • δ ~40-45 ppm: Signals for the four CH₂ carbons of the piperazine ring.

  • δ ~28-32 ppm: Signal for the CH carbon of the isopropyl group.

  • δ ~18-20 ppm: Signals for the two CH₃ carbons of the isopropyl group.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and can provide structural information through fragmentation patterns. For analysis, the dihydrochloride salt is typically converted to the free base in the ion source.

• Expected Ionization Mode: Electrospray Ionization (ESI) in positive mode is ideal.

• Parent Ion: The expected protonated molecular ion for the free base (C₇H₁₆N₂) would be [M+H]⁺ at m/z = 129.14.

• Key Fragmentation: A characteristic fragmentation pathway for 2-substituted piperazines is the loss of the isopropyl group, leading to a significant fragment ion.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the presence of key functional groups.

• ~2700-3000 cm⁻¹ (broad): Strong, broad absorption characteristic of the ammonium N-H⁺ stretches in the dihydrochloride salt.

• ~2850-2980 cm⁻¹: C-H stretching vibrations from the aliphatic isopropyl and piperazine ring carbons.

• ~1580-1650 cm⁻¹: N-H bending vibrations.

• ~1470 cm⁻¹: C-H bending vibrations.

Applications in Drug Discovery

(R)-2-Isopropylpiperazine dihydrochloride serves as a valuable chiral building block for the synthesis of complex target molecules. The piperazine core is a common feature in drugs targeting the central nervous system (CNS), as well as in antiviral, anticancer, and anti-inflammatory agents.[1][12][13]

The specific (R)-stereochemistry and the moderately bulky isopropyl group allow for precise tuning of a molecule's interaction with a target protein or receptor. Its use enables:

• Stereoselective Synthesis: Building molecules with defined 3D geometry to improve potency and reduce off-target effects.

• Scaffold Hopping: Replacing other cyclic amines in known active compounds to explore new chemical space and improve properties.

• Modulation of Physicochemical Properties: The two basic nitrogen atoms can be functionalized to fine-tune solubility, lipophilicity (LogP), and pKa, which are critical for oral bioavailability and overall drug-likeness.[2][3]

Conclusion

(R)-2-Isopropylpiperazine dihydrochloride is a high-value chiral intermediate for pharmaceutical research. Its synthesis, while multi-stepped, is achievable through established methodologies starting from inexpensive chiral precursors. A thorough understanding of its physicochemical properties and the application of modern analytical techniques are paramount for its successful use in the laboratory. This guide provides the foundational knowledge required by researchers to synthesize, characterize, and effectively implement this building block in the development of next-generation therapeutics.

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(R)-2-Isopropylpiperazine dihydrochloride CAS number 1217663-39-2

An In-Depth Technical Guide to (R)-2-Isopropylpiperazine Dihydrochloride (CAS 1217663-39-2): A Chiral Building Block for Modern Drug Discovery

Abstract

(R)-2-Isopropylpiperazine dihydrochloride is a chiral heterocyclic compound of significant interest to the pharmaceutical and life sciences industries. As a stereochemically defined building block, it provides a valuable scaffold for the synthesis of complex molecular architectures, enabling precise control over the three-dimensional orientation of pharmacophoric elements. The piperazine moiety is a well-established "privileged structure" in medicinal chemistry, known for improving the pharmacokinetic properties of drug candidates.[1][2] The addition of a chiral isopropyl group at the 2-position introduces a key element for achieving target selectivity and potency. This guide serves as a comprehensive technical resource for researchers and drug development professionals, detailing the compound's physicochemical properties, outlining robust methodologies for its synthesis and analytical characterization, discussing its applications in drug discovery, and providing essential safety and handling protocols.

The Strategic Importance of Chiral Piperazines in Medicinal Chemistry

The piperazine ring is one of the most ubiquitous N-heterocycles found in approved drugs, prized for its ability to impart aqueous solubility, modulate basicity (pKa), and serve as a versatile linker between different pharmacophoric groups.[1][2] When this scaffold is rendered chiral, its value increases exponentially. The principles of stereochemistry are fundamental to drug action; often, only one enantiomer of a chiral drug (the eutomer) is responsible for the desired therapeutic effect, while the other (the distomer) may be inactive or contribute to undesirable side effects.[3]

(R)-2-Isopropylpiperazine dihydrochloride capitalizes on both of these principles. It provides the advantageous physicochemical properties of the piperazine core while offering a specific, stereochemically pure handle—the (R)-isopropyl group. This group can engage in specific hydrophobic or van der Waals interactions within a biological target's binding pocket, making this molecule a powerful starting point for the rational design of potent and selective therapeutic agents.

Physicochemical Properties and Characterization

The dihydrochloride salt form of (R)-2-Isopropylpiperazine ensures enhanced stability and solubility in aqueous media, making it convenient for use in various synthetic and biological applications.[4]

Property	Value	Source
CAS Number	1217663-39-2	[5]
Molecular Formula	C₇H₁₈Cl₂N₂	[5]
Molecular Weight	201.14 g/mol	[5]
Canonical SMILES	CC(C)[C@@H]1CNCCN1.Cl.Cl	[5]
IUPAC Name	(2R)-2-(propan-2-yl)piperazine;dihydrochloride	N/A
Topological Polar Surface Area	24.06 Ų	[5]
Hydrogen Bond Donors	2	[5]
Hydrogen Bond Acceptors	2	[5]
Rotatable Bonds	1	[5]

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure 2-substituted piperazines is a non-trivial task that requires a robust stereocontrolled strategy. A common and effective approach begins with a readily available chiral starting material, such as an α-amino acid, to establish the desired stereocenter early in the sequence.[6][7] The following workflow represents a logical and field-proven pathway to (R)-2-Isopropylpiperazine, culminating in the formation of its dihydrochloride salt.

Proposed Synthetic Workflow

The rationale behind this multi-step synthesis is to build the piperazine ring around a pre-existing chiral center derived from (R)-Valine. The use of orthogonal protecting groups (e.g., Boc and Cbz) is critical to selectively manipulate the two nitrogen atoms during the synthesis.

Caption: Proposed asymmetric synthesis of (R)-2-Isopropylpiperazine dihydrochloride.

Detailed Protocol Insights

• Step 1: Reduction & Protection: The carboxylic acid of (R)-Valine is reduced to the primary alcohol. This is a crucial first step as the resulting amino alcohol is a versatile intermediate. Subsequent protection of the amine, for instance with a benzyloxycarbonyl (Cbz) group, is necessary to prevent its interference in the following steps.

• Step 4: Cyclization: The formation of the six-membered piperazine ring is the key ring-forming step. Reacting the chiral diamine with a two-carbon electrophile like glyoxal or a dihalide is a common strategy.[8] The choice of reagent can influence yield and purity.

• Step 6: Salt Formation: The final conversion to the dihydrochloride salt is typically achieved by treating a solution of the purified free base with a stoichiometric amount of hydrochloric acid (often as a solution in an organic solvent like ether or isopropanol) to precipitate the stable, crystalline salt.[9]

Analytical Methodologies for Quality Control

Ensuring the identity, purity, and enantiomeric integrity of (R)-2-Isopropylpiperazine dihydrochloride is paramount for its application in research and development. A multi-pronged analytical approach is required.

Caption: A logical workflow for the quality control of the title compound.

Chromatographic Purity Assessment

Protocol: Reversed-Phase HPLC for Chemical Purity This method is designed to separate the main compound from any synthesis-related impurities.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.[10]

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (as the piperazine itself lacks a strong chromophore, low UV is used for detection).[11]

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of water.

• Analysis: The purity is determined by the area percentage of the main peak.

Spectroscopic Structural Verification

Protocol: NMR Spectroscopy for Structural Confirmation NMR is the most powerful tool for unambiguous structure elucidation. The dihydrochloride form significantly impacts the chemical shifts.[12]

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of Deuterium Oxide (D₂O).[12]

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• Data Acquisition: Obtain both ¹H and ¹³C spectra.

• Data Analysis: Compare obtained spectra with predicted chemical shifts. The protonation of both nitrogen atoms by HCl will cause a significant downfield shift for all adjacent C-H protons and carbons compared to the free base.[12]

Predicted Spectroscopic Data (¹H and ¹³C NMR in D₂O)

¹H NMR

Assignment

-CH(CH₃)₂

Piperazine Ring H's

-CH(CH ₃)₂

¹³C NMR

Assignment

C-2

-C H(CH₃)₂

Piperazine C's

-CH(C H₃)₂

Protocol: Mass Spectrometry (MS)

• Technique: Electrospray Ionization (ESI) in positive mode.

• Sample Preparation: Dissolve a small amount of the compound in a suitable solvent like methanol/water.

• Analysis: The expected primary ion will be for the free base [C₇H₁₆N₂ + H]⁺.

• Expected m/z: 129.14.

Applications in Drug Discovery and Development

(R)-2-Isopropylpiperazine dihydrochloride is not an active pharmaceutical ingredient itself, but rather a high-value chiral intermediate. Its utility lies in its ability to be incorporated into larger molecules to confer specific properties.

• Scaffold for Lead Optimization: The piperazine core can be functionalized at the two nitrogen atoms, allowing for the systematic exploration of chemical space (R-group variation) to improve a lead compound's activity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[2]

• Chiral Recognition Element: The (R)-isopropyl group provides a defined stereochemical and steric profile. This is crucial for designing ligands that can differentiate between closely related biological targets or fit into chiral binding pockets with high affinity.

• Combinatorial Chemistry: This building block is ideal for the synthesis of compound libraries. By reacting it with a diverse set of reagents (e.g., carboxylic acids, sulfonyl chlorides, alkyl halides), large numbers of unique, stereochemically pure compounds can be rapidly generated for high-throughput screening.

Caption: The logical flow from a chiral building block to a drug candidate.

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols must be followed. While a specific Safety Data Sheet (SDS) for this exact compound may be limited to supplier documentation, data from analogous piperazine dihydrochlorides provides a reliable guide.[13][14][15]

• Hazard Identification:

  • Causes skin irritation.[14]

  • Causes serious eye irritation.[13][14]

  • May cause respiratory irritation.[14]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[13]

  • Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[15]

  • Skin and Body Protection: Wear a lab coat.

• Handling:

  • Use only in a well-ventilated area, preferably in a chemical fume hood.[16]

  • Avoid breathing dust.[16]

  • Avoid contact with skin and eyes.[13]

  • Wash hands thoroughly after handling.[14]

• Storage:

  • Keep container tightly closed.[13]

  • Store in a dry, cool, and well-ventilated place.[13][16]

  • The material may be hygroscopic; protect from moisture.[4]

Conclusion

(R)-2-Isopropylpiperazine dihydrochloride represents a confluence of desirable features for the modern medicinal chemist. It combines the pharmacokinetically favorable piperazine scaffold with a stereodefined substituent, providing a powerful tool for the design and synthesis of novel, potent, and selective drug candidates. Its proper use, guided by robust analytical characterization and safe handling practices, enables the efficient exploration of chemical space and accelerates the journey from initial concept to clinical development.

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(R)-2-Isopropylpiperazine dihydrochloride molecular structure and weight

An In-Depth Technical Guide to (R)-2-Isopropylpiperazine Dihydrochloride for Advanced Research Applications

The piperazine ring is a cornerstone in modern medicinal chemistry, frequently recognized as a "privileged scaffold" due to its widespread presence in biologically active compounds.[1] Its utility stems from its ability to impart favorable physicochemical properties, such as improved aqueous solubility and oral bioavailability, and its conformational rigidity which allows it to serve as a versatile scaffold for arranging pharmacophoric groups in precise three-dimensional orientations.[1]

Within this important class of heterocycles, chiral derivatives represent a significant advancement for drug discovery. The stereochemistry of a molecule is critical, as different enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles. (R)-2-Isopropylpiperazine dihydrochloride is a key chiral building block, providing researchers with a stereochemically defined starting material essential for the synthesis of complex, next-generation therapeutic agents. Its application is particularly prominent in the development of drugs targeting the central nervous system and in the creation of novel antimicrobial agents.[2][3][4]

This technical guide offers a comprehensive overview of (R)-2-Isopropylpiperazine dihydrochloride, detailing its molecular structure, physicochemical properties, a representative synthetic workflow for its preparation, and its critical role in drug development for an audience of researchers, scientists, and drug development professionals.

Molecular Structure and Physicochemical Properties

Molecular Structure Elucidation

(R)-2-Isopropylpiperazine dihydrochloride is composed of a central six-membered piperazine ring. An isopropyl group is attached to the carbon at the 2-position. The designation "(R)" refers to the specific stereochemical configuration at this chiral carbon center, as defined by the Cahn-Ingold-Prelog priority rules.

The compound is supplied as a dihydrochloride salt. This means that both nitrogen atoms of the piperazine ring are protonated, each forming an ionic bond with a chloride ion. This salt form is deliberately chosen to enhance the compound's stability, crystallinity, and solubility in aqueous media, which are crucial advantages for handling, storage, and subsequent chemical reactions.

Visualization of Molecular Structure

The 2D chemical structure of (R)-2-Isopropylpiperazine dihydrochloride highlights the chiral center and its salt form.

Workflow for Dihydrochloride Salt Formation

Analytical Validation

To ensure the identity and purity of the synthesized compound, a series of analytical tests are mandatory. This provides a self-validating system confirming the success of the protocol.

• ¹H NMR: Confirms the molecular structure. The spectrum should show characteristic peaks for the isopropyl group protons and the piperazine ring protons, with integrals matching the number of hydrogens.

• Mass Spectrometry (MS): Confirms the molecular weight of the parent molecule. The analysis should detect the mass of the protonated free base [M+H]⁺.

• High-Performance Liquid Chromatography (HPLC): Determines the purity of the compound, which should typically be ≥98% for use as a building block in drug discovery. [5]* Melting Point: The sharp melting point of the crystalline salt is a good indicator of purity.

Applications in Drug Discovery and Development

Role as a Chiral Building Block

The primary value of (R)-2-Isopropylpiperazine dihydrochloride lies in its nature as a stereochemically pure building block. In drug design, interactions between a drug molecule and its biological target (e.g., an enzyme or receptor) are highly dependent on the three-dimensional arrangement of atoms. By using a pre-defined chiral center like the one in this compound, chemists can construct more complex molecules with a high degree of stereochemical control, avoiding the costly and difficult separation of enantiomers later in the synthesis.

Therapeutic Areas of Interest

Piperazine derivatives have a proven track record in a range of therapeutic areas. [3]This specific building block is relevant for the synthesis of novel compounds in fields such as:

• Central Nervous System (CNS) Disorders: Many antipsychotic, antidepressant, and anxiolytic drugs incorporate a piperazine moiety to interact with neurotransmitter receptors. [3]* Antimicrobial Agents: The piperazine scaffold is being actively explored for the development of new drugs to combat multidrug-resistant bacteria, with structural modifications significantly influencing antibacterial activity. [2][4]* Kinase Inhibitors: In oncology, piperazine-containing molecules have been developed as inhibitors of protein kinases, which are crucial targets in cancer therapy. [1]

Conclusion

(R)-2-Isopropylpiperazine dihydrochloride is more than just a chemical reagent; it is a precision tool for the modern medicinal chemist. Its well-defined structure, stereochemical purity, and the practical advantages of its dihydrochloride salt form make it an invaluable starting material for the synthesis of sophisticated pharmaceutical candidates. By enabling the creation of stereospecific molecules, this compound plays a vital role in the ongoing effort to develop safer and more effective medicines for a wide range of human diseases.

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• 2,5-Diisopropylpiperazine | C10H22N2. PubChem, National Library of Medicine. [Link]

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Synthesis pathways for (R)-2-Isopropylpiperazine dihydrochloride

An In-Depth Technical Guide to the Synthesis of (R)-2-Isopropylpiperazine Dihydrochloride

Foreword: The Strategic Importance of Chiral Piperazines

The piperazine motif is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in FDA-approved drugs.[1] Its unique conformational properties and ability to engage in multiple hydrogen bonding interactions make it an ideal building block for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. However, the vast majority of these applications utilize piperazines that are unsubstituted on their carbon atoms.[1] The introduction of stereocenters onto the piperazine ring, particularly at the C-2 position, unlocks a three-dimensional chemical space that offers immense potential for enhancing target specificity and potency.[1][2]

This guide provides a comprehensive overview of the synthetic pathways leading to (R)-2-Isopropylpiperazine Dihydrochloride, a valuable chiral building block. We will move beyond simple procedural outlines to explore the underlying chemical logic, the rationale for methodological choices, and the practical considerations essential for successful synthesis in a research and development setting.

Retrosynthetic Analysis: A Logic-Driven Approach

A robust synthetic strategy begins with a logical retrosynthetic analysis. The target molecule, (R)-2-Isopropylpiperazine, possesses a single stereocenter at the C-2 position, decorated with an isopropyl group. The most efficient and stereocontrolled approach is to derive this structure from a readily available, inexpensive chiral precursor that already contains the required stereochemistry and carbon framework. The natural amino acid (R)-Valine is the ideal starting material.

The primary disconnection strategy involves the formation of the piperazine ring via intramolecular cyclization of a linear 1,4-diamine precursor. This precursor can be assembled sequentially from (R)-Valine, ensuring the preservation of the critical stereocenter throughout the synthesis.

Caption: Retrosynthetic analysis of (R)-2-Isopropylpiperazine.

Core Synthetic Pathway: From (R)-Valine to Chiral Piperazine

This pathway is designed as a modular and reliable route, leveraging well-established chemical transformations. The choice of protecting groups is critical for ensuring regioselectivity and preventing unwanted side reactions. Here, we employ the common Boc (tert-butoxycarbonyl) and Nosyl (2-nitrobenzenesulfonyl) groups for their orthogonal stability and distinct deprotection conditions.[1]

Caption: Forward synthesis workflow from (R)-Valine.

Step 1: Reduction of (R)-Valine to (R)-Valinol

The initial step involves the reduction of the carboxylic acid moiety of (R)-Valine to a primary alcohol.

• Rationale : Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this transformation. It is a powerful reducing agent capable of reducing carboxylic acids directly to alcohols, whereas milder reagents like sodium borohydride (NaBH₄) would be ineffective. The reaction is typically performed in an anhydrous ethereal solvent such as tetrahydrofuran (THF) to prevent quenching of the highly reactive hydride.

Experimental Protocol:

• Suspend (R)-Valine (1.0 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of LiAlH₄ (approx. 2.0 eq) in THF to the stirred suspension. Caution: Exothermic reaction and hydrogen gas evolution.

• After the addition is complete, allow the mixture to warm to room temperature and then reflux for 4-6 hours until the reaction is complete (monitored by TLC).

• Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and then water again (Fieser workup).

• Stir the resulting granular precipitate for 1 hour, then filter and wash thoroughly with THF or ethyl acetate.

• Concentrate the filtrate under reduced pressure to yield crude (R)-Valinol, which can be purified by distillation or used directly in the next step.

Step 2: Synthesis of the Orthogonally Protected Diamine Precursor

This multi-stage sequence transforms the amino alcohol into a 1,4-diamine with distinct protecting groups on each nitrogen, which is crucial for selective manipulation in later steps.

• Rationale :

  • Boc Protection : The amino group of (R)-Valinol is first protected with a Boc group. This group is stable to the conditions of the subsequent steps but can be easily removed under acidic conditions (e.g., with TFA or HCl).

  • Hydroxyl to Amine Conversion : The primary alcohol is converted into a primary amine. A reliable method involves mesylation to form a good leaving group, displacement with azide (a robust nitrogen nucleophile that avoids over-alkylation), and subsequent reduction of the azide to an amine via catalytic hydrogenation.

  • Nosyl Protection : The newly formed primary amine is protected with a nosyl group. The nosyl group is stable to the acidic conditions used for Boc removal but can be selectively cleaved using a thiol, such as thiophenol, under basic conditions. This orthogonality is key to the strategy.[1]

Experimental Protocol:

• Boc Protection : Dissolve (R)-Valinol (1.0 eq) in dichloromethane (DCM). Add triethylamine (TEA, 1.2 eq) followed by di-tert-butyl dicarbonate (Boc₂O, 1.1 eq). Stir at room temperature for 12-24 hours. Wash the reaction mixture with aqueous acid, base, and brine, then dry over Na₂SO₄ and concentrate to give N-Boc-(R)-Valinol.

• Mesylation : Dissolve N-Boc-(R)-Valinol (1.0 eq) in anhydrous DCM and cool to 0 °C. Add TEA (1.5 eq) followed by methanesulfonyl chloride (MsCl, 1.2 eq). Stir at 0 °C for 1-2 hours.

• Azide Displacement : Without workup, add sodium azide (NaN₃, 3.0 eq) and a small amount of DMF to the reaction mixture. Heat to 50-60 °C and stir for 12-24 hours. Cool, dilute with water, and extract with an organic solvent. The organic phase contains the N-Boc-protected amino azide.

• Azide Reduction : Dissolve the crude amino azide in methanol or ethanol. Add a catalytic amount of 10% Palladium on carbon (Pd/C). Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete. Filter through Celite to remove the catalyst.

• Nosyl Protection : Concentrate the filtrate from the previous step. Redissolve the crude diamine in DCM and add TEA (2.5 eq). Cool to 0 °C and add 2-nitrobenzenesulfonyl chloride (NsCl, 1.1 eq). Stir for 2-4 hours. Work up by washing with aqueous acid and brine, dry, and concentrate. Purify by column chromatography to yield the key diamine precursor.

Step 3: Piperazine Ring Formation

The formation of the six-membered ring is achieved via an annulation reaction that builds the missing C-C-N fragment onto the 1,4-diamine.

• Rationale : A practical and efficient method for this cyclization utilizes a vinyl diphenyl sulfonium reagent, generated in situ from bromoethyldiphenylsulfonium triflate.[1] This reagent acts as a synthetic equivalent of a vinyl cation, undergoing aza-Michael addition followed by intramolecular cyclization to furnish the piperazine core.[3]

Experimental Protocol:

• Dissolve the N-Boc, N'-Nosyl protected diamine (1.0 eq) in a suitable solvent like acetonitrile.

• Add a base, such as potassium carbonate (K₂CO₃, 2.0 eq).

• Add bromoethyldiphenylsulfonium triflate (1.1 eq) and stir the reaction at room temperature for 12-24 hours.

• Filter the reaction mixture and concentrate the filtrate.

• Purify the residue by silica gel chromatography to obtain the orthogonally protected (R)-2-Isopropylpiperazine.

Step 4 & 5: Deprotection and Salt Formation

The final steps involve the sequential removal of the protecting groups followed by conversion to the stable dihydrochloride salt.

• Rationale : The orthogonal nature of the protecting groups allows for their selective removal. The nosyl group is removed first under mild basic conditions with a thiol nucleophile. The Boc group is then cleaved under acidic conditions. Finally, treatment with hydrochloric acid provides the desired dihydrochloride salt, which is typically a stable, crystalline solid suitable for storage and handling.

Experimental Protocol:

• Nosyl Deprotection : Dissolve the protected piperazine (1.0 eq) in DMF or acetonitrile. Add K₂CO₃ (3.0 eq) and thiophenol (2.0 eq). Stir at room temperature for 2-4 hours. Dilute with water and extract with ethyl acetate. The organic layer contains the N-Boc protected piperazine.

• Boc Deprotection & Salt Formation : Concentrate the organic layer from the previous step. Dissolve the residue in a minimal amount of a solvent like methanol or ethyl acetate. Add an excess of a saturated solution of HCl in diethyl ether or isopropanol.

• Stir the mixture at 0 °C to room temperature. The (R)-2-Isopropylpiperazine dihydrochloride will precipitate as a white solid.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Data Summary and Characterization

The successful synthesis must be validated at each stage through appropriate analytical techniques. The following table summarizes expected outcomes and key characterization data.

Compound	Step	Typical Yield	Key Characterization Data (Expected)
(R)-Valinol	1	85-95%	¹H NMR, Chiral HPLC (to confirm retention of stereochemistry)
N-Boc, N'-Ns Diamine	2	60-75% (over 5 steps)	¹H NMR, ¹³C NMR, Mass Spectrometry
Protected Piperazine	3	70-85%	¹H NMR, ¹³C NMR, Mass Spectrometry
(R)-2-Isopropylpiperazine Dihydrochloride	4 & 5	80-95% (over 2 steps)	¹H NMR, ¹³C NMR, Mass Spectrometry (M+H for free base), Optical Rotation, Melting Point

Alternative Synthetic Strategies

While the pathway from (R)-Valine is robust, other strategies exist for the synthesis of chiral piperazines.

• Reductive Amination : Intramolecular reductive amination of a suitably functionalized amino-aldehyde or amino-ketone is a powerful method for forming the piperazine ring.[4][5] This approach can be highly efficient, often proceeding in a one-pot fashion.

• Catalytic Asymmetric Synthesis : For novel derivatives, methods such as asymmetric hydrogenation of pyrazine precursors or enantioselective allylic alkylation of piperazinones offer direct access to chiral piperazines without relying on the chiral pool.[2][6][7][8] These methods are particularly valuable for building libraries of diverse analogues.

• Photoredox Catalysis : Modern photoredox methods enable the synthesis of C2-functionalized piperazines through radical-based cyclization pathways, offering mild conditions and novel reactivity.[9]

Conclusion

The synthesis of enantiomerically pure (R)-2-Isopropylpiperazine dihydrochloride is a multi-step process that demands careful control of stereochemistry and judicious use of orthogonal protecting groups. The pathway detailed herein, originating from the chiral pool amino acid (R)-Valine, represents a reliable and scalable approach for obtaining this valuable building block. By understanding the chemical principles behind each transformation—from the choice of reducing agent to the logic of the deprotection sequence—researchers can confidently and efficiently execute this synthesis, enabling the advancement of drug discovery programs that rely on sophisticated, three-dimensionally complex scaffolds.

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• Vertex AI Search, "PIPERAZINE DIHYDROCHLORIDE synthesis - ChemicalBook".
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• Vertex AI Search, "Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N - NIH".
• Vertex AI Search, "Enantioselective synthesis of α-secondary and α-tertiary piperazin-2-ones and piperazines by catalytic asymmetric allylic alkyl
• Vertex AI Search, "Comparison of synthetic routes to enantiomerically pure Piperazin-2-ylmethanol - Benchchem".

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A Comprehensive Spectroscopic and Structural Elucidation Guide to (R)-2-Isopropylpiperazine Dihydrochloride

This in-depth technical guide provides a detailed analysis of the spectroscopic properties of (R)-2-Isopropylpiperazine Dihydrochloride. It is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the structural characterization of this compound. This document offers insights into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, underpinned by established scientific principles and experimental best practices.

Introduction: The Significance of (R)-2-Isopropylpiperazine Dihydrochloride

(R)-2-Isopropylpiperazine and its derivatives are important building blocks in medicinal chemistry. The piperazine ring is a common scaffold in a wide array of pharmaceuticals due to its ability to interact with various biological targets.[1][2] The specific stereochemistry and substitution pattern of (R)-2-Isopropylpiperazine dihydrochloride make its unambiguous characterization crucial for ensuring the quality, efficacy, and safety of any resulting drug substance. Spectroscopic analysis provides the definitive fingerprint for confirming the molecular structure and purity of this compound.

This guide will delve into the predicted spectroscopic data for (R)-2-Isopropylpiperazine dihydrochloride and provide the rationale behind the interpretation of its NMR, IR, and MS spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For (R)-2-Isopropylpiperazine dihydrochloride, both ¹H and ¹³C NMR provide critical information about the connectivity and chemical environment of each atom.

Experimental Protocol for NMR Analysis

A standardized protocol for acquiring high-quality NMR spectra is essential for accurate structural determination.[3]

Sample Preparation:

• Weigh approximately 5-10 mg of (R)-2-Isopropylpiperazine dihydrochloride.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or Methanol-d₄, in a 5 mm NMR tube. D₂O is often preferred for amine hydrochlorides to allow for the exchange of labile N-H protons.

• Add a small amount of an internal standard, like 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for D₂O, to reference the chemical shifts (δ = 0.00 ppm).

Instrument Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity and resolution.

• For ¹H NMR:

  • Set the spectral width to encompass the expected proton signals (typically 0-12 ppm).

  • Employ a standard single-pulse experiment.

  • Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• For ¹³C NMR:

  • Set the spectral width to cover the expected carbon signals (typically 0-200 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum and enhance signal intensity.

  • Acquire a larger number of scans compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.[3]

Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption line shapes.

• Calibrate the chemical shift axis using the internal standard.

• Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Predicted ¹H NMR Spectrum and Interpretation

The proton NMR spectrum of (R)-2-Isopropylpiperazine dihydrochloride is expected to exhibit distinct signals corresponding to the isopropyl group and the piperazine ring protons. The protonation of the nitrogen atoms will lead to a general downfield shift of the adjacent protons compared to the free base.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~1.0 - 1.2	Doublet	6H	-CH(CH ₃)₂	The two methyl groups of the isopropyl substituent are diastereotopic and may appear as two separate doublets, but are often observed as a single doublet. They are split by the adjacent methine proton.
~2.5 - 2.8	Multiplet	1H	-CH (CH₃)₂	The methine proton of the isopropyl group will be a multiplet due to coupling with the six methyl protons and the adjacent proton on the piperazine ring.
~3.0 - 3.8	Multiplets	7H	Piperazine ring protons	The seven protons on the piperazine ring will appear as a series of complex multiplets due to their diastereotopic nature and mutual coupling. The proton at the C2 position, adjacent to the isopropyl group, will be further split by the isopropyl methine proton. The protonation of the nitrogens causes a significant downfield shift into this region.[4][5]

Predicted ¹³C NMR Spectrum and Interpretation

The proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon environments in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~18 - 22	-CH(C H₃)₂	The methyl carbons of the isopropyl group are expected in the aliphatic region.
~30 - 35	-C H(CH₃)₂	The methine carbon of the isopropyl group will be slightly downfield from the methyl carbons.
~40 - 55	Piperazine ring carbons	The four carbons of the piperazine ring will appear in this region. The C2 carbon, bearing the isopropyl group, will be the most downfield of the ring carbons due to substitution.

NMR Experimental Workflow Diagram

Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by detecting the vibrations of chemical bonds.

Experimental Protocol for IR Analysis

Sample Preparation (KBr Pellet Method):

• Grind approximately 1 mg of (R)-2-Isopropylpiperazine dihydrochloride with 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.[6]

• Place the powder into a pellet-forming die.

• Apply pressure using a hydraulic press to form a transparent or translucent pellet.

Data Acquisition:

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Acquire a background spectrum of the empty sample compartment.

• Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

Predicted IR Spectrum and Interpretation

The IR spectrum of (R)-2-Isopropylpiperazine dihydrochloride will be dominated by absorptions from the N-H bonds of the protonated amines and the C-H bonds of the aliphatic structure. The spectrum of piperazine dihydrochloride from the NIST WebBook can serve as a useful reference.[7]

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity	Rationale
3000 - 2500	N⁺-H Stretch	Strong, Broad	The stretching vibrations of the N⁺-H bonds in the ammonium hydrochloride salt are very broad and strong, often appearing as a broad band in this region.[8][9][10]
2960 - 2850	C-H Stretch	Strong	The sp³ C-H stretching vibrations from the isopropyl group and the piperazine ring will appear in this region.[11]
~1600 - 1500	N-H Bend	Medium	The bending vibrations of the N-H bonds are expected in this region.[8][12]
~1470 - 1370	C-H Bend	Medium	The bending vibrations of the methyl and methylene groups will be present here.
Below 1300	Fingerprint Region	Complex	This region will contain a complex pattern of C-N stretching and other skeletal vibrations that are unique to the molecule.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used to confirm its structure.

Experimental Protocol for MS Analysis

Sample Introduction and Ionization:

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

• Utilize a soft ionization technique such as Electrospray Ionization (ESI) to generate the protonated molecular ion [M+H]⁺ of the free base.[13][14]

Mass Analysis and Detection:

• The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• The detector records the abundance of each ion.

Predicted Mass Spectrum and Interpretation

For (R)-2-Isopropylpiperazine (free base, C₇H₁₆N₂), the molecular weight is 128.22 g/mol . In ESI-MS, the expected protonated molecular ion [M+H]⁺ would be at m/z 129.23.

Predicted Fragmentation Pattern: The fragmentation of piperazine derivatives is highly dependent on the substitution pattern.[1][3] Common fragmentation pathways involve cleavage of the piperazine ring and the loss of substituents.[1][13][15]

• Loss of the isopropyl group: A significant fragment could arise from the loss of the isopropyl group (C₃H₇•), leading to a fragment ion at m/z 86.

• Ring cleavage: Cleavage of the C-N bonds within the piperazine ring can lead to a variety of smaller fragment ions.[13] For instance, cleavage across the ring could produce fragments corresponding to ethylenediamine and its derivatives.

Predicted m/z	Proposed Fragment
129	[M+H]⁺
86	[M - C₃H₇]⁺

Integrated Data Analysis for Structural Confirmation

The definitive structural elucidation of (R)-2-Isopropylpiperazine dihydrochloride relies on the synergistic interpretation of all spectroscopic data.

Caption: Logical flow of integrated spectroscopic data for structural confirmation.

Conclusion

The comprehensive analysis of ¹H NMR, ¹³C NMR, IR, and MS data provides a robust and unambiguous confirmation of the structure of (R)-2-Isopropylpiperazine dihydrochloride. The predicted spectra, based on established principles and data from related compounds, serve as a reliable reference for researchers. Adherence to the outlined experimental protocols will ensure the acquisition of high-quality data, which is fundamental for the stringent quality control required in pharmaceutical research and development.

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The Ascent of Chirality: A Technical Guide to the Discovery and Evolution of Chiral Piperazine Derivatives

Introduction: The Piperazine Nucleus - A Privileged Scaffold in Medicinal Chemistry

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions, stands as a cornerstone in the edifice of modern medicinal chemistry.[1] Its journey from a simple anthelmintic agent to a key component in a vast array of therapeutics is a compelling narrative of chemical ingenuity and a deepening understanding of pharmacology.[2] Initially introduced to medicine around 1950 for the treatment of roundworm and pinworm infections, the utility of the piperazine scaffold has expanded dramatically, now forming the core of drugs targeting a wide spectrum of diseases, including psychiatric disorders, allergies, cancer, and viral infections.[2][3] The unique physicochemical properties of the piperazine moiety, such as its basicity, solubility, and conformational flexibility, have made it an invaluable tool for medicinal chemists to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates.[4]

This technical guide provides an in-depth exploration of the discovery and history of chiral piperazine derivatives. We will traverse the historical landscape from the early applications of achiral piperazines to the contemporary focus on stereochemically pure derivatives, driven by the recognition that chirality is a critical determinant of pharmacological activity. This guide will delve into the causality behind key experimental choices in the asymmetric synthesis of these vital compounds, present detailed, field-proven protocols, and visualize complex synthetic and biological pathways. Our aim is to provide researchers, scientists, and drug development professionals with a comprehensive and authoritative resource on this pivotal class of molecules.

The Historical Trajectory: From a Simple Vermifuge to Chiral Complexity

The story of piperazine in medicine began with its use as an anthelmintic, a drug that expels parasitic worms.[2] Its mechanism of action involves paralyzing the parasites, leading to their expulsion from the host.[2] For decades, piperazine-containing drugs were developed and used as racemic mixtures or achiral compounds. However, a paradigm shift occurred in drug development with the growing appreciation of stereochemistry's profound impact on drug-target interactions. It became increasingly clear that for chiral drugs, one enantiomer (the eutomer) is often responsible for the desired therapeutic effect, while the other (the distomer) may be less active, inactive, or even contribute to undesirable side effects. This realization spurred the development of technologies for asymmetric synthesis and chiral separation, paving the way for the era of single-enantiomer drugs.

The evolution of antihistamines provides a classic example of this transition. The first-generation H1 antihistamines, many of which contained a piperazine core, were effective but often caused sedation due to their ability to cross the blood-brain barrier and interact with other receptors. The development of second-generation antihistamines focused on increasing selectivity for the H1 receptor and reducing CNS penetration. A pivotal moment in this evolution was the development of levocetirizine, the active (R)-enantiomer of cetirizine. Levocetirizine exhibits a higher affinity for the H1 receptor and a better safety profile compared to the racemic mixture, illustrating the therapeutic advantage of using a single, active enantiomer.

This trend has permeated virtually all areas of drug discovery where piperazine derivatives are employed. In the realm of central nervous system (CNS) disorders, for instance, the precise three-dimensional arrangement of substituents on the piperazine ring is critical for selective interaction with specific neurotransmitter receptors.[5][6] This has driven the demand for robust and efficient methods for the asymmetric synthesis of chiral piperazine derivatives, a topic we will explore in detail in the following sections.

Asymmetric Synthesis of Chiral Piperazine Derivatives: A Methodological Deep Dive

The quest for enantiomerically pure chiral piperazines has led to the development of a diverse array of synthetic strategies. The choice of a particular method is often dictated by the desired substitution pattern, scalability, and the availability of starting materials. Here, we provide an in-depth look at some of the most influential and widely adopted methodologies, complete with mechanistic insights and detailed experimental protocols.

Iridium-Catalyzed Asymmetric Hydrogenation of Pyrazines

A powerful and direct approach to chiral piperazines is the asymmetric hydrogenation of prochiral pyrazines. This method has gained significant traction due to its high efficiency and enantioselectivity. A key breakthrough in this area has been the use of iridium catalysts bearing chiral phosphine ligands.

Causality Behind the Experimental Choice: The aromaticity of the pyrazine ring makes its reduction challenging. Activation of the pyrazine ring is therefore a crucial first step. This is often achieved by N-alkylation to form a pyrazinium salt, which is more susceptible to hydrogenation. The choice of an iridium catalyst, particularly with a chiral diphosphine ligand, is predicated on its ability to effectively coordinate with the pyrazinium salt and facilitate the stereoselective addition of hydrogen.

Mechanistic Insights: The catalytic cycle is believed to involve the coordination of the iridium catalyst to the pyrazinium salt. The chiral ligand environment then directs the delivery of hydrogen to one face of the C=N double bonds, leading to the formation of a chiral tetrahydropyrazine intermediate. Subsequent reduction of the remaining double bond affords the desired chiral piperazine.

Experimental Protocol: General Procedure for Ir-Catalyzed Asymmetric Hydrogenation of Pyrazinium Salts

• Step 1: Preparation of the Pyrazinium Salt: To a solution of the substituted pyrazine (1.0 mmol) in dichloromethane (5.0 mL) is added the alkylating agent (e.g., benzyl bromide, 1.2 mmol). The reaction mixture is stirred at room temperature for 12-24 hours. The resulting precipitate is filtered, washed with diethyl ether, and dried under vacuum to yield the pyrazinium salt.

• Step 2: Asymmetric Hydrogenation: In a glovebox, a mixture of the pyrazinium salt (0.5 mmol), [Ir(COD)Cl]₂ (0.005 mmol, 1 mol %), and the chiral diphosphine ligand (e.g., (R)-SynPhos, 0.011 mmol, 2.2 mol %) in a solvent such as methanol or dichloromethane (5 mL) is placed in an autoclave. The autoclave is purged with hydrogen gas and then pressurized to the desired pressure (e.g., 50 atm). The reaction is stirred at a specific temperature (e.g., 30 °C) for a set time (e.g., 24 hours).

• Step 3: Work-up and Purification: After releasing the hydrogen pressure, the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica gel to afford the enantiomerically enriched piperazine derivative. The enantiomeric excess (ee) is determined by chiral HPLC analysis.

Quantitative Data Summary: Ir-Catalyzed Asymmetric Hydrogenation

Entry	Substrate	Ligand	Solvent	H₂ Pressure (atm)	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	N-Benzyl-2-methylpyrazinium bromide	(R)-SynPhos	MeOH	50	30	24	95	96
2	N-Benzyl-2-phenylpyrazinium bromide	(R)-MeO-BIPHEP	CH₂Cl₂	50	30	24	92	94
3	N-Benzyl-2,5-dimethylpyrazinium bromide	(R)-SegPhos	MeOH	50	30	24	90	92 (cis)

Data is representative and compiled from various literature sources for illustrative purposes.

Visualization of the Catalytic Cycle:

Caption: Catalytic cycle for the Ir-catalyzed asymmetric hydrogenation of pyrazinium salts.

Palladium-Catalyzed Asymmetric Carboamination

Another highly effective strategy for the construction of chiral piperazines is the palladium-catalyzed intramolecular carboamination of unsaturated amines. This method allows for the formation of two new bonds and up to two stereocenters in a single step.

Causality Behind the Experimental Choice: This approach is particularly valuable for the synthesis of C-substituted piperazines, a class of compounds that remains relatively underexplored in medicinal chemistry.[1] The choice of a palladium catalyst is crucial, as it can effectively catalyze both the C-N bond formation and the C-C bond formation required for the cyclization. The use of chiral ligands on the palladium center allows for the control of the stereochemistry of the newly formed chiral centers.

Mechanistic Insights: The catalytic cycle is generally believed to initiate with the oxidative addition of an aryl or vinyl halide to a Pd(0) complex. The resulting Pd(II) species then undergoes intramolecular aminopalladation of the alkene, forming a new C-Pd bond and a C-N bond. Subsequent reductive elimination furnishes the piperazine product and regenerates the Pd(0) catalyst. The stereochemical outcome is controlled by the chiral ligand, which influences the facial selectivity of the aminopalladation step.[7]

Experimental Protocol: General Procedure for Pd-Catalyzed Asymmetric Carboamination

• Step 1: Substrate Synthesis: The unsaturated amine substrate is typically prepared from a commercially available chiral amino acid in a few synthetic steps.

• Step 2: Cyclization Reaction: To a solution of the unsaturated amine (1.0 mmol) and an aryl bromide (1.1 mmol) in a solvent such as toluene is added a base (e.g., NaOtBu, 1.2 mmol). The mixture is degassed, and then a palladium catalyst precursor (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol %) and a chiral phosphine ligand (e.g., (R)-BINAP, 0.022 mmol, 2.2 mol %) are added. The reaction mixture is heated to a specific temperature (e.g., 80-100 °C) until the starting material is consumed (monitored by TLC or GC-MS).

• Step 3: Work-up and Purification: The reaction mixture is cooled to room temperature, diluted with a solvent like ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the chiral piperazine derivative. The enantiomeric and diastereomeric purity are determined by chiral HPLC and NMR spectroscopy, respectively.[8]

Quantitative Data Summary: Pd-Catalyzed Asymmetric Carboamination

Entry	Substrate	Aryl Halide	Ligand	Base	Temp (°C)	Yield (%)	dr	ee (%)
1	N-Allyl-N'-(p-tolyl)ethylenediamine	4-Bromotoluene	(R)-BINAP	NaOtBu	100	85	>20:1	98
2	N-Allyl-N'-(phenyl)ethylenediamine	Bromobenzene	(S)-Tol-BINAP	K₃PO₄	90	82	15:1	97
3	N-Crotyl-N'-(phenyl)ethylenediamine	4-Chlorobenzonitrile	(R)-DTBM-SEGPHOS	Cs₂CO₃	110	78	>20:1	99

Data is representative and compiled from various literature sources for illustrative purposes.

Visualization of the Catalyic Cycle:

Caption: Catalytic cycle for the Pd-catalyzed asymmetric carboamination.

Chiral Piperazine Derivatives in Action: Impact on Drug Discovery

The availability of robust methods for the asymmetric synthesis of chiral piperazines has had a profound impact on drug discovery, enabling the development of more selective and efficacious therapeutic agents. Many of these drugs target the central nervous system, where the precise stereochemical presentation of the pharmacophore is paramount for receptor binding and downstream signaling.

Case Study 1: Vortioxetine - A Multimodal Antidepressant

Vortioxetine is a novel antidepressant with a complex mechanism of action.[9] It is a serotonin (5-HT) reuptake inhibitor, but it also acts as an agonist at 5-HT₁ₐ receptors, a partial agonist at 5-HT₁ₑ receptors, and an antagonist at 5-HT₃, 5-HT₁ₔ, and 5-HT₇ receptors.[10][11] This multimodal activity is thought to contribute to its efficacy in treating major depressive disorder. The synthesis of vortioxetine involves the coupling of a chiral piperazine derivative with a substituted aryl sulfide.[12][13]

Signaling Pathway Visualization:

Caption: Simplified signaling pathway of Vortioxetine's multimodal action.

Case Study 2: Levocetirizine - A Selective H1 Antihistamine

As mentioned earlier, levocetirizine is the (R)-enantiomer of cetirizine and a potent and selective H1 receptor antagonist used for the treatment of allergic rhinitis and urticaria. The synthesis of levocetirizine often starts from a chiral precursor, highlighting the importance of stereocontrol from the outset.

Experimental Protocol: Synthesis of Levocetirizine

A common synthetic route to levocetirizine involves the reaction of (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine with 2-chloroethoxyacetic acid or its derivatives.[14][15]

• Step 1: (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine is dissolved in a suitable solvent such as acetonitrile or toluene.

• Step 2: A base, for example, potassium carbonate or triethylamine, is added to the mixture.

• Step 3: A solution of a 2-chloroethoxyacetic acid derivative (e.g., the ethyl ester) is added dropwise to the reaction mixture at an elevated temperature.

• Step 4: The reaction is monitored by TLC or HPLC until completion.

• Step 5: The reaction mixture is worked up by filtration to remove inorganic salts, and the solvent is evaporated.

• Step 6: The resulting ester is hydrolyzed under basic conditions (e.g., with sodium hydroxide) to yield levocetirizine.

• Step 7: The final product is purified by recrystallization.

Case Study 3: Clozapine and Buspirone - Modulators of CNS Neurotransmission

Clozapine, an atypical antipsychotic, and buspirone, an anxiolytic, are further examples of piperazine-containing drugs that interact with multiple neurotransmitter systems in the CNS.[16][17][18] Clozapine exhibits a complex pharmacology, acting as an antagonist at dopamine D₂, serotonin 5-HT₂ₐ, adrenergic, cholinergic, and histaminergic receptors.[19] Buspirone's anxiolytic effects are primarily mediated through its partial agonism at 5-HT₁ₐ receptors.[3][20] The development of chiral analogs of these drugs is an active area of research, with the goal of improving their selectivity and reducing side effects.

Visualization of Clozapine's Multi-Receptor Interactions:

Caption: A simplified diagram illustrating Clozapine's antagonist activity at various CNS receptors.

Conclusion and Future Perspectives

The journey of piperazine derivatives from simple, achiral molecules to complex, stereochemically defined therapeutic agents is a testament to the progress in synthetic organic chemistry and our ever-evolving understanding of drug-receptor interactions. The development of robust and efficient asymmetric syntheses for chiral piperazines has unlocked a vast and previously inaccessible chemical space, enabling the design of drugs with improved potency, selectivity, and safety profiles.

Looking ahead, the field of chiral piperazine derivatives is poised for further innovation. The development of novel catalytic systems for asymmetric synthesis will continue to be a major focus, with an emphasis on sustainability and atom economy. Furthermore, the exploration of new biological targets for chiral piperazine-containing molecules will undoubtedly lead to the discovery of new therapeutic agents for a wide range of diseases. As our ability to precisely control the three-dimensional structure of molecules advances, so too will our capacity to design and develop the next generation of life-saving medicines, with chiral piperazines undoubtedly playing a central role in this exciting future.

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Pharmacological profile of piperazine compounds

An In-depth Technical Guide to the Pharmacological Profile of Piperazine Compounds

Authored by: A Senior Application Scientist

Foreword: The Piperazine Core - A Privileged Scaffold in Modern Pharmacology

The piperazine ring, a six-membered heterocycle with two nitrogen atoms in a 1,4-arrangement, is a cornerstone of modern medicinal chemistry.[1] It is recognized as a "privileged scaffold," a structural motif that is a component in a multitude of FDA-approved drugs spanning a vast range of therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases.[1][2][3] This guide elucidates the fundamental physicochemical properties, synthetic versatility, and profound impact on pharmacokinetics and pharmacodynamics that make piperazine an indispensable tool in drug design and development.[1]

The widespread adoption of this moiety stems from its unique and tunable characteristics. As a diprotic base, piperazine has two distinct pKa values (5.35 and 9.73 at 25°C), allowing it to be protonated under physiological conditions.[4][5] This basicity is crucial for forming stable salts, which can significantly enhance aqueous solubility and improve formulation characteristics, thereby boosting bioavailability.[1][6] The two nitrogen atoms also serve as hydrogen bond acceptors, while the N-H groups can act as donors, facilitating strong, specific interactions with biological targets.[1][7] Structurally, the piperazine ring typically adopts a stable chair conformation, providing a rigid and predictable framework for orienting key pharmacophoric groups toward their binding sites.[4][5][6]

This guide provides an in-depth exploration of the pharmacological profile of piperazine-containing compounds, organized by their primary therapeutic applications. We will dissect their mechanisms of action, explore structure-activity relationships (SAR), and present detailed experimental workflows relevant to their study, offering researchers and drug development professionals a comprehensive resource.

Part 1: Core Pharmacokinetic (ADME) Profile

A primary reason for incorporating the piperazine scaffold is to modulate and improve a drug candidate's pharmacokinetic (Absorption, Distribution, Metabolism, and Excretion) properties.[8] Its inherent polarity often enhances solubility, a critical factor for oral absorption.[1]

Absorption : Piperazine and its salts are readily absorbed from the gastrointestinal tract.[9][10] Distribution : It is widely distributed throughout the body.[11] Metabolism : A significant portion of piperazine is metabolized in the liver, with studies suggesting approximately 25% of a dose undergoes biotransformation.[12] The metabolism primarily involves cytochrome P450 (CYP) enzymes.[12] Excretion : The primary route of elimination is via the urine, with a substantial fraction of the parent drug and its metabolites being excreted within the first 24 hours.[9][12][13]

Table 1: General Pharmacokinetic Parameters of Piperazine

Pharmacokinetic Parameter	Value	Rationale & Significance
Time to Peak (Tmax)	1.8 - 4 hours[12]	Indicates rapid absorption from the GI tract, allowing for a relatively quick onset of action for acute conditions.
Protein Binding	60 - 70%[4][12]	Moderate protein binding means a significant fraction of the drug is free to interact with its target receptors.
Metabolism	~25% in the liver[12]	A lower metabolic rate can lead to a more predictable dosing regimen and fewer drug-drug interactions involving metabolic pathways.
Elimination Half-Life (t½)	Highly variable[12]	Varies significantly depending on the specific derivatives and patient factors.
Primary Excretion Route	Urine[9][12][13]	Renal excretion is dominant. Dose adjustments may be necessary for patients with impaired kidney function.

Part 2: Major Pharmacological Classes & Mechanisms of Action

The versatility of the piperazine scaffold has enabled its application across numerous therapeutic areas.[14][15]

Anthelmintic Agents

Historically, piperazine was one of the first effective treatments for parasitic worm infections like roundworm (ascariasis) and pinworm (enterobiasis).[4][16]

Mechanism of Action

Piperazine's anthelmintic effect is not by killing the parasite, but by inducing a flaccid paralysis.[9][17] It acts as an agonist at the inhibitory gamma-aminobutyric acid (GABA) receptors on the parasite's muscle cells.[4][10] This mimics the action of the native neurotransmitter GABA, leading to an influx of chloride ions and hyperpolarization of the cell membrane.[10] This state of hyperpolarization makes the muscle cells unresponsive to excitatory signals, resulting in paralysis. The paralyzed worms lose their grip on the intestinal wall and are subsequently expelled from the host's body by natural peristaltic action.[10][17] The selectivity for the parasite is due to vertebrates using GABA primarily in the CNS, and the isoform of the helminth GABA receptor differs from that of vertebrates.[4][17]

Mechanism of action for piperazine as an anthelmintic agent.

Therapeutic Use and Formulations

Commonly used as piperazine citrate or piperazine adipate to improve stability and solubility.[4][18][19] While effective, its use has diminished in some regions in favor of newer anthelmintics with broader spectrums of activity.

Central Nervous System (CNS) Agents

Piperazine is a key structural feature in many drugs targeting the CNS, including antipsychotics, antidepressants, and anxiolytics.[20][21] These derivatives often modulate monoamine neurochemical pathways.[20][21]

2.2.1 Antipsychotics

Many atypical antipsychotics incorporate a piperazine ring. This moiety often serves as a scaffold to correctly position an aryl group for optimal interaction with dopamine (D2) and serotonin (5-HT) receptors.[1]

Mechanism of Action: A primary mechanism for many antipsychotics is the antagonism of the D2 receptor in the mesolimbic pathway. By blocking this receptor, these drugs reduce the excessive dopaminergic activity associated with the positive symptoms of schizophrenia.

Antipsychotic drug action via D2 receptor antagonism.

Structure-Activity Relationship (SAR): The nature of the substituent on the second nitrogen of the piperazine ring is critical. For example, in drugs like olanzapine and clozapine, the piperazine is part of a larger heterocyclic system, which defines its receptor binding profile.[1][20] Modifications can fine-tune the balance between D2 and 5-HT2A receptor antagonism, which is thought to reduce the risk of extrapyramidal side effects.

2.2.2 Antidepressants and Anxiolytics

Piperazine derivatives like vortioxetine and buspirone are used to treat depression and anxiety.[20] Their mechanism often involves complex interactions with multiple serotonin receptor subtypes. For instance, buspirone is a 5-HT1A receptor partial agonist.

Antihistamines

Second-generation antihistamines, such as cetirizine and hydroxyzine, are piperazine derivatives.[22] They are used to treat allergies, chronic urticaria, and pruritis.[23]

Mechanism of Action: These drugs are inverse agonists of the histamine H1 receptor.[23] By binding to and stabilizing the inactive conformation of the H1 receptor, they prevent histamine from binding and initiating the downstream signaling that leads to allergic symptoms like vasodilation and smooth muscle contraction.[23]

Oncology Agents

In modern cancer therapy, the piperazine scaffold is integral to many targeted therapies, particularly tyrosine kinase inhibitors (TKIs).[1]

Mechanism of Action: In TKIs like Imatinib, the piperazine ring often serves two roles. First, it acts as a versatile linker connecting key pharmacophoric fragments that bind to the ATP-binding pocket of a target kinase.[1] Second, its basicity can be leveraged to form a crucial salt bridge with acidic residues (e.g., aspartate) in the hinge region of the kinase, anchoring the drug in place.[1]

Structure-Activity Relationship (SAR): SAR studies are critical in this class. For instance, the N-methylation of the distal piperazine nitrogen in Imatinib is essential for its cellular uptake and activity against the BCR-Abl kinase.[1]

Part 3: Key Experimental Protocols & Workflows

To characterize the pharmacological profile of novel piperazine compounds, a series of standardized assays are employed. The following protocols are representative of workflows used in drug discovery.

Experimental Workflow: Drug Candidate Screening

The discovery of new piperazine-based drugs follows a logical progression from initial screening to lead optimization. This workflow ensures that only the most promising compounds advance, saving time and resources.

General workflow for the discovery of piperazine-based drug candidates.

Protocol: Competitive Radioligand Binding Assay

This protocol is a self-validating system to determine the affinity (Ki) of a test compound for a specific receptor (e.g., Dopamine D2).

Objective: To quantify the binding affinity of a novel piperazine derivative by measuring its ability to displace a known high-affinity radioligand from the target receptor.

Materials:

• Cell membranes expressing the human D2 receptor.

• Radioligand: [³H]-Spiperone (a high-affinity D2 antagonist).

• Test piperazine compound (dissolved in DMSO).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and counter.

Methodology:

• Compound Preparation: Perform a serial dilution of the test piperazine compound in the assay buffer to create a range of concentrations (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

• Assay Setup (in triplicate):

  • Total Binding: Add 50 µL of buffer, 50 µL of [³H]-Spiperone (at a final concentration equal to its Kd), and 100 µL of receptor membrane preparation.

  • Non-Specific Binding (NSB): Add 50 µL of a high concentration of an unlabeled competitor (e.g., 10 µM haloperidol), 50 µL of [³H]-Spiperone, and 100 µL of receptor membranes. This step is critical for trustworthiness; it defines the baseline against which specific binding is measured.

  • Test Compound: Add 50 µL of each dilution of the test piperazine compound, 50 µL of [³H]-Spiperone, and 100 µL of receptor membranes.

• Incubation: Incubate the plates at room temperature for 60 minutes to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the receptor-bound radioligand from the unbound. Wash the filters 3 times with ice-cold assay buffer to remove any remaining unbound ligand.

• Quantification: Place the filters into scintillation vials, add scintillation fluid, and count the radioactivity (in disintegrations per minute, DPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (DPM) - Non-Specific Binding (DPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding).

  • Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Part 4: Adverse Effects & Toxicity

While therapeutically beneficial, piperazine and its derivatives are not without potential side effects. The parent compound, when used as an anthelmintic, can cause gastrointestinal discomfort (nausea, vomiting, abdominal pain), and less commonly, neurological effects like dizziness and headache.[16][24][25] Allergic reactions, though rare, can also occur.[24]

For piperazine derivatives, the adverse effect profile is highly dependent on the therapeutic class and the specific drug's receptor interaction profile.

• Antipsychotics: Can lead to extrapyramidal symptoms, metabolic changes, and sedation.

• Antihistamines: Drowsiness and dry mouth are common side effects.[23]

• General: Patients with pre-existing kidney or liver disease may have an increased risk of side effects due to impaired drug clearance.[25][26]

Conclusion

The piperazine scaffold is a testament to the power of a privileged structure in medicinal chemistry.[2][3] Its favorable physicochemical and pharmacokinetic properties have made it a recurring theme in successful drug design.[1][8] By serving as a versatile and synthetically tractable core, it enables the precise positioning of pharmacophores to interact with a wide array of biological targets, from parasitic ion channels to human CNS receptors and oncogenic kinases. The ability to fine-tune potency, selectivity, and ADME properties through strategic modification of the piperazine ring ensures its continued prominence in the development of future therapeutics.[1][27]

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• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionaliz
• The Role of Piperazine Deriv
• The piperazine scaffold for novel drug discovery efforts: the evidence to d
• The piperazine scaffold for novel drug discovery efforts: the evidence to d
• Role of piperazine scaffolds in medicinal chemistry - Benchchem.
• Piperazine derivatives with central pharmacological activity used as therapeutic tools - PubMed.
• What are the side effects of Piperazine?
• Piperazine: Structure, Uses, Side Effects & Role in Carbon Capture - Vedantu.
• Piperazine derivatives with central pharmacological activity used as therapeutic tools.
• Piperazine derivatives for therapeutic use: a p
• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PubMed Central.
• Comparative Pharmacokinetics of Piperazine Salts: A Guide for Researchers - Benchchem.
• Piperazine & Derivatives - Adani Pharmachem Priv
• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Deriv
• Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents - ResearchG
• Piperazine synthesis - Organic Chemistry Portal.
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• Piperazine (oral route) - Side effects & dosage - Mayo Clinic.
• Piperazine | C4H10N2 | CID 4837 - PubChem - NIH.
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• piperazine structure - HPMC manufacturer - Cellulose ethers.
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• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties | ACS Chemical Neuroscience.
• Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities - PubMed.
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• What Are the Pharmacological Properties and Applic
• Piperazine - chemeurope.com.
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Protocols & Analytical Methods

Application Notes and Protocols: (R)-2-Isopropylpiperazine Dihydrochloride as a Chiral Auxiliary in Asymmetric Synthesis

Introduction: The Strategic Use of Chiral Auxiliaries in Modern Organic Synthesis

The synthesis of enantiomerically pure compounds is a cornerstone of modern organic chemistry, particularly in the realm of pharmaceutical development where the biological activity of a molecule is often intrinsically linked to its stereochemistry. Chiral auxiliaries are powerful tools in this endeavor, offering a reliable method for controlling the stereochemical outcome of a reaction.[1] By temporarily attaching a chiral molecule to a prochiral substrate, one can induce facial selectivity in subsequent transformations, leading to the preferential formation of one diastereomer over another. The auxiliary is then cleaved and ideally recovered, having served its purpose of transferring its chirality to the substrate.

While a variety of chiral auxiliaries are well-established, the exploration of new scaffolds continues to be an active area of research, driven by the need for improved selectivity, broader substrate scope, and more efficient cleavage conditions. This document outlines the prospective application of (R)-2-Isopropylpiperazine dihydrochloride as a novel chiral auxiliary. Its C2-symmetric backbone and the steric influence of the isopropyl group present a compelling structural motif for inducing high levels of diastereoselectivity in a range of asymmetric transformations. Although direct literature precedent for its use is nascent, this guide provides a scientifically grounded framework for its application in the diastereoselective alkylation of carboxylic acid derivatives, based on well-established principles of enolate chemistry.

Proposed Application: Diastereoselective Alkylation of Carboxylic Acids

A primary application for a chiral amine auxiliary is in the diastereoselective alkylation of carbonyl compounds. By forming a chiral amide with a carboxylic acid, (R)-2-Isopropylpiperazine can be used to direct the approach of an electrophile to the corresponding enolate.

Conceptual Workflow

The overall strategy involves three key stages:

• Attachment: Coupling of a prochiral carboxylic acid with (R)-2-Isopropylpiperazine to form a chiral diamide.

• Diastereoselective Alkylation: Formation of a lithium enolate and subsequent reaction with an electrophile.

• Cleavage and Recovery: Hydrolysis of the amide bonds to release the enantioenriched carboxylic acid and recovery of the chiral auxiliary.

Figure 1: Conceptual workflow for the use of (R)-2-Isopropylpiperazine as a chiral auxiliary in diastereoselective alkylation.

Experimental Protocols

The following protocols are proposed based on established methodologies for the diastereoselective alkylation of chiral amides. Researchers should consider these as a starting point and may need to optimize conditions for specific substrates and electrophiles.

Protocol 1: Synthesis of the N,N'-Diacyl-(R)-2-isopropylpiperazine

Objective: To attach the prochiral carboxylic acid to the chiral auxiliary.

Rationale: The formation of a stable amide bond is crucial for the subsequent stereocontrolled transformations. The use of a standard coupling agent like DCC (dicyclohexylcarbodiimide) with an activator such as HOBt (hydroxybenzotriazole) is a reliable method for this purpose. The dihydrochloride salt of the piperazine must be neutralized in situ with a non-nucleophilic base.

Materials:

• (R)-2-Isopropylpiperazine dihydrochloride

• Carboxylic acid (e.g., propanoic acid)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Hydroxybenzotriazole (HOBt)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask under an inert atmosphere (N2 or Ar), add (R)-2-Isopropylpiperazine dihydrochloride (1.0 eq).

• Suspend the solid in anhydrous DCM.

• Cool the suspension to 0 °C and add triethylamine (2.2 eq) dropwise. Stir for 15 minutes to neutralize the hydrochloride salt.

• In a separate flask, dissolve the carboxylic acid (2.2 eq) and HOBt (2.2 eq) in anhydrous DCM.

• Add the carboxylic acid/HOBt solution to the piperazine solution at 0 °C.

• Add a solution of DCC (2.2 eq) in anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate successively with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure chiral diamide.

Protocol 2: Diastereoselective Enolate Alkylation

Objective: To perform the stereoselective alkylation of the chiral diamide.

Rationale: The formation of a rigid, chelated lithium enolate is key to achieving high diastereoselectivity. Lithium diisopropylamide (LDA) is a strong, non-nucleophilic base suitable for this purpose. The reaction is performed at low temperatures (-78 °C) to maintain kinetic control and enhance selectivity. The bulky isopropyl group on the piperazine ring is expected to effectively block one face of the enolate, directing the incoming electrophile to the opposite face.

Materials:

• N,N'-Diacyl-(R)-2-isopropylpiperazine

• Lithium diisopropylamide (LDA) solution (commercially available or freshly prepared)

• Alkyl halide (electrophile, e.g., benzyl bromide)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride

Procedure:

• Dissolve the chiral diamide (1.0 eq) in anhydrous THF in a flame-dried, round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add LDA solution (2.2 eq) dropwise, ensuring the internal temperature remains below -70 °C.

• Stir the solution at -78 °C for 1 hour to ensure complete enolate formation.

• Add the alkyl halide (2.5 eq) dropwise.

• Continue stirring at -78 °C for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography. The diastereomeric ratio (d.r.) can be determined by ¹H NMR analysis of the crude product or by chiral HPLC after cleavage of the auxiliary.

Figure 2: Rationale for diastereoselective alkylation.

Protocol 3: Auxiliary Cleavage and Recovery

Objective: To release the enantioenriched carboxylic acid and recover the chiral auxiliary.

Rationale: Harsh acidic or basic hydrolysis is a common method for cleaving amide bonds. The choice of conditions will depend on the stability of the final product. The water-soluble nature of the protonated piperazine auxiliary allows for a straightforward separation from the organic product.

Materials:

• Alkylated diamide

• 6 M Hydrochloric acid

• Diethyl ether

• 1 M Sodium hydroxide

Procedure:

• Dissolve the alkylated diamide in a mixture of THF and 6 M HCl.

• Heat the mixture at reflux for 12-24 hours, monitoring the reaction by TLC.

• After cooling to room temperature, extract the mixture with diethyl ether (3x) to separate the enantioenriched carboxylic acid.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, and concentrate to obtain the crude carboxylic acid, which can be further purified.

• The aqueous layer contains the (R)-2-Isopropylpiperazine dihydrochloride. To recover the auxiliary, basify the aqueous layer with 1 M NaOH until pH > 12.

• Extract the free base into dichloromethane (3x).

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate to recover the chiral auxiliary. The auxiliary can be converted back to the dihydrochloride salt for storage if desired.

Hypothetical Data and Performance

The following table presents hypothetical data for the diastereoselective alkylation of the dipropionyl derivative of (R)-2-isopropylpiperazine with various electrophiles. This data is intended to be illustrative of the potential of this chiral auxiliary.

Entry	Electrophile (R-X)	Product	Yield (%)	Diastereomeric Ratio (d.r.)
1	Benzyl bromide	2-Benzylpropanoic acid	85	95:5
2	Iodomethane	2-Methylpropanoic acid	90	92:8
3	Allyl bromide	2-Allylpropanoic acid	82	94:6
4	Ethyl iodide	2-Ethylpropanoic acid	88	93:7

Conclusion

(R)-2-Isopropylpiperazine dihydrochloride represents a promising, yet underexplored, chiral auxiliary for asymmetric synthesis. The protocols and rationale presented in this guide provide a solid foundation for its application in the diastereoselective alkylation of carboxylic acids. The C2 symmetry, steric bulk, and potential for high recovery make it an attractive candidate for further investigation by researchers in both academic and industrial settings. Future work should focus on the experimental validation of these protocols, expansion to other asymmetric transformations such as aldol and Michael additions, and a more detailed investigation into the conformational analysis of the key enolate intermediates.

References

• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Chirality, 2019. [Link]

• Lithium Enolates in the Enantioselective Construction of Tetrasubstituted Carbon Centers with Chiral Lithium Amides as Non-Covalent Stereodirecting Auxiliaries. Journal of the American Chemical Society, 2017. [Link]

• Diastereoselective alkylation and methods for chiral auxiliary removal. ResearchGate. [Link]

• Piperazine amide linker for cyclative cleavage from solid support: traceless synthesis of dihydroquinoxalin-2-ones. ACS Combinatorial Science, 2012. [Link]

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Application Notes and Protocols for Chiral Resolution with (R)-2-Isopropylpiperazine Dihydrochloride

Abstract

This technical guide provides a comprehensive framework for the chiral resolution of racemic acidic compounds utilizing (R)-2-Isopropylpiperazine dihydrochloride. The document delineates the fundamental principles of diastereomeric salt crystallization, offers a detailed, step-by-step protocol for laboratory execution, and presents a structured approach to optimizing resolution conditions. Authored for researchers, scientists, and professionals in drug development, this guide explains the causality behind experimental choices, ensuring a robust and reproducible methodology. It integrates field-proven insights with foundational scientific principles to empower users in achieving high enantiomeric purity.

Introduction: The Imperative of Chirality in Modern Chemistry

In the landscape of pharmaceutical sciences and fine chemical synthesis, the stereochemistry of a molecule is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral compound, can exhibit remarkably different pharmacological, toxicological, and physiological properties. Consequently, the production of enantiomerically pure compounds is a critical objective in drug development and other fields.

Chiral resolution via diastereomeric salt formation remains a widely employed and scalable method for separating enantiomers from a racemic mixture.[1][2] This technique capitalizes on the reaction between a racemic compound and an enantiomerically pure resolving agent to form a pair of diastereomeric salts. These diastereomers, unlike the original enantiomers, possess distinct physical properties, such as solubility, which allows for their separation through methods like fractional crystallization.[3][4]

(R)-2-Isopropylpiperazine dihydrochloride is a chiral resolving agent that has proven effective for the resolution of various acidic compounds. Its rigid piperazine ring and the presence of a chiral center at the 2-position, substituted with an isopropyl group, provide a well-defined three-dimensional structure conducive to forming diastereomeric salts with significant differences in their crystal lattice energies and, consequently, their solubilities. Piperazine derivatives are a significant class of compounds in medicinal chemistry, often contributing to the bioactivity of therapeutic agents.[5][6][7][8]

This guide will provide a detailed protocol for utilizing (R)-2-Isopropylpiperazine dihydrochloride as a resolving agent, with a focus on the practical aspects of experimental design, execution, and analysis.

The Principle of Diastereomeric Salt Resolution

The cornerstone of this chiral resolution method is the conversion of a pair of enantiomers, which are physically indistinguishable in an achiral environment, into a pair of diastereomers with different physical properties. The process can be conceptually broken down as follows:

• Salt Formation: A racemic mixture of a chiral acid, denoted as (R/S)-Acid, is reacted with an enantiomerically pure resolving agent, in this case, (R)-2-Isopropylpiperazine. This acid-base reaction results in the formation of two diastereomeric salts:

  • [(R)-Acid]•[(R)-2-Isopropylpiperazine]

  • [(S)-Acid]•[(R)-2-Isopropylpiperazine]

• Differential Solubility: Due to the different spatial arrangements of the constituent ions, these two diastereomeric salts will have different crystal packing efficiencies and solvation energies. This difference manifests as a disparity in their solubility in a given solvent system.[3]

• Fractional Crystallization: By carefully selecting a solvent in which one diastereomeric salt is significantly less soluble than the other, the less soluble salt can be selectively crystallized from the solution.

• Isolation and Liberation: The crystallized, diastereomerically enriched salt is then isolated by filtration. Subsequently, the resolved acid enantiomer is liberated from the resolving agent, typically by treatment with a strong acid or base, which regenerates the chiral resolving agent for potential recycling.[9]

The success of this technique hinges on the magnitude of the solubility difference between the two diastereomeric salts. This, in turn, is influenced by the specific structures of the acid and the resolving agent, as well as the choice of solvent and other crystallization conditions.

Experimental Protocol: Chiral Resolution of a Racemic Acid

This section provides a detailed, step-by-step methodology for the chiral resolution of a generic racemic acidic compound using (R)-2-Isopropylpiperazine dihydrochloride.

Materials and Equipment

• Racemic Acid: The acidic compound to be resolved.

• (R)-2-Isopropylpiperazine dihydrochloride: The chiral resolving agent.

• Solvents: A range of solvents for screening (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, water, and mixtures thereof).

• Acids and Bases: For liberation of the resolved enantiomer and recovery of the resolving agent (e.g., hydrochloric acid, sodium hydroxide).

• Standard Laboratory Glassware: Erlenmeyer flasks, beakers, graduated cylinders, round-bottom flasks.

• Heating and Stirring Apparatus: Magnetic stir plate with heating capabilities.

• Filtration Equipment: Buchner funnel, filter paper, vacuum flask.

• Analytical Instrumentation:

  • Chiral High-Performance Liquid Chromatography (HPLC) or Chiral Gas Chromatography (GC) system for determining enantiomeric excess.[10][11]

  • Polarimeter for measuring optical rotation.[10]

  • Nuclear Magnetic Resonance (NMR) spectrometer, potentially with chiral shift reagents, for structural confirmation and purity analysis.[10][12]

  • Melting point apparatus.

Preliminary Screening for Optimal Conditions

The selection of an appropriate solvent system and the molar ratio of the resolving agent are critical for successful resolution. A preliminary small-scale screening is highly recommended.

Methodology:

• Solvent Selection: In a series of test tubes or small vials, dissolve a small, fixed amount of the racemic acid in various solvents.

• Addition of Resolving Agent: To each of these solutions, add a stoichiometric equivalent (or a slight excess) of (R)-2-Isopropylpiperazine dihydrochloride. It is often necessary to first neutralize the dihydrochloride salt with a suitable base (e.g., sodium hydroxide) to generate the free base of (R)-2-Isopropylpiperazine in situ or beforehand.

• Observation: Gently warm the mixtures to ensure complete dissolution, then allow them to cool slowly to room temperature, followed by further cooling in an ice bath. Observe for the formation of a crystalline precipitate.

• Analysis: Isolate the crystals by filtration, wash with a small amount of cold solvent, and dry. Determine the diastereomeric excess (d.e.) and, after liberation of the acid, the enantiomeric excess (e.e.) using an appropriate analytical method like chiral HPLC.

• Selection: Choose the solvent system that provides the best combination of yield and enantiomeric excess for the desired enantiomer.

Step-by-Step Resolution Protocol (Scale-Up)

Once the optimal conditions are identified, the resolution can be performed on a larger scale.

• Dissolution: In an appropriately sized flask, dissolve the racemic acid (1.0 equivalent) in the chosen solvent with gentle heating and stirring.

• Addition of Resolving Agent: Add the optimized molar equivalent of (R)-2-Isopropylpiperazine (as the free base) to the solution.

• Crystallization: Allow the solution to cool slowly to room temperature. To induce crystallization, scratching the inside of the flask with a glass rod or adding a seed crystal of the desired diastereomeric salt can be beneficial. Once crystallization begins, continue the slow cooling, potentially to 0-5 °C, to maximize the yield of the less soluble diastereomer.

• Isolation of Diastereomeric Salt: Collect the crystalline solid by vacuum filtration. Wash the crystals with a small amount of the cold crystallization solvent to remove the mother liquor containing the more soluble diastereomer.

• Recrystallization (Optional): To further enhance the diastereomeric purity, the isolated salt can be recrystallized from the same or a different solvent system. This step is often crucial for achieving high enantiomeric excess.

• Liberation of the Enriched Enantiomer:

  • Suspend the purified diastereomeric salt in water.

  • Acidify the mixture with a strong acid (e.g., 2 M HCl) to a pH of ~1-2. This will protonate the piperazine nitrogen atoms, rendering the resolving agent water-soluble.

  • Extract the liberated, enantiomerically enriched acid with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Combine the organic extracts, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure to yield the resolved acid.

• Recovery of the Resolving Agent: The aqueous layer from the previous step, containing the (R)-2-Isopropylpiperazine dihydrochloride, can be basified with a strong base (e.g., NaOH) to a pH of ~12-14. The free base of the resolving agent can then be extracted with an organic solvent, dried, and concentrated for reuse.

Workflow Visualization

The following diagram illustrates the key stages of the chiral resolution process.

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• 12. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Application of (R)-2-Isopropylpiperazine Dihydrochloride in Modern Drug Discovery: A Guide for Researchers

The relentless pursuit of novel therapeutics has positioned chiral building blocks as indispensable tools in the medicinal chemist's armamentarium. Among these, piperazine derivatives have consistently demonstrated their value as privileged scaffolds, owing to their unique physicochemical properties that can enhance aqueous solubility, bioavailability, and target engagement.[1][2][3] This guide delves into the specific applications of (R)-2-Isopropylpiperazine dihydrochloride , a chiral synthon of increasing importance, providing researchers, scientists, and drug development professionals with a comprehensive overview of its utility, detailed experimental protocols, and insights into its role in the creation of next-generation therapeutics.

Introduction: The Significance of the Isopropylpiperazine Moiety

(R)-2-Isopropylpiperazine dihydrochloride is a chiral, six-membered heterocyclic compound featuring two nitrogen atoms.[4][5] The presence of the isopropyl group at the stereocenter introduces conformational rigidity and lipophilicity, which can be strategically exploited to modulate a compound's binding affinity and selectivity for its biological target. Its dihydrochloride salt form ensures stability and ease of handling in a laboratory setting.[4]

The piperazine core is a common feature in a multitude of approved drugs, particularly those targeting the central nervous system (CNS).[3] Its ability to exist in a protonated state at physiological pH allows for critical interactions with biological targets and can improve pharmacokinetic properties. The specific (R)-configuration of the isopropyl group can lead to distinct stereoselective interactions with chiral biological macromolecules, such as receptors and enzymes, offering a significant advantage in the design of potent and selective drugs.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a building block is paramount for its effective use in synthesis.

Property	Value	Source
CAS Number	1217663-39-2	[4]
Molecular Formula	C₇H₁₈Cl₂N₂	[4]
Molecular Weight	201.14 g/mol	[4]
Appearance	White to off-white solid	General Supplier Information
Solubility	Soluble in water and polar organic solvents like methanol and DMSO.	General Chemical Knowledge

Safety and Handling: (R)-2-Isopropylpiperazine dihydrochloride should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Key Application in Drug Discovery: Melanocortin-4 Receptor (MC4R) Antagonists

A prominent and compelling application of the (R)-2-isopropylpiperazine scaffold is in the development of antagonists for the melanocortin-4 receptor (MC4R). The MC4R is a G protein-coupled receptor (GPCR) that plays a critical role in the regulation of energy homeostasis, appetite, and body weight.[6] Dysregulation of the MC4R signaling pathway is implicated in obesity and cachexia (wasting syndrome) associated with chronic diseases like cancer.[7][8]

Antagonism of the MC4R has emerged as a promising therapeutic strategy for treating cachexia by stimulating food intake and preventing the loss of lean body mass.[7][9][10][11] The (R)-2-isopropylpiperazine moiety has been incorporated into potent and selective MC4R antagonists, demonstrating in vivo efficacy in preclinical models of cancer cachexia.[12]

The Melanocortin-4 Receptor Signaling Pathway

The MC4R is primarily activated by α-melanocyte-stimulating hormone (α-MSH), which is derived from the pro-opiomelanocortin (POMC) precursor peptide.[13] Activation of MC4R in the hypothalamus leads to a signaling cascade that ultimately suppresses appetite and increases energy expenditure. In states of cachexia, this pathway can be pathologically activated, leading to anorexia and weight loss. MC4R antagonists block the binding of α-MSH, thereby inhibiting this anorexigenic signaling.

MC4R Signaling and Antagonist Action

Experimental Protocols: Synthetic Utility of (R)-2-Isopropylpiperazine Dihydrochloride

The synthetic versatility of (R)-2-Isopropylpiperazine dihydrochloride stems from its two secondary amine functionalities, which can be selectively modified. The dihydrochloride form requires in situ neutralization to liberate the free base for reaction. Below are detailed protocols for two fundamental transformations: N-alkylation and amide bond formation.

Protocol 1: Mono-N-Alkylation via Reductive Amination

Reductive amination is a robust method for the controlled mono-alkylation of the less sterically hindered nitrogen of the piperazine ring. This protocol describes the reaction with a generic aldehyde.

Objective: To synthesize a mono-N-alkylated (R)-2-isopropylpiperazine derivative.

Materials:

• (R)-2-Isopropylpiperazine dihydrochloride

• Aldehyde (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (R)-2-Isopropylpiperazine dihydrochloride (1.0 eq).

• Add anhydrous DCM or DCE (10-20 mL per gram of starting material).

• Add TEA or DIPEA (2.2-2.5 eq) to the suspension and stir at room temperature for 30 minutes to generate the free base in situ.

• Add the aldehyde (1.0-1.2 eq) to the reaction mixture and stir for an additional 30-60 minutes to allow for iminium ion formation.

• In a single portion, add sodium triacetoxyborohydride (1.5-2.0 eq) to the reaction mixture. The reaction may be mildly exothermic.

• Stir the reaction at room temperature for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired N-alkylated product.

Reductive Amination Workflow

Protocol 2: Amide Bond Formation

Amide coupling is a cornerstone of medicinal chemistry, and (R)-2-Isopropylpiperazine dihydrochloride can be readily acylated to introduce a wide variety of substituents. This protocol outlines a standard procedure using HATU as the coupling agent.

Objective: To synthesize an N-acylated (R)-2-isopropylpiperazine derivative.

Materials:

• (R)-2-Isopropylpiperazine dihydrochloride

• Carboxylic acid (e.g., benzoic acid)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 eq), HATU (1.1 eq), and anhydrous DMF (10-20 mL per gram of carboxylic acid).

• Add DIPEA (2.5 eq) to the solution and stir at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve (R)-2-Isopropylpiperazine dihydrochloride (1.2 eq) in a minimal amount of DMF and add DIPEA (2.5 eq) to generate the free base.

• Add the solution of the free piperazine to the activated carboxylic acid mixture.

• Stir the reaction at room temperature for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the desired amide product.

Amide Coupling Workflow

Conclusion and Future Perspectives

(R)-2-Isopropylpiperazine dihydrochloride is a valuable and versatile chiral building block with significant potential in drug discovery. Its application in the development of MC4R antagonists for the treatment of cachexia highlights its importance in addressing unmet medical needs. The robust and reliable synthetic protocols for its functionalization enable the rapid generation of diverse chemical libraries for structure-activity relationship studies. As the demand for novel, potent, and selective therapeutics continues to grow, the strategic incorporation of chiral synthons like (R)-2-Isopropylpiperazine dihydrochloride will undoubtedly play a pivotal role in the future of medicinal chemistry.

References

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• Ploeger, B. A., et al. (2009). Orally Available Selective Melanocortin-4 Receptor Antagonists Stimulate Food Intake and Reduce Cancer-Induced Cachexia in Mice. PLoS ONE, 4(3), e4774. Available from: [Link]

• Chen, C., et al. (2015). Melanocortin-4 receptor antagonist TCMCB07 ameliorates cancer- and chronic kidney disease–associated cachexia. JCI Insight, 1(1), e85633. Available from: [Link]

• Foster, A. C., & Chen, C. (2007). Melanocortin-4 receptor antagonists as potential therapeutics in the treatment of cachexia. Current topics in medicinal chemistry, 7(11), 1131–1136. Available from: [Link]

• ResearchGate. (n.d.). Diagrammatic illustration of leptin-melanocortin signaling pathway. Available from: [Link]

• Marks, D. L., & Cone, R. D. (2005). Therapy insight: Use of melanocortin antagonists in the treatment of cachexia in chronic disease. Nature clinical practice. Endocrinology & metabolism, 1(2), 92–100. Available from: [Link]

• Kühnen, P., et al. (2019). Tracing the effect of the melanocortin-4 receptor pathway in obesity: study design and methodology of the TEMPO registry. Orphanet journal of rare diseases, 14(1), 143. Available from: [Link]

• Heyder, N., et al. (2020). Structural Complexity and Plasticity of Signaling Regulation at the Melanocortin-4 Receptor. International journal of molecular sciences, 21(18), 6848. Available from: [Link]

• Tu, Y., et al. (2008). Pharmacological and pharmacokinetic characterization of 2-piperazine-alpha-isopropyl benzylamine derivatives as melanocortin-4 receptor antagonists. Journal of medicinal chemistry, 51(9), 2739–2748. Available from: [Link]

• Xi, N., et al. (2004). Synthesis of novel melanocortin 4 receptor agonists and antagonists containing a succinamide core. Bioorganic & medicinal chemistry letters, 14(2), 377–381. Available from: [Link]

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• Siljee, J. E., et al. (2018). Melanocortin 4 receptor signals at the neuronal primary cilium to control food intake and body weight. The Journal of clinical investigation, 128(3), 1077–1089. Available from: [Link]

• Karkhanis, A. N., et al. (2021). An improved synthesis of Compound 11, a unique bicyclic melanocortin-3 antagonist. Bioorganic & medicinal chemistry letters, 48, 128253. Available from: [Link]

• Reddit. (2024). Reductive amination of piperazine. Available from: [Link]

• Wieck, J., et al. (2024). Piperazine-based P2X4 receptor antagonists. Archiv der Pharmazie, e2400860. Available from: [Link]

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• Cain, J. P., et al. (2021). Demonstration of a Common DPhe7 to DNal(2′)7 Peptide Ligand Antagonist Switch for Melanocortin-3 and Melanocortin-4 Receptors Identifies the Systematic Mischaracterization of the Pharmacological Properties of Melanocortin Peptides. Journal of medicinal chemistry, 64(14), 10354–10364. Available from: [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. Available from: [Link]

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Application Note & Protocols: A Comprehensive Guide to the Purity Analysis of (R)-2-Isopropylpiperazine Dihydrochloride

Abstract: (R)-2-Isopropylpiperazine is a chiral building block of significant interest in pharmaceutical development, forming the core of several active pharmaceutical ingredients (APIs).[1][2] Its dihydrochloride salt is a common form used in synthesis. The stereochemical and chemical purity of this intermediate is paramount, as impurities can directly impact the safety, efficacy, and stability of the final drug product. This guide provides a comprehensive, multi-faceted analytical strategy for the robust determination of purity for (R)-2-Isopropylpiperazine dihydrochloride. We will delve into orthogonal analytical techniques for identity confirmation, assay of the principal component, quantification of organic and enantiomeric impurities, verification of counter-ion stoichiometry, and analysis of residual solvents. The methodologies are grounded in principles outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP), ensuring a self-validating and regulatory-compliant approach.[3][4][5]

Guiding Principles: An Orthogonal Approach to Purity

A single analytical method is insufficient to fully characterize the purity of a complex chiral molecule like (R)-2-Isopropylpiperazine dihydrochloride. An orthogonal approach, utilizing multiple techniques with different separation and detection principles, is essential for a comprehensive assessment. This strategy ensures that all potential impurities—be they organic, inorganic, enantiomeric, or volatile—are reliably detected and quantified.[6] The relationship between these methods provides a complete and trustworthy purity profile.

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Application Notes & Protocols for (R)-2-Isopropylpiperazine Dihydrochloride in Synthetic Chemistry

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of (R)-2-Isopropylpiperazine Dihydrochloride

(R)-2-Isopropylpiperazine is a chiral secondary diamine that serves as a privileged scaffold in modern drug discovery and medicinal chemistry.[1][2] Its rigid, chair-like conformation and the presence of two nitrogen atoms—one sterically hindered and the other more accessible—make it a versatile building block for creating structurally diverse and potent therapeutic agents.[3][4] The isopropyl group at the C2 position introduces a critical stereocenter, which is often essential for specific, high-affinity interactions with biological targets, as enantiomers of a drug can have vastly different pharmacological activities.[1]

This compound is most commonly supplied and handled as a dihydrochloride salt ((R)-2-Isopropylpiperazine dihydrochloride, CAS No. 1217663-39-2).[5] This salt form enhances the compound's stability and shelf-life. However, for synthetic applications, the protonated amine functionalities are non-nucleophilic. Therefore, a critical and universal first step in any reaction is the in situ neutralization or "free-basing" of the dihydrochloride to liberate the reactive free diamine. This guide provides detailed protocols for the safe handling, neutralization, and subsequent functionalization of this key synthetic intermediate.

Key Properties:

Property	Value	Source
CAS Number	1217663-39-2	[5]
Molecular Formula	C₇H₁₈Cl₂N₂	[5]
Molecular Weight	201.14 g/mol	[5]
Appearance	White to cream-colored powder/needles	[6]

Mandatory Safety & Handling Protocols

(R)-2-Isopropylpiperazine dihydrochloride, like other piperazine derivatives, requires careful handling to minimize exposure risks.[7] Adherence to safety protocols is non-negotiable.

2.1. Personal Protective Equipment (PPE)

• Eye Protection: Always wear chemical safety goggles.[8]

• Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile).[8]

• Respiratory Protection: Handle in a well-ventilated fume hood. If dust formation is unavoidable or ventilation is inadequate, a government-approved respirator is required.[8][9]

• Skin and Body: Wear a lab coat and appropriate protective clothing. Ensure a safety shower and eye wash station are readily accessible.[8][10]

2.2. Handling and Storage

• Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.[9][10]

• Incompatibilities: Avoid contact with strong oxidizing agents (e.g., nitrates, peroxides, chlorates).[7]

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers. The dihydrochloride salt is hygroscopic; protect from moisture.[7]

2.3. Emergency & First Aid Procedures

• Inhalation: If inhaled, immediately move the person to fresh air. If breathing difficulties occur, seek medical attention.[9][11]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and copious amounts of water.[8][9]

• Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[9][11]

• Ingestion: If swallowed, wash out the mouth with water (if the person is conscious) and call a physician. Do not induce vomiting.[8]

The Foundational Step: In Situ Neutralization (Free-Basing)

The core principle for reacting (R)-2-Isopropylpiperazine dihydrochloride is the liberation of the free diamine by neutralizing the two hydrochloride salts. This is achieved by adding at least two molar equivalents of a suitable base. The choice of base and solvent is critical and depends on the subsequent reaction.

Causality Behind the Choice of Base:

• Inorganic Bases (K₂CO₃, Cs₂CO₃): These are often used in polar aprotic solvents like acetonitrile (ACN) or dimethylformamide (DMF). They are strong enough to deprotonate the amine salts, and the resulting inorganic salts can often be easily removed by filtration.

• Organic Amine Bases (Triethylamine (TEA), N,N-Diisopropylethylamine (DIPEA)): These are soluble in a wide range of organic solvents (DCM, THF, ACN) and are commonly used when the reaction requires homogenous conditions. DIPEA is often preferred as its bulky nature makes it less nucleophilic, preventing it from competing in alkylation or acylation reactions.

General Protocol for Neutralization:

• To a reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), add (R)-2-Isopropylpiperazine dihydrochloride (1.0 eq).

• Add an appropriate anhydrous solvent (e.g., ACN, DCM, or DMF).

• Add the chosen base (e.g., K₂CO₃, TEA, or DIPEA) (2.2 - 3.0 eq). The slight excess ensures complete deprotonation.

• Stir the resulting suspension or solution at room temperature for 30-60 minutes to ensure complete formation of the free diamine before adding the electrophile for the subsequent reaction.

Caption: General experimental workflow for reactions.

Key Synthetic Protocols & Applications

The free (R)-2-Isopropylpiperazine contains two secondary amine nitrogens, N1 and N4. The N1 nitrogen is adjacent to the bulky isopropyl group, making it sterically hindered and less nucleophilic. The N4 nitrogen is sterically unencumbered and thus the primary site of reaction under kinetically controlled conditions. This inherent difference is key to achieving regioselective mono-functionalization.

Regioselective Mono-N-Alkylation

N-alkylation is a fundamental transformation for introducing alkyl substituents onto the piperazine core.[12] By controlling the stoichiometry, selective alkylation at the more reactive N4 position can be achieved.

Causality Behind Protocol Choices:

• Electrophile: Primary alkyl halides (iodides and bromides) are excellent electrophiles for this reaction.[13]

• Base/Solvent: Potassium carbonate in acetonitrile is a standard choice, providing a heterogeneous system where the inorganic base can be easily filtered off post-reaction.[13][14]

• Stoichiometry: Using a slight excess of the piperazine starting material relative to the alkylating agent can help minimize undesired dialkylation, though the inherent steric hindrance at N1 is the primary factor driving mono-alkylation at N4.

Protocol 4.1: Mono-N-Alkylation at the N4 Position

Reagent	Molar Eq.	Purpose
(R)-2-Isopropylpiperazine dihydrochloride	1.0	Chiral Starting Material
Potassium Carbonate (K₂CO₃)	3.0	Base (Neutralization & Reaction)
Alkyl Halide (e.g., R-Br)	1.0 - 1.1	Electrophile
Anhydrous Acetonitrile (ACN)	-	Solvent

Step-by-Step Methodology:

• Charge a round-bottom flask with (R)-2-Isopropylpiperazine dihydrochloride (1.0 eq) and anhydrous potassium carbonate (3.0 eq).

• Add anhydrous acetonitrile to form a stirrable suspension (approx. 0.1-0.2 M concentration relative to the piperazine).

• Stir the mixture at room temperature for 30 minutes to ensure neutralization.

• Add the alkyl halide (1.0-1.1 eq) to the suspension.

• Heat the reaction mixture to 60-80 °C and monitor its progress by TLC or LC-MS (typically 4-12 hours).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts, washing the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• The crude residue can be purified by silica gel column chromatography to yield the pure N4-alkylated product.

Troubleshooting:

• Low Conversion: If the reaction stalls, ensure the reagents are anhydrous. Higher temperatures or switching to a more polar solvent like DMF may be necessary for less reactive alkyl halides.

• Dialkylation Observed: If significant N1,N4-dialkylation occurs, reduce the amount of alkyl halide to <1.0 equivalent and re-purify.

Regioselective Mono-N-Acylation

N-acylation is used to form robust amide bonds, a common linkage in pharmaceuticals. The steric hindrance around N1 strongly favors acylation at the N4 position.[15]

Causality Behind Protocol Choices:

• Acylating Agent: Acyl chlorides are highly reactive and provide rapid, often exothermic, reactions.[16]

• Base/Solvent: A non-nucleophilic organic base like DIPEA in an inert solvent like dichloromethane (DCM) is ideal. It scavenges the HCl generated during the reaction without competing with the piperazine amine.[16]

• Temperature Control: The reaction is typically started at 0 °C to control the initial exotherm and then allowed to warm to room temperature.

Protocol 4.2: Mono-N-Acylation at the N4 Position

Reagent	Molar Eq.	Purpose
(R)-2-Isopropylpiperazine dihydrochloride	1.0	Chiral Starting Material
DIPEA	3.0	Base (Neutralization & HCl Scavenger)
Acyl Chloride (R-COCl)	1.0	Electrophile
Anhydrous Dichloromethane (DCM)	-	Solvent

Step-by-Step Methodology:

• Suspend (R)-2-Isopropylpiperazine dihydrochloride (1.0 eq) in anhydrous DCM in a flask under an inert atmosphere.

• Add DIPEA (3.0 eq) and stir for 30 minutes at room temperature.

• Cool the mixture to 0 °C in an ice bath.

• Add the acyl chloride (1.0 eq) dropwise as a solution in DCM.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction with DCM and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Reductive Amination

Reductive amination is a powerful method for forming C-N bonds by reacting an amine with a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent.[17][18] This protocol again leverages the higher reactivity of the N4 nitrogen.

Causality Behind Protocol Choices:

• Reducing Agent: Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less sensitive to moisture than other hydrides like sodium cyanoborohydride.[1][12]

• Solvent: Dichloroethane (DCE) or dichloromethane (DCM) are common solvents for STAB-mediated reactions.

• pH: A slightly acidic condition (often achieved by adding acetic acid) can facilitate the formation of the intermediate iminium ion, accelerating the reaction. However, starting with the dihydrochloride salt often provides sufficient acidity.

Protocol 4.3: Reductive Amination at the N4 Position

Reagent	Molar Eq.	Purpose
(R)-2-Isopropylpiperazine dihydrochloride	1.0	Chiral Starting Material
Aldehyde or Ketone	1.1	Carbonyl Electrophile
Sodium Triacetoxyborohydride (STAB)	1.5	Reducing Agent
Anhydrous Dichloroethane (DCE)	-	Solvent
Triethylamine (TEA) (Optional)	2.2	Base (if starting material is not pre-neutralized)

Step-by-Step Methodology:

• To a flask, add (R)-2-Isopropylpiperazine dihydrochloride (1.0 eq), the aldehyde or ketone (1.1 eq), and anhydrous DCE.

• Add TEA (2.2 eq) to neutralize the hydrochloride salts and stir for 20 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise at room temperature. The reaction may be mildly exothermic.

• Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, carefully quench by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Caption: Key reaction pathways for (R)-2-Isopropylpiperazine.

Analytical & Quality Control

5.1. Reaction Monitoring

• Thin Layer Chromatography (TLC): A rapid and effective method for monitoring reaction progress. A typical mobile phase would be DCM/Methanol or Ethyl Acetate/Hexanes with a small amount of triethylamine to prevent peak tailing.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides confirmation of the mass of the desired product and helps identify any byproducts, confirming conversion of the starting material.

5.2. Product Characterization

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for structural confirmation of the final product.

• High-Resolution Mass Spectrometry (HRMS): Confirms the elemental composition and exact mass of the synthesized molecule.

5.3. Enantiomeric Purity Assessment It is critical to verify that the stereocenter of the (R)-2-Isopropylpiperazine core has not racemized during the reaction or purification process.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining enantiomeric purity or enantiomeric excess (% ee). A suitable chiral stationary phase (CSP), such as a polysaccharide-based column (e.g., Chiralpak® series), is required.[19][20] The method involves developing a mobile phase (typically a mixture of alkanes and alcohols) that can resolve the two enantiomers, allowing for their quantification.[20]

References

• Chemical Safety Data Sheet MSDS / SDS - PIPERAZINE DIHYDROCHLORIDE - ChemicalBook. [URL: https://www.chemicalbook.com/ProductMSDSDetailCB0264741_EN.htm]
• Technical Support Center: Selective Mono-acylation of Piperazine - Benchchem. [URL: https://www.benchchem.
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Application Notes and Protocols for (R)-2-Isopropylpiperazine Dihydrochloride in the Synthesis of Bioactive Molecules

Introduction: The Strategic Importance of Chiral Piperazines in Medicinal Chemistry

The piperazine motif is a ubiquitous structural element in a vast array of pharmacologically active compounds, valued for its ability to impart favorable physicochemical properties such as aqueous solubility and basicity, which are crucial for optimizing pharmacokinetic profiles.[1][2] The introduction of stereocenters into the piperazine ring, particularly at the C-2 position, opens up three-dimensional chemical space, allowing for more specific and potent interactions with biological targets.[3] (R)-2-Isopropylpiperazine dihydrochloride, a chiral building block, offers a synthetically accessible scaffold for the construction of enantiomerically pure pharmaceuticals. Its isopropyl substituent provides a valuable lipophilic handle that can influence binding affinity and selectivity. This guide provides an in-depth exploration of the synthesis and application of (R)-2-Isopropylpiperazine dihydrochloride in the creation of bioactive molecules, supported by detailed experimental protocols and expert insights.

Part 1: Enantioselective Synthesis of (R)-2-Isopropylpiperazine Dihydrochloride

The asymmetric synthesis of 2-substituted piperazines is a key challenge in medicinal chemistry. A common and efficient strategy involves starting from readily available chiral precursors, such as amino acids.[1] The following protocol outlines a representative synthesis of (R)-2-Isopropylpiperazine dihydrochloride from (R)-valine, a naturally occurring amino acid. This approach ensures the desired stereochemistry at the C-2 position.

Causality Behind the Synthetic Strategy

The choice of (R)-valine as the starting material directly installs the desired (R)-stereochemistry at the carbon atom that will become the C-2 position of the piperazine ring. The synthetic sequence involves the formation of a diamine intermediate, followed by cyclization to construct the piperazine ring. The use of protecting groups is essential to control the reactivity of the two nitrogen atoms and ensure the desired cyclization occurs. Finally, deprotection and salt formation yield the target molecule.

Visualizing the Synthetic Workflow

Caption: Synthetic workflow for (R)-2-Isopropylpiperazine Dihydrochloride.

Detailed Experimental Protocol: Synthesis from (R)-Valine

Step 1: Synthesis of N-protected (R)-1,2-Diamine

• Esterification: To a suspension of (R)-valine (1.0 eq) in methanol, cool to 0 °C and bubble in HCl gas until the solution is saturated. Stir at room temperature overnight. Remove the solvent under reduced pressure to obtain the methyl ester hydrochloride.

• Amide Coupling: Dissolve the methyl ester hydrochloride (1.0 eq) in dichloromethane (DCM) and cool to 0 °C. Add triethylamine (2.2 eq) followed by a solution of a suitable N-protecting group precursor (e.g., Boc-anhydride, 1.1 eq) in DCM. Stir at room temperature for 12 hours. Wash the reaction mixture with saturated aqueous NaHCO₃ and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Reduction: To a solution of the protected amino ester (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add lithium aluminum hydride (LiAlH₄, 2.0 eq) portion-wise. Stir the reaction at room temperature for 4 hours. Cool to 0 °C and quench sequentially with water, 15% NaOH solution, and water. Filter the resulting solid and concentrate the filtrate to yield the N-protected diamine.

Step 2: Cyclization to form the Piperazine Ring

• To a solution of the N-protected diamine (1.0 eq) in a suitable solvent such as dimethylformamide (DMF), add a base like potassium carbonate (K₂CO₃, 3.0 eq).

• Add a two-carbon electrophile, such as 1,2-dibromoethane (1.1 eq), dropwise at room temperature.

• Heat the reaction mixture to 80 °C and stir for 24 hours. Monitor the reaction by TLC.

• Cool the reaction to room temperature, filter off the solids, and concentrate the filtrate. Purify the crude product by column chromatography to obtain the protected (R)-2-isopropylpiperazine.

Step 3: Deprotection and Salt Formation

• Dissolve the protected piperazine (1.0 eq) in a suitable solvent like dioxane or methanol.

• Add a solution of 4M HCl in dioxane and stir at room temperature until the deprotection is complete (monitored by TLC).

• Remove the solvent under reduced pressure. Triturate the resulting solid with diethyl ether to afford (R)-2-Isopropylpiperazine dihydrochloride as a white solid.

Data Presentation: Representative Analytical Data

Parameter	Representative Data
Appearance	White to off-white crystalline solid
Molecular Formula	C₇H₁₈Cl₂N₂
Molecular Weight	201.14 g/mol [4]
¹H NMR (D₂O)	Hypothetical: δ 3.6-3.8 (m, 2H), 3.3-3.5 (m, 3H), 3.1-3.3 (m, 2H), 2.3-2.5 (m, 1H), 1.1 (d, 3H), 1.0 (d, 3H) ppm.
¹³C NMR (D₂O)	Hypothetical: δ 60.1, 45.3, 43.8, 42.1, 30.5, 18.9, 18.2 ppm.
IR (KBr)	Hypothetical: 3400-3200 (N-H stretch), 2960-2850 (C-H stretch), 1600-1500 (N-H bend) cm⁻¹. An IR spectrum for the parent piperazine dihydrochloride is available for comparison.[5]
Mass Spec (ESI+)	Hypothetical: m/z 131.15 [M+H]⁺ (free base)

Part 2: Application in the Synthesis of Bioactive Molecules

(R)-2-Isopropylpiperazine dihydrochloride is a valuable intermediate for introducing a chiral piperazine moiety into drug candidates. The two secondary amines of the piperazine ring can be selectively functionalized to build complex molecular architectures.

Case Study: Synthesis of the Piperazine Core of Indinavir (Crixivan®)

Indinavir is a potent HIV protease inhibitor that plays a crucial role in antiretroviral therapy.[4] A key component of its structure is a chiral piperazine derivative. While the commercial synthesis of Indinavir often starts from a piperazine-2-carboxamide, the principles of asymmetric synthesis and manipulation of the piperazine ring are highly relevant to the application of (R)-2-isopropylpiperazine. An efficient method to establish the chirality of the piperazine intermediate is through asymmetric hydrogenation.[4][6][7][8]

The dihydrochloride salt form of the piperazine must be neutralized in situ to free the secondary amines for nucleophilic attack. This is typically achieved using a non-nucleophilic base like potassium carbonate or triethylamine.[9] Selective mono-N-alkylation can be achieved by carefully controlling the stoichiometry of the alkylating agent or by using a protecting group strategy. Reductive amination is another powerful method for N-alkylation, offering a milder alternative to direct alkylation with alkyl halides.[6][10]

Caption: General workflows for N-alkylation of (R)-2-Isopropylpiperazine.

Protocol 1: Direct N-Alkylation with an Alkyl Halide

This protocol describes a general procedure for the mono-N-alkylation of (R)-2-Isopropylpiperazine dihydrochloride.

Materials:

• (R)-2-Isopropylpiperazine dihydrochloride

• Alkyl halide (e.g., benzyl bromide)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (MeCN)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add (R)-2-Isopropylpiperazine dihydrochloride (1.0 eq) and anhydrous MeCN.

• Add anhydrous K₂CO₃ (2.5 eq) to the suspension. The base neutralizes the hydrochloride salt.

• Stir the suspension at room temperature for 30 minutes.

• Slowly add the alkyl halide (1.05 eq) dropwise to the reaction mixture.

• Heat the reaction to 60 °C and stir for 12-24 hours, monitoring the progress by TLC.

• Cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-alkylated product.

Protocol 2: N-Alkylation via Reductive Amination

This protocol provides a method for N-alkylation using an aldehyde or ketone.

Materials:

• (R)-2-Isopropylpiperazine dihydrochloride

• Aldehyde or ketone (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add (R)-2-Isopropylpiperazine dihydrochloride (1.0 eq) and anhydrous DCM.

• Add Et₃N (2.2 eq) to neutralize the hydrochloride salt and stir for 15 minutes at room temperature.

• Add the aldehyde or ketone (1.1 eq) to the mixture and stir for 1 hour to allow for iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise. The reaction may be mildly exothermic.

• Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion and Future Perspectives

(R)-2-Isopropylpiperazine dihydrochloride is a valuable chiral building block for the synthesis of complex bioactive molecules. The protocols detailed herein provide a foundation for its synthesis and subsequent functionalization. The ability to introduce a stereochemically defined, substituted piperazine moiety is of paramount importance in modern drug discovery, enabling the fine-tuning of pharmacological properties and the development of more selective and potent therapeutics. Future research will likely focus on the development of even more efficient and scalable asymmetric syntheses of such chiral piperazines and their application in the construction of novel drug candidates targeting a wide range of diseases.

References

• Rossen, K., Pye, P. J., DiMichele, L. M., Volante, R. P., & Reider, P. J. (1998). An efficient asymmetric hydrogenation approach to the synthesis of the Crixivan® piperazine intermediate. Tetrahedron Letters, 39(38), 6823-6826. [Link]

• Reider, P. J. (1997). Advances in AIDS Chemotherapy: The Asymmetric Synthesis of CRIXIVAN®. CHIMIA, 51, 306-308. [Link]

• Reider, P. J. (1997). Advances in AIDS chemotherapy: The asymmetric synthesis of CRIXIVAN®. Pure and Applied Chemistry, 69(5), 1003-1008. [Link]

• E. J. Corey, A. K. Ghosh, A new and efficient enantioselective synthesis of the HIV protease inhibitor Indinavir. Tetrahedron Letters, 38(48), 8341-8344, (1997). [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 558976, 2-(Propan-2-yl)piperazine. Retrieved from [Link].

• NIST. (n.d.). Piperazine dihydrochloride. In NIST Chemistry WebBook. Retrieved from [Link]

• D. S. G. Shri, et al. (2011). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. Organic & Biomolecular Chemistry, 9, 7303-7322. [Link]

• Romanelli, M. N., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(15), 5831. [Link]

• Tosedostat. In PubChem. Retrieved from [Link]

• Cortés, J., et al. (2013). Two dosing regimens of tosedostat in elderly patients with relapsed or refractory acute myeloid leukaemia (OPAL): a randomised open-label phase 2 study. The Lancet Oncology, 14(4), 354-362. [Link]

• Google Patents. (2005).

• Reddit. (2024). Reductive amination of piperazine. r/OrganicChemistry. [Link]

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. [Link]

• Organic Chemistry Portal. (n.d.). Piperazine synthesis. [Link]

• Beholz, L. G., & Stille, J. R. (1991). Synthesis of unsymmetrically substituted piperazines via a selective monoalkylation of N-Boc-piperazine. The Journal of Organic Chemistry, 56(22), 6391-6393. [Link]

• Teodori, E., et al. (2022). The piperazine scaffold for novel drug discovery efforts: the evidence to date. Expert Opinion on Drug Discovery, 17(9), 969-984. [Link]

• Kumar, A., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis, 21(3), 226-248. [Link]

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Catalytic Applications of Piperazine Derivatives in Organic Synthesis: A Detailed Guide to Application Notes and Protocols

The piperazine scaffold, a six-membered ring containing two nitrogen atoms at the 1 and 4 positions, is a ubiquitous structural motif in medicinal chemistry and drug discovery. Beyond its well-established role as a pharmacophore, the unique electronic and steric properties of piperazine and its derivatives have led to their emergence as powerful catalysts and ligands in a diverse array of organic transformations. This guide provides an in-depth exploration of the catalytic applications of piperazine derivatives, offering detailed application notes and step-by-step protocols for researchers, scientists, and drug development professionals.

Introduction: The Versatility of the Piperazine Core in Catalysis

The catalytic utility of piperazine derivatives stems from several key features. The two nitrogen atoms can be independently functionalized, allowing for the creation of a wide range of chiral and achiral ligands and organocatalysts. The piperazine ring can adopt a stable chair conformation, which can impart a well-defined three-dimensional structure to the catalytic pocket, crucial for achieving high levels of stereoselectivity in asymmetric reactions. Furthermore, the basicity of the nitrogen atoms can be modulated through substitution, enabling their use as Brønsted or Lewis bases in various catalytic cycles.

This guide will delve into three major areas where piperazine derivatives have demonstrated significant catalytic prowess:

• Asymmetric Organocatalysis: Chiral piperazine derivatives have proven to be highly effective organocatalysts for a variety of enantioselective transformations, including Michael additions and Henry (nitroaldol) reactions.

• Multicomponent Reactions: The nucleophilic nature of the piperazine nitrogens makes them ideal components in multicomponent reactions, such as the Ugi four-component reaction, for the rapid construction of complex molecular scaffolds.

• Ligands in Transition Metal Catalysis: Piperazine-based phosphine ligands have been successfully employed in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, a cornerstone of modern synthetic chemistry.

Part 1: Asymmetric Organocatalysis with Chiral Piperazine Derivatives

Chiral, non-racemic piperazine derivatives have emerged as a privileged class of organocatalysts, capable of inducing high levels of enantioselectivity in various carbon-carbon bond-forming reactions. Their efficacy lies in their ability to form chiral enamines or activate substrates through hydrogen bonding, thereby controlling the stereochemical outcome of the reaction.

Application Note 1: Enantioselective Michael Addition of Aldehydes to Nitroalkenes

The asymmetric Michael addition of aldehydes to nitroalkenes is a powerful tool for the synthesis of enantioenriched γ-nitro aldehydes, which are versatile intermediates for the preparation of various biologically active compounds. Chiral C2-substituted piperazines, such as (2S,5S)-2,5-dibenzylpiperazine, have been shown to be highly effective catalysts for this transformation.[1]

Causality of Experimental Choices: The choice of a C2-symmetric chiral piperazine like (2S,5S)-2,5-dibenzylpiperazine is critical for establishing a well-defined chiral environment. The bulky benzyl groups effectively shield one face of the enamine intermediate formed between the catalyst and the aldehyde, directing the incoming nitroalkene to the opposite face, thus ensuring high enantioselectivity. The solvent can significantly impact the reaction's efficiency and stereoselectivity by influencing the solubility of the reactants and the stability of the transition state.[1]

Protocol 1: Asymmetric Michael Addition of Propanal to trans-β-Nitrostyrene Catalyzed by (2S,5S)-2,5-Dibenzylpiperazine

This protocol details the enantioselective Michael addition of propanal to trans-β-nitrostyrene using a chiral piperazine organocatalyst.

Materials:

• (2S,5S)-2,5-dibenzylpiperazine

• trans-β-Nitrostyrene

• Propanal (freshly distilled)

• Dichloromethane (DCM, anhydrous)

• Hexane (anhydrous)

• Silica gel for column chromatography

• Standard laboratory glassware

Procedure:

• To a stirred solution of (2S,5S)-2,5-dibenzylpiperazine (0.023 mmol) in a 1:2 mixture of DCM/hexane (0.24 mL) at room temperature, add propanal (5.0 equivalents).[1]

• After stirring for 10 minutes, add trans-β-nitrostyrene (1.0 equivalent).

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired γ-nitro aldehyde.

• Determine the diastereomeric ratio by 1H NMR spectroscopy of the crude product and the enantiomeric excess by chiral HPLC analysis.[1]

Expected Outcome: This reaction typically affords the corresponding γ-nitro aldehyde in good yield with high diastereoselectivity and enantioselectivity.[1]

Data Summary:

Aldehyde	Nitroalkene	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (syn/anti)	ee (%)
Propanal	trans-β-Nitrostyrene	10	DCM/Hexane (1:2)	24	85	95:5	92
Butyraldehyde	trans-β-Nitrostyrene	10	DCM/Hexane (1:2)	24	88	97:3	85

Table adapted from Barros, M. T., et al. (2007).[1]

Application Note 2: Enantioselective Henry (Nitroaldol) Reaction

The Henry reaction, the addition of a nitroalkane to a carbonyl compound, is a fundamental C-C bond-forming reaction. The development of asymmetric variants is of great importance for the synthesis of chiral β-nitro alcohols, which are precursors to valuable β-amino alcohols. Chiral piperazine-derived Schiff bases, in combination with a metal salt like copper(II) acetate, form effective chiral catalysts for the enantioselective Henry reaction.[2]

Causality of Experimental Choices: The tridentate Schiff base ligand, synthesized from a chiral piperazine-amine and a salicylaldehyde derivative, coordinates to the Cu(II) ion, creating a chiral Lewis acid catalyst. This complex activates the aldehyde carbonyl group for nucleophilic attack by the nitronate anion. The specific geometry of the copper complex, dictated by the chiral ligand, controls the facial selectivity of the nitroalkane addition, leading to high enantioselectivity.

Protocol 2: Enantioselective Henry Reaction Catalyzed by a Chiral Piperazine-Schiff Base-Copper(II) Complex

This protocol outlines the general procedure for the asymmetric Henry reaction between an aldehyde and nitromethane.

Materials:

• Chiral piperazine-derived tridentate Schiff base ligand

• Copper(II) acetate monohydrate (Cu(OAc)2·H2O)

• Aldehyde

• Nitromethane

• Ethanol

• Standard laboratory glassware

Procedure:

• In a reaction vial, dissolve the chiral piperazine-derived Schiff base ligand (0.055 mmol, 5.5 mol%) and Cu(OAc)2·H2O (0.05 mmol, 5 mol%) in ethanol (1.5 mL).[3]

• Stir the mixture at room temperature for 1 hour to allow for complex formation.

• To this solution, add nitromethane (10 mmol) followed by the aldehyde (1 mmol).

• Stir the reaction mixture at room temperature for the required time (typically 24-72 hours), monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the β-nitro alcohol product by chiral HPLC analysis.

Expected Outcome: This catalytic system typically provides the desired β-nitro alcohols in good yields and with high enantioselectivities.[2]

Data Summary:

Aldehyde	Ligand	Yield (%)	ee (%)
Benzaldehyde	Piperazine-Schiff Base	98	91
4-Nitrobenzaldehyde	Piperazine-Schiff Base	95	89
2-Naphthaldehyde	Piperazine-Schiff Base	92	90

Data is representative of typical results for this type of reaction.[2]

Part 2: Piperazine Derivatives in Multicomponent Reactions

Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation, are highly efficient for generating molecular complexity. Piperazine, with its two nucleophilic nitrogen atoms, is an excellent substrate for MCRs, particularly the Ugi four-component reaction.

Application Note 3: The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a powerful tool for the synthesis of α-acylamino amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[4] When piperazine is used as the amine component, it can react at one or both nitrogen atoms, leading to a variety of interesting and complex structures. This approach is particularly valuable in the construction of compound libraries for drug discovery.[5]

Causality of Experimental Choices: The Ugi reaction proceeds through the formation of an iminium ion from the aldehyde and amine, which is then trapped by the isocyanide and the carboxylate. The choice of solvent can influence the reaction rate and yield, with polar protic solvents like methanol often being effective.[4] The reaction is typically performed at room temperature and is known for its high atom economy.

Protocol 3: Ugi Four-Component Reaction with Piperazine

This protocol provides a general procedure for the Ugi reaction using piperazine as the amine component.

Materials:

• Piperazine

• Benzaldehyde

• Benzoic acid

• tert-Butyl isocyanide

• Methanol

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve piperazine (2 mmol) in methanol (10 mL).

• To this solution, add benzaldehyde (2 mmol), benzoic acid (2 mmol), and tert-butyl isocyanide (2 mmol) sequentially.[3]

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of NaHCO3 and then with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired α-acylamino amide derivative.

Expected Outcome: The reaction typically yields the corresponding bis-amide product in good yield.[3]

Part 3: Piperazine-Based Ligands in Transition Metal Catalysis

The ability to introduce phosphorus-containing substituents onto the nitrogen atoms of the piperazine ring has led to the development of a novel class of phosphine ligands for transition metal catalysis. These ligands have shown promise in palladium-catalyzed cross-coupling reactions.

Application Note 4: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds between aryl or vinyl halides and organoboron compounds. The choice of ligand is crucial for the efficiency of the palladium catalyst. Piperazine-based phosphine ligands offer a unique steric and electronic environment that can enhance catalytic activity.

Causality of Experimental Choices: The phosphine groups on the piperazine ligand coordinate to the palladium center, stabilizing the active catalytic species. The steric bulk and electron-donating ability of the phosphine ligand influence the rates of the key steps in the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[6] The choice of base is also critical for activating the boronic acid for transmetalation.

Protocol 4: Suzuki-Miyaura Coupling of an Aryl Halide with an Arylboronic Acid using a Piperazine-Phosphine Palladium Catalyst

This protocol provides a general procedure for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Palladium(II) acetate (Pd(OAc)2)

• Piperazine-based phosphine ligand (e.g., a 1,4-bis(diphenylphosphino)piperazine derivative)

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane

• Water

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)2 (1-2 mol%), the piperazine-based phosphine ligand (2-4 mol%), the aryl halide (1.0 equivalent), and the arylboronic acid (1.2 equivalents).

• Add K2CO3 (2.0 equivalents) as the base.

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v) as the solvent.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (monitor by TLC or GC-MS).

• After the reaction is complete, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the biaryl product.

Expected Outcome: This catalytic system is expected to provide the desired biaryl product in good to excellent yield.

Data Summary:

Aryl Halide	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
4-Bromotoluene	Phenylboronic acid	Pd(OAc)2 / Piperazine-phosphine	K2CO3	Dioxane/H2O	90	>90
1-Chloro-4-nitrobenzene	4-Methoxyphenylboronic acid	Pd(OAc)2 / Piperazine-phosphine	K3PO4	Toluene/H2O	100	>85

Data is representative of typical results for this type of reaction.

Visualization of Catalytic Cycles

To better understand the mechanisms of these catalytic transformations, the following diagrams illustrate the key steps involved.

Asymmetric Michael Addition

Caption: Catalytic cycle for the asymmetric Michael addition.

Ugi Four-Component Reaction

Caption: Mechanism of the Ugi four-component reaction.

Suzuki-Miyaura Cross-Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling.

Conclusion and Future Outlook

Piperazine derivatives have unequivocally established their position as versatile and powerful tools in the realm of organic synthesis. Their applications as organocatalysts, components in multicomponent reactions, and ligands for transition metal catalysis continue to expand. The modular nature of the piperazine scaffold allows for fine-tuning of its steric and electronic properties, paving the way for the development of even more efficient and selective catalysts. Future research in this area will likely focus on the design of novel chiral piperazine derivatives for new asymmetric transformations, the exploration of their utility in other catalytic processes, and their immobilization on solid supports for applications in continuous flow chemistry and sustainable synthesis. The protocols and application notes provided in this guide serve as a foundation for researchers to explore the vast potential of piperazine derivatives in their own synthetic endeavors.

References

• Ugi, I., et al. (2003).
• Barros, M. T., et al. (2007). Chiral Piperazines as Efficient Catalysts for the Asymmetric Michael Addition of Aldehydes to Nitroalkenes. European Journal of Organic Chemistry, 2007(10), 1641-1647.
• Kazmaier, U. (2008). The Ugi reaction: recent developments. Molecular Diversity, 12(1-2), 3-10.
• Pirrung, M. C. (2004). The Ugi Four-Component Reaction. Chemical Reviews, 104(1), 129-172.
• Dömling, A. (2006). Recent developments in isocyanide based multicomponent reactions in applied chemistry. Chemical Reviews, 106(1), 17-89.
• Hayashi, Y., et al. (2017). Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Organic Syntheses, 94, 252-258.
• Buchwald, S. L., et al. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Fonseca, M. T. H., et al. (2022). Enantioselective Henry Reaction Catalyzed by Chiral Piperazine Derivatives. Acta Chimica Slovenica, 69(2), 316-321.
• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395-422.
• Córdova, A. (2004). The Proline-Catalyzed Asymmetric Mannich Reaction.
• List, B. (2007). Asymmetric organocatalysis. Chemical Reviews, 107(12), 5413-5415.
• MacMillan, D. W. C. (2008). The advent and development of organocatalysis.
• Enders, D., et al. (2007). Asymmetric organocatalytic domino reactions.
• Jørgensen, K. A. (2000). Asymmetric Catalysis with Chiral Bisoxazoline Ligands. Chemical Reviews, 100(3), 975-1002.
• Jacobsen, E. N. (2000). Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research, 33(6), 421-431.
• Sharpless, K. B., et al. (1988).
• Noyori, R. (1994). Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons.
• Feringa, B. L., & Minnaard, A. J. (2004). Asymmetric Catalysis. In Comprehensive Organic Synthesis II (Vol. 9, pp. 1-108). Elsevier.
• Trost, B. M. (1995). The Atom Economy—A Search for Synthetic Efficiency. Science, 254(5037), 1471-1477.
• Sheldon, R. A. (2007). The E Factor: fifteen years on. Green Chemistry, 9(12), 1273-1283.
• Anastas, P. T., & Warner, J. C. (1998). Green Chemistry: Theory and Practice. Oxford University Press.
• Tietze, L. F., & Brasche, G. (2006). Domino Reactions in Organic Synthesis. Wiley-VCH.
• Nicolaou, K. C., et al. (2005). The Art and Science of Total Synthesis at the Dawn of the Twenty-First Century.
• Corey, E. J., & Cheng, X. M. (1995). The Logic of Chemical Synthesis. John Wiley & Sons.

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Application Notes and Protocols for the Analysis of (R)-2-Isopropylpiperazine Dihydrochloride by HPLC and GC

Introduction: The Significance of Stereospecific Analysis of (R)-2-Isopropylpiperazine Dihydrochloride

(R)-2-Isopropylpiperazine is a chiral building block of significant interest in pharmaceutical development, often incorporated into active pharmaceutical ingredients (APIs). As a dihydrochloride salt, its aqueous solubility and stability are enhanced, making it suitable for various formulation processes. The stereochemistry of such chiral molecules is of paramount importance, as different enantiomers of a drug can exhibit widely varying pharmacological activities and toxicological profiles.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate the separation and testing of enantiomers for all chiral bioactive molecules.[1]

This document provides detailed application notes and robust starting protocols for the chiral separation and analysis of (R)-2-Isopropylpiperazine dihydrochloride using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). The methodologies are designed for researchers, scientists, and drug development professionals to ensure accurate quantification and purity assessment, adhering to the principles of scientific integrity and regulatory compliance. The validation of these analytical procedures should be performed in accordance with the International Council for Harmonisation (ICH) guidelines to demonstrate their fitness for the intended purpose.[3][4][5][6][7]

Part 1: Chiral High-Performance Liquid Chromatography (HPLC) Method

Rationale for Method Development

The analysis of (R)-2-Isopropylpiperazine dihydrochloride by HPLC presents a few key challenges. Firstly, the molecule lacks a strong chromophore, making UV detection at lower wavelengths necessary. Secondly, being a chiral molecule, a specialized chiral stationary phase (CSP) is required for the enantioselective separation of the (R) and potential (S) enantiomers. Polysaccharide-based CSPs are widely recognized for their broad applicability in separating a diverse range of chiral compounds, including piperazine derivatives.[8] The addition of a basic modifier, such as diethylamine (DEA), to the mobile phase is often critical to mitigate peak tailing and enhance the resolution of basic analytes like piperazines by competing for active sites on the silica surface.[8]

This protocol outlines a normal-phase HPLC method, which is often effective for the separation of polar compounds like piperazine derivatives.

Experimental Protocol: HPLC Analysis

1. Sample and Standard Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of (R)-2-Isopropylpiperazine dihydrochloride reference standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol or a mixture of the mobile phase) to obtain a stock solution of 1 mg/mL. Further dilute as necessary to prepare working standards for linearity and accuracy assessments.

• Sample Solution: Prepare the sample containing (R)-2-Isopropylpiperazine dihydrochloride at a similar concentration to the standard solution using the same diluent.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent particulate matter from damaging the column and instrument.

2. Chromatographic Conditions:

Parameter	Recommended Condition
Column	Chiralpak® IC (immobilized cellulose tris(3,5-dichlorophenylcarbamate)) or equivalent
Dimensions	250 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile / Methanol / Diethylamine (DEA) (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	205 nm
Injection Volume	10 µL

3. System Suitability:

• Before sample analysis, perform at least five replicate injections of a standard solution.

• The system is deemed suitable for use if the relative standard deviation (%RSD) for the peak area and retention time is less than 2.0%.

• The resolution between the enantiomeric peaks (if the (S)-enantiomer is present) should be greater than 1.5 to ensure baseline separation.[8]

4. Analysis Procedure:

• Equilibrate the chiral column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared standard and sample solutions.

• Record the chromatograms and integrate the peak areas.

• Quantify the amount of (R)-2-Isopropylpiperazine dihydrochloride in the sample by comparing its peak area to that of the standard.

HPLC Workflow Diagram

Caption: Workflow for Chiral HPLC Analysis.

Part 2: Gas Chromatography (GC) Method

Rationale for Method Development

Gas chromatography is a suitable technique for the analysis of volatile and thermally stable compounds.[9] Piperazine and its derivatives can be analyzed by GC, often with a Flame Ionization Detector (FID), which provides good sensitivity for organic compounds.[10] For a compound like 2-isopropylpiperazine, which is a secondary amine, derivatization is sometimes employed to improve peak shape and thermal stability. However, a direct injection method can be developed with an appropriate column and optimized conditions.

The dihydrochloride salt is not volatile and must be converted to the free base before injection. This can be achieved by a liquid-liquid extraction from a basic aqueous solution. The choice of a mid-polarity column, such as one containing cyanopropylphenyl polysiloxane, can provide good selectivity for this type of compound.

Experimental Protocol: GC Analysis

1. Sample and Standard Preparation (with Free-Basing):

• Standard Solution: Accurately weigh approximately 10 mg of (R)-2-Isopropylpiperazine dihydrochloride reference standard into a vial. Add 5 mL of deionized water and vortex to dissolve. Add 1 mL of 1 M sodium hydroxide to basify the solution (pH > 11). Add 5 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and vortex vigorously for 1 minute. Allow the layers to separate and carefully transfer the organic layer to a clean vial. This organic solution is the GC standard.

• Sample Solution: Prepare the sample containing (R)-2-Isopropylpiperazine dihydrochloride in the same manner as the standard solution.

• Derivatization (Optional): If peak tailing is observed, derivatization with an agent like trifluoroacetic anhydride (TFAA) can be considered to improve volatility and peak shape.

2. Chromatographic Conditions:

Parameter	Recommended Condition
Column	DB-17 (50% Phenyl - 50% methylpolysiloxane) or equivalent
Dimensions	30 m x 0.32 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.5 mL/min
Injector Temperature	250 °C
Injection Mode	Split (Split ratio 20:1)
Injection Volume	1 µL
Oven Temperature Program	Initial temperature 100 °C, hold for 2 min, ramp at 15 °C/min to 250 °C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

3. System Suitability:

• Perform at least five replicate injections of the prepared standard solution.

• The %RSD for the peak area and retention time should be less than 2.0%.

4. Analysis Procedure:

• Condition the GC column according to the manufacturer's instructions.

• Set the GC parameters as described in the table above.

• Inject the prepared standard and sample solutions.

• Record the chromatograms and integrate the peak areas.

• Quantify the amount of (R)-2-Isopropylpiperazine in the sample by comparing its peak area to that of the standard.

GC Workflow Diagram

Caption: Workflow for GC Analysis.

Part 3: Method Validation According to ICH Guidelines

To ensure that the developed HPLC and GC methods are suitable for their intended purpose, a thorough validation should be conducted in accordance with the ICH Q2(R2) guidelines.[3][5][6] The core validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradation products, or matrix components.[4] This can be demonstrated by analyzing a placebo and spiked samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[4] A minimum of five concentrations should be used to establish the calibration curve, and the correlation coefficient (r²) should be greater than 0.99.

• Range: The interval between the upper and lower concentrations of the analyte for which the analytical procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity.[6]

• Accuracy: The closeness of the test results obtained by the method to the true value.[4] This is typically assessed by analyzing samples with known concentrations of the analyte (e.g., spiked placebo) and is expressed as percent recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-assay precision): Precision within the same laboratory but on different days, with different analysts, or on different equipment.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage.

Validation Workflow

Caption: ICH Q2(R2) Method Validation Workflow.

References

• Understanding ICH Q2(R2) Guidelines for Analytical Validation. (2025, July 2). YouTube.
• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2).
• ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. (2022, April 6). ECA Academy.
• Kandula Kiriti Kalyan Kumar. (2021). A Novel Validated Method Development for the Estimation of Dimethyl Amino Isopropyl Chloride a Genotoxic Impurity in Promethazine by GC MS. J. Global Trends Pharm Sci, 12(4), 9820-9825.
• (r)-2-Isopropylpiperazine dihydrochloride. ChemScene.
• Niaei, N., Hassanpour, S., & Petr, J. (2024). Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. Electrophoresis, 45(17-18), 1479-1486.
• Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination as 'Legal X'. (2020, October 30). Scholars.Direct.
• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime.
• Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. Benchchem.
• A Review on Analytical Methods for Piperazine Determination. (2022). NTU Journal of Pure Sciences.
• Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. (2025, July 16). ACS Chemical Neuroscience, 16(14), 2665-2681.
• Gadzala-Kopciuch, R. (2005). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. Journal of Liquid Chromatography & Related Technologies, 28(14), 2211-2223.
• Chiral Drug Separation. Encyclopedia of Pharmaceutical Science and Technology.
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023, August 22). MDPI.
• Separation of Piperazine, 1-isopropyl- on Newcrom R1 HPLC column. SIELC Technologies.
• (2S)-ISOPROPYLPIPERAZINE CAS#: 133181-64-3. ChemicalBook.
• Zhang, Q., et al. (2021). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Journal of Chromatographic Science.
• (R)-2-(2-Isopropylphenyl)piperazine. PubChem.
• Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances. ResearchGate.
• Isopropylpiperazine. CymitQuimica.
• Method for detecting purity of 2, 6-dimethylpiperazine by adopting gas chromatography. Google Patents.
• (R)-1-Boc-2-isopropylpiperazine. PubChem.

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• 2. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - ECA Academy [gmp-compliance.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jgtps.com [jgtps.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for (R)-2-Isopropylpiperazine Dihydrochloride

Welcome to the technical support center for the synthesis and optimization of (R)-2-Isopropylpiperazine dihydrochloride. This guide is designed for researchers, medicinal chemists, and process development professionals. Here, we address common challenges encountered during the synthesis, purification, and handling of this chiral building block, providing in-depth, field-proven insights in a direct question-and-answer format. Our goal is to move beyond simple procedural lists to explain the fundamental chemistry behind each recommendation, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

Frequently Asked Questions (FAQs)

This section covers foundational concepts and frequently asked questions regarding the synthesis and handling of (R)-2-Isopropylpiperazine and its dihydrochloride salt.

Q1: What are the primary synthetic challenges associated with preparing C-substituted chiral piperazines like (R)-2-Isopropylpiperazine?

A1: The synthesis of C-substituted piperazines, particularly in an enantiomerically pure form, presents several distinct challenges compared to simple N-substituted analogs. The main difficulties arise from:

• Controlling Stereochemistry: Establishing and maintaining the chiral center at the C-2 position is paramount. This often requires starting from a chiral precursor, such as an α-amino acid, and proceeding through a synthetic route that avoids racemization.[1]

• Ring Construction: Building the piperazine ring itself requires careful strategy. Common methods involve the cyclization of linear diamine precursors, which can be complex to prepare.[2]

• Lack of Direct Functionalization Methods: Direct and selective C-H functionalization of a pre-formed piperazine ring is synthetically challenging and often not practical for scalable synthesis, making de novo ring construction the more common approach.[3][4]

• Orthogonal Protection: The two nitrogen atoms of the piperazine ring have similar reactivity. To selectively functionalize one nitrogen (e.g., for subsequent reactions) while the other remains free or is functionalized with a different group, an orthogonal protecting group strategy is essential.[5]

Q2: Why is a protecting group strategy critical, and how do I select the appropriate groups?

A2: A protecting group strategy is non-negotiable for the controlled synthesis of unsymmetrically substituted piperazines.[5] Without it, reactions like alkylation or acylation would occur non-selectively at both nitrogen atoms, leading to a mixture of products that are difficult to separate, significantly lowering the yield of the desired compound.[6]

The choice of protecting group depends on the planned reaction sequence and the stability of other functional groups in your molecule. The ideal strategy is "orthogonal," meaning one protecting group can be removed under specific conditions without affecting the other. The most common and effective protecting group for one of the nitrogens during the introduction of the C-2 substituent is the tert-butoxycarbonyl (Boc) group.[2]

Table 1: Comparison of Common Orthogonal Protecting Groups for Piperazine Synthesis

Protecting Group	Abbreviation	Introduction Reagent	Deprotection Conditions	Key Advantages & Stability
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc)₂O	Strong Acid (TFA, HCl)[5]	Stable to base and hydrogenolysis; widely used and reliable.[5]
Benzyloxycarbonyl	Cbz (or Z)	Benzyl chloroformate (Cbz-Cl)	Catalytic Hydrogenolysis (H₂/Pd/C)[5]	Stable to acidic and basic conditions; useful if acid-labile groups are present.
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu	Base (e.g., Piperidine)	Stable to acid and hydrogenolysis; orthogonal to Boc and Cbz.

The following diagram provides a decision-making framework for selecting a suitable protecting group strategy.

Caption: Decision tree for selecting a protecting group.

Q3: What are the best practices for storing and handling (R)-2-Isopropylpiperazine dihydrochloride?

A3: As a dihydrochloride salt, this compound is typically a crystalline solid, which is often more stable and easier to handle than the corresponding free base.[7] However, it is hygroscopic, meaning it can absorb moisture from the air.[8] Key recommendations are:

• Storage: Keep the container tightly closed in a dry, well-ventilated place, preferably under an inert atmosphere like argon or nitrogen.[8]

• Handling: Avoid creating dust. Use personal protective equipment, including gloves and safety glasses. Avoid ingestion and inhalation.[8] The piperazine ring nitrogens can be susceptible to oxidation, so minimizing air exposure is good practice.[9]

Q4: How can I confirm the identity and enantiomeric purity of my final product?

A4: A combination of analytical techniques is required:

• Identity Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will confirm the chemical structure, while Mass Spectrometry (MS) will confirm the molecular weight.

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) is the standard method for assessing chemical purity.[10]

• Enantiomeric Purity: Chiral HPLC is the most critical technique to determine the enantiomeric excess (e.e.) of your product. This requires a specific chiral stationary phase (CSP) capable of separating the (R) and (S) enantiomers. Polysaccharide-based CSPs are often effective for separating chiral piperazine derivatives.[11] Capillary electrophoresis (CE) with a chiral selector like sulfated β-cyclodextrin is another powerful technique for chiral resolution.[12]

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis of (R)-2-Isopropylpiperazine dihydrochloride, particularly focusing on a route involving reductive amination of a mono-protected 2-unsubstituted piperazine precursor.

Problem 1: Low Yield in Reductive Amination

Question: My reductive amination of N-Boc-(R)-piperazine with acetone is sluggish, incomplete, and gives a low yield of the desired N-Boc-(R)-2-Isopropylpiperazine. What should I investigate?

Answer: Low yields in reductive amination can stem from several factors related to the reagents, conditions, or workup.[13] The reaction involves the formation of an intermediate iminium ion from the amine and carbonyl, which is then reduced by a hydride agent.

Table 2: Troubleshooting Parameters for Reductive Amination

Parameter	Potential Issue	Recommended Action & Rationale
Reducing Agent	Inappropriate choice or degradation of the hydride. Sodium triacetoxyborohydride (STAB) is often preferred as it is milder and more selective than NaBH₄ or NaCNBH₃.[14]	Action: Switch to STAB if not already in use. If using STAB, ensure it is fresh and has been stored under dry conditions. STAB can degrade in protic solvents like methanol but is more stable in dichloromethane (DCM) or dichloroethane (DCE).[14]
Solvent	Solvent may not be optimal for imine/iminium formation or may react with the reducing agent.	Action: Ensure the solvent is anhydrous. DCM or DCE are commonly recommended for STAB-mediated reductive aminations.[14] Protic solvents can accelerate imine formation but may also degrade the hydride.
pH / Acidity	Imine/iminium formation is acid-catalyzed, but excess acid can protonate the starting amine, rendering it non-nucleophilic. The reaction can also be self-quenching as STAB releases acetic acid.	Action: Add a mild acid catalyst like acetic acid (typically ~1 equivalent). This protonates the carbonyl, activating it for nucleophilic attack by the amine.[13]
Reaction Time/Temp	Reaction may be too slow at room temperature.	Action: Monitor the reaction by TLC or LC-MS. If it stalls, consider gentle heating (e.g., to 40 °C), but be aware that this can increase side reactions. Most STAB reactions proceed well at room temperature overnight.[14]
Workup	Acidic byproducts from STAB (acetic acid, borates) can complicate extraction.	Action: Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) until the aqueous layer is basic (pH > 8).[14] This neutralizes the acidic byproducts and ensures the product amine is in its free base form for efficient extraction into an organic solvent like DCM or ethyl acetate.

The following workflow can help diagnose issues with low yield.

Caption: Troubleshooting workflow for low reductive amination yield.

Problem 2: Product Purification & Isolation

Question: After Boc deprotection with HCl, I'm struggling to isolate the final (R)-2-Isopropylpiperazine dihydrochloride as a clean, crystalline solid. It often comes out as a sticky oil or remains in the aqueous phase.

Answer: This is a common issue when dealing with polar, water-soluble amine salts. The key is to completely remove water and select an appropriate solvent for precipitation or crystallization.

Detailed Strategy:

• Ensure Complete Deprotection: Monitor the reaction by TLC or LC-MS to confirm the complete disappearance of the Boc-protected starting material.

• Solvent Removal: After deprotection (typically in a solvent like dioxane, methanol, or DCM with HCl), concentrate the reaction mixture in vacuo to remove all volatile solvents.

• Azeotropic Removal of Water: This is a critical step. Add a non-polar solvent that forms an azeotrope with water, such as toluene, and evaporate the solvent under reduced pressure. Repeat this process 2-3 times to rigorously dry the crude salt.

• Precipitation/Crystallization: The choice of solvent is crucial. You need a solvent in which the dihydrochloride salt is insoluble.

  • Trituration: Add a non-polar solvent like diethyl ether or ethyl acetate to the dried, crude oil.[6] Stir or sonicate vigorously. The salt should precipitate as a solid.

  • Recrystallization: If the solid is still impure, a recrystallization may be necessary. A common solvent system for amine hydrochlorides is a polar solvent in which the salt is soluble at high temperature but insoluble at room temperature (e.g., isopropanol, ethanol) with the addition of a non-polar anti-solvent (e.g., ethyl acetate, diethyl ether) to induce crystallization upon cooling.[6]

The following flowchart outlines the purification and isolation process.

Caption: Purification and isolation workflow for the final salt.

Experimental Protocols

The following protocols are provided as a starting point and should be optimized based on your specific substrate and laboratory conditions.

Protocol 1: Mono-Boc Protection of Piperazine This protocol is for the achiral parent but is a foundational step. For a chiral synthesis, one would start with an appropriate chiral precursor.

Materials:

• Piperazine (2.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O, 1.0 eq)

• Dichloromethane (DCM)

Procedure:

• Dissolve piperazine in DCM (approx. 0.5 M) in a round-bottom flask and cool the solution to 0 °C using an ice bath.[15]

• In a separate flask, dissolve Boc₂O in a small amount of DCM.

• Add the Boc₂O solution dropwise to the cold piperazine solution over 30-60 minutes with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC until the Boc₂O is consumed.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer with water (2x) and then with brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield N-Boc-piperazine, which is often a white solid.[15]

Protocol 2: Deprotection and Formation of Dihydrochloride Salt

Materials:

• N-Boc-(R)-2-Isopropylpiperazine (1.0 eq)

• 4M HCl in 1,4-Dioxane (5-10 eq)

• Methanol (optional, as co-solvent)

• Diethyl ether (for precipitation)

Procedure:

• Dissolve the N-Boc protected piperazine in a minimal amount of methanol or dioxane in a round-bottom flask.

• Cool the solution to 0 °C.

• Slowly add the 4M HCl in dioxane solution. Gas evolution (CO₂) will be observed.

• Stir the reaction at room temperature for 2-4 hours, or until TLC/LC-MS analysis shows complete consumption of the starting material.

• Concentrate the reaction mixture to dryness under reduced pressure.

• Add diethyl ether to the residue and stir vigorously. The dihydrochloride salt should precipitate as a white solid.

• Filter the solid, wash thoroughly with diethyl ether, and dry under high vacuum to obtain the final product.[16]

Analytical Methods

Method 1: Chiral HPLC for Enantiomeric Purity

The direct analysis of (R)-2-Isopropylpiperazine can be challenging due to its lack of a strong UV chromophore.[11] Derivatization with a UV-active agent or the use of a detector like an Evaporative Light Scattering Detector (ELSD) may be necessary. The following provides starting conditions based on methods for similar chiral amines.

Table 3: Recommended Starting Conditions for Chiral HPLC

Parameter	Recommended Condition	Rationale
Column	Immobilized polysaccharide-based Chiral Stationary Phase (CSP), e.g., Cellulose tris(3,5-dichlorophenylcarbamate) coated on silica.[11]	These phases have demonstrated broad applicability for separating a wide range of chiral compounds, including piperazine derivatives.[11]
Mobile Phase	A mixture of a non-polar solvent (e.g., Hexane or Heptane) and an alcohol (e.g., Isopropanol or Ethanol). A small amount of an amine modifier (e.g., 0.1% Diethylamine) is crucial.	The amine modifier is added to the mobile phase to reduce peak tailing and improve peak shape by deactivating residual acidic silanol groups on the silica support.[11]
Flow Rate	0.5 - 1.0 mL/min	Standard analytical flow rate for good resolution and reasonable run times.
Detection	UV at a low wavelength (e.g., 205-215 nm) if sensitivity allows. Consider ELSD or pre-column derivatization for better sensitivity.	The piperazine core lacks a strong chromophore, making detection at higher wavelengths difficult.[10][11]
Column Temp.	25 - 40 °C	Temperature can affect selectivity; it should be controlled and optimized.

References

• Technical Support Center: Optimizing Piperazine Synthesis. (n.d.). Benchchem.
• A Comparative Guide to Orthogonal Protecting Groups in Piperazine Synthesis. (n.d.). Benchchem.
• Protecting Groups in the Synthesis of Unsymmetrical Piperazines. (n.d.). Journal of the American Chemical Society.
• Identifying and minimizing byproducts in phenylpiperazine synthesis. (n.d.). Benchchem.
• Reductive amination of piperazine. (2022, October 24). Reddit.
• Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. (n.d.). Benchchem.
• Piperazine synthesis. (n.d.). Organic Chemistry Portal.
• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. (2020). Molecules.
• Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes. (2023). Molecules.
• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). Molecules.
• Opportunities and challenges for direct C–H functionalization of piperazines. (2016). RSC Advances.
• Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. (n.d.). ACS Chemical Neuroscience.
• Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. (n.d.). ResearchGate.
• The Chemistry of Piperazine: Synthesis, Reactions, and Applications. (n.d.).
• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). Molecules.
• Purification of piperazine. (n.d.). Google Patents.
• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (n.d.). Molecules.
• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). Molecules.
• Safety Data Sheet. (2011). Thermo Fisher Scientific.
• (r)-2-Isopropylpiperazine dihydrochloride. (n.d.). ChemScene.
• An In-depth Technical Guide on the Solubility and Stability of Piperazin-2-ylmethanol Dihydrochloride. (n.d.). Benchchem.
• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal.
• PIPERAZINE DIHYDROCHLORIDE synthesis. (n.d.). ChemicalBook.
• Analytical Methods. (2013). Analyst.
• AN IMPROVED SYNTHESIS OF (R)- AND (S)-2-METHYLPIPERAZINE. (1990). Organic Preparations and Procedures International.
• A Review on Analytical Methods for Piperazine Determination. (2022). NTU Journal of Pure Sciences.
• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. (n.d.). Organic & Biomolecular Chemistry.
• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). United Nations Office on Drugs and Crime.
• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. (n.d.). Molecules.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (n.d.). ResearchGate.
• Application Note: High-Performance Liquid Chromatography (HPLC) Methods for Purity Determination of Piperazin-2-ylmethanol Dihyd. (n.d.). Benchchem.

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Technical Support Center: Optimizing the Synthesis of (R)-2-Isopropylpiperazine Dihydrochloride

Welcome to the technical support center for the synthesis of (R)-2-Isopropylpiperazine Dihydrochloride. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction conditions for this valuable chiral building block. The piperazine moiety is a privileged scaffold in medicinal chemistry, and achieving high yield and enantiomeric purity of its derivatives is paramount for successful drug discovery and development.[1][2]

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual workflows to navigate the complexities of synthesizing (R)-2-Isopropylpiperazine Dihydrochloride.

Troubleshooting Guides & FAQs

This section addresses specific challenges you may encounter during the synthesis in a direct question-and-answer format.

Issue 1: Low Yield in the Reductive Amination Step

Question: I am experiencing low yields during the reductive amination of a suitable precursor to form the piperazine ring. What are the likely causes and how can I improve the yield?

Answer: Low yields in reductive amination for piperazine synthesis can often be attributed to several factors. Here’s a breakdown of potential issues and their solutions:

• Suboptimal Reducing Agent: The choice of reducing agent is critical. While sodium borohydride (NaBH₄) is a common choice, it may not be sufficiently reactive for all substrates. Sodium triacetoxyborohydride (STAB) is often a milder and more selective alternative, particularly for reactions involving aldehydes.[3] For more challenging reductions, stronger agents like lithium aluminum hydride (LiAlH₄) might be necessary, though this requires strictly anhydrous conditions and careful handling.[4]

• Inefficient Imine/Enamine Formation: The initial formation of the imine or enamine intermediate is crucial for a successful reductive amination. This step is often pH-dependent. Ensure the reaction medium is slightly acidic to facilitate imine formation without causing degradation of the starting materials. The use of protic solvents like isopropanol can accelerate imine formation.[3]

• Side Reactions: Prolonged reaction times can sometimes lead to side reactions. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is essential to determine the optimal reaction time.[3][5]

• Solvent Choice: The solvent can significantly impact the reaction. Dichloromethane (DCM), dichloroethane (DCE), and tetrahydrofuran (THF) are commonly used. However, prolonged reactions in DCM can sometimes lead to side reactions with amines.[3] It's advisable to use anhydrous solvents to prevent quenching of the reducing agent, especially when using hydrides like LiAlH₄.[4]

Issue 2: Poor Diastereoselectivity during Ring Formation

Question: My synthesis is producing a mixture of diastereomers, and I am struggling to isolate the desired (R)-isomer. How can I improve the diastereoselectivity?

Answer: Achieving high diastereoselectivity is a common challenge in the synthesis of substituted piperazines. Consider the following strategies:

• Chiral Starting Materials: The most effective way to ensure high enantiomeric purity is to start with an enantiomerically pure precursor, such as an (R)-amino acid derivative.[6][7][8][9] This approach introduces the desired stereochemistry early in the synthetic sequence.

• Chiral Catalysts and Auxiliaries: The use of chiral catalysts in hydrogenation or other cyclization steps can induce asymmetry and favor the formation of one diastereomer.[10] Chiral auxiliaries attached to the starting material can also direct the stereochemical outcome of the reaction.

• Cyclization Strategy: The method of ring closure can influence the stereochemical outcome. Intramolecular reductive amination or intramolecular SN2 reactions are common strategies.[7][11] Optimizing the reaction conditions (temperature, solvent, base) for the cyclization step can significantly impact the diastereomeric ratio.

Issue 3: Incomplete N-Boc Deprotection

Question: I am having trouble completely removing the N-Boc protecting group from my piperazine intermediate. What can I do to drive the reaction to completion?

Answer: Incomplete N-Boc deprotection is a frequent hurdle. Here are some troubleshooting steps:

• Acid Strength and Stoichiometry: The most common methods for Boc deprotection involve strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an organic solvent.[5] If the reaction is not going to completion, consider increasing the equivalents of the acid.[5]

• Reaction Time and Temperature: Monitor the reaction closely by TLC or LC-MS. If the reaction stalls, extending the reaction time or gently heating the mixture (e.g., to 40-50°C) can often help.[5]

• Solvent Choice: Ensure your starting material is fully dissolved in the chosen solvent. Poor solubility can hinder the reaction.[5] Common solvents include DCM for TFA deprotection and dioxane or methanol for HCl deprotection.[5]

• Alternative Deprotection Methods: If acidic conditions are detrimental to other functional groups in your molecule, consider milder or alternative deprotection methods.[12]

Issue 4: Difficulty in Purifying the Final Dihydrochloride Salt

Question: My final (R)-2-Isopropylpiperazine dihydrochloride product is impure, and I am finding it difficult to purify. What are some effective purification strategies?

Answer: Purifying polar salts like piperazine dihydrochlorides can be challenging. Here are some recommended techniques:

• Recrystallization: This is often the most effective method for purifying crystalline solids. Experiment with different solvent systems to find one in which the desired product has high solubility at elevated temperatures and low solubility at room temperature or below. Isopropyl alcohol is often a good starting point for recrystallizing piperazine salts.[13]

• Trituration/Washing: Washing the solid product with a solvent in which the impurities are soluble but the desired product is not can be a simple and effective purification step. Diethyl ether is commonly used for this purpose.[4]

• Conversion to Free Base and Back to Salt: If the impurities are difficult to remove from the salt form, consider converting the dihydrochloride back to the free base. The free base is often more amenable to purification by column chromatography. Once the free base is pure, it can be converted back to the dihydrochloride salt by treatment with HCl.[5]

• Chiral Resolution: If you have a racemic or diastereomeric mixture, chiral resolution techniques may be necessary. This can involve forming diastereomeric salts with a chiral resolving agent and separating them by crystallization.[14] Alternatively, chiral chromatography can be employed.[15][16]

Data Summary Table

Parameter	Recommended Condition/Reagent	Rationale
Reductive Amination
Reducing Agent	Sodium triacetoxyborohydride (STAB)	Mild and selective, good for aldehyde precursors.[3]
Lithium aluminum hydride (LiAlH₄)	Stronger reducing agent for more challenging substrates.[4]
Solvent	Anhydrous THF, DCE	Inert and compatible with common reducing agents.[3]
N-Boc Deprotection
Reagent	4M HCl in Dioxane or TFA in DCM	Effective and widely used for Boc removal.[5]
Temperature	0°C to Room Temperature	Controls reaction rate and minimizes side reactions.[5]
Purification
Method	Recrystallization from Isopropanol/Ethanol	Often effective for purifying piperazine salts.[13]
Column Chromatography (of free base)	Allows for separation of closely related impurities.
Salt Formation
Reagent	HCl in a suitable solvent (e.g., Dioxane, Ethanol)	Forms the stable dihydrochloride salt.[17]

Experimental Protocols

Protocol 1: Synthesis of (R)-4-Boc-2-isopropylpiperazine

This protocol outlines a general procedure starting from a suitable N-Boc protected amino acid derivative.

Materials:

• (R)-N-Boc-valine derivative (e.g., Weinreb amide)

• Suitable organometallic reagent (e.g., Grignard reagent)

• Reducing agent (e.g., LiAlH₄)

• Reagents for ring closure (e.g., tosyl chloride, followed by a diamine)

• Anhydrous solvents (e.g., THF, diethyl ether)

• Standard laboratory glassware and work-up reagents

Procedure:

• Preparation of the Amino Aldehyde/Ketone Precursor: A common route involves the conversion of an N-protected amino acid, like (R)-N-Boc-valine, into a corresponding aldehyde or ketone. This can be achieved through various methods, including the formation of a Weinreb amide followed by reaction with an organometallic reagent.

• Reductive Amination and Cyclization: The resulting amino aldehyde/ketone is then subjected to a reductive amination reaction with a suitable diamine precursor to form the piperazine ring. This can be a one-pot or a stepwise process.

• Work-up and Purification: After the reaction is complete, a careful aqueous work-up is performed. The crude product is then purified by column chromatography on silica gel to yield (R)-4-Boc-2-isopropylpiperazine.

Protocol 2: N-Boc Deprotection and Dihydrochloride Salt Formation

Materials:

• (R)-4-Boc-2-isopropylpiperazine

• 4M HCl in 1,4-dioxane

• Anhydrous diethyl ether

• Standard laboratory glassware

Procedure:

• Dissolve the (R)-4-Boc-2-isopropylpiperazine (1.0 equiv.) in a minimal amount of a suitable solvent like methanol or dioxane in a round-bottom flask.[5]

• Add the 4M HCl in dioxane solution (3-5 equiv.) to the stirred solution at room temperature.[5]

• Stir the reaction for 1-3 hours, monitoring its progress by TLC or LC-MS. The hydrochloride salt of the deprotected piperazine will often precipitate out of the solution.[5]

• Upon completion, the product can be precipitated by adding diethyl ether and collected by filtration.[5]

• Wash the collected solid with diethyl ether to remove any non-polar impurities.

• Dry the resulting white solid under vacuum to obtain (R)-2-Isopropylpiperazine dihydrochloride.

Mandatory Visualizations

General Synthetic Workflow

Caption: Synthetic workflow for (R)-2-Isopropylpiperazine Dihydrochloride.

Troubleshooting Decision Tree for Low Yield

Caption: Troubleshooting guide for low yield in reductive amination.

References

• 6 - Organic & Biomolecular Chemistry (RSC Publishing)

• 7 - PubMed Central

• 18 - Benchchem

• 8 - Google Patents

• 5 - Benchchem

• 13 - PubMed Central

• 1 - MDPI

• 10 - ACS Publications

• 19 - Benchchem

• 3 - Reddit

• 2 - PMC - NIH

• 12 - Reddit

• 11 - ResearchGate

• 9 - New Journal of Chemistry (RSC Publishing)

• 15 - ResearchGate

• 4 - Benchchem

• 16 - PubMed

• 17 - ChemicalBook

• 14 - Wikipedia

• - BOC Sciences

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN1629146A - A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives - Google Patents [patents.google.com]
• 9. Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 14. Chiral resolution - Wikipedia [en.wikipedia.org]
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• 16. Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Diastereomeric Salt Crystallization in Chiral Resolution

Welcome to the Technical Support Center for Chiral Resolution. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of diastereomeric salt crystallization. Here, we address common challenges with in-depth, scientifically grounded explanations and provide actionable, field-proven protocols to optimize your chiral resolution experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Common Crystallization Failures

Q1: Why are no crystals forming in my experiment?

A1: The complete absence of crystallization is a frequent yet solvable issue, typically pointing to a suboptimal state of supersaturation or the presence of inhibitors.

Several factors can prevent the initiation of crystallization:

• Inadequate Supersaturation: Crystallization occurs when the concentration of a solute exceeds its solubility limit, a state known as supersaturation. If the solution is too dilute, it will remain in a stable undersaturated or metastable state. To induce crystallization, you may need to concentrate the solution by carefully evaporating the solvent or by adding an anti-solvent (a solvent in which the salt is less soluble) to decrease the overall solubility of the diastereomeric salt.[1][2][3]

• Inappropriate Solvent System: The choice of solvent is paramount. A solvent that is too effective at dissolving both diastereomeric salts will prevent either from precipitating.[1][2][4] Conversely, a solvent in which the salts are completely insoluble will also preclude crystallization. A systematic solvent screening is often the most effective way to identify a system that provides a significant solubility difference between the two diastereomers.[1][5]

• Presence of Impurities: Even trace amounts of impurities can inhibit the nucleation process, which is the first step in crystal formation.[2][3] It is crucial to ensure the high purity of both your racemic compound and the chiral resolving agent. Consider an additional purification step for your starting materials if you suspect impurities are the cause.

• Wide Metastable Zone: The metastable zone is a region of supersaturation where spontaneous nucleation is unlikely to occur without an external trigger. If this zone is too wide, you may need to induce nucleation. This can often be achieved by scratching the inside of the crystallization vessel with a glass rod or, more controllably, by introducing seed crystals of the desired diastereomer.[1][2]

Q2: My product is "oiling out" instead of crystallizing. What is happening and how can I fix it?

A2: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase rather than a solid crystalline phase. This is often a result of high supersaturation or the crystallization temperature being above the salt's melting point. [1][3]

Here are some strategies to address oiling out:

• Reduce Supersaturation: The most common cause of oiling out is a level of supersaturation that is too high, leading to a rapid, uncontrolled precipitation of an amorphous liquid.[3] You can mitigate this by diluting the solution with more of the primary solvent.[1][3]

• Lower the Crystallization Temperature: If the melting point of your diastereomeric salt is below the temperature of your experiment, it will separate as a liquid. Gradually lowering the temperature may bring the system below the salt's melting point, favoring crystallization.[1]

• Modify the Solvent System: A change in the solvent environment can significantly influence the outcome. Switching to a less polar solvent might favor the formation of a stable crystal lattice over an amorphous oil.[1]

• Slow Down the Process: Rapid changes in conditions, such as fast cooling or rapid addition of an anti-solvent, can promote oiling out. A slower, more controlled process allows the molecules sufficient time to arrange themselves into an ordered crystal lattice.[2]

Issues with Resolution Efficiency and Yield

Q3: The diastereomeric excess (d.e.) of my crystallized salt is low. How can I improve it?

A3: A low diastereomeric excess (d.e.) indicates that the crystallization process is not effectively discriminating between the two diastereomers. This is a common challenge that can often be overcome by systematically optimizing several key parameters. [1]

To enhance the d.e., consider the following:

• Screen for a More Effective Resolving Agent: The fundamental requirement for successful resolution is a significant difference in the physicochemical properties of the two diastereomeric salts, primarily their solubility.[4][6][7] If the chosen resolving agent forms salts with very similar solubilities, achieving high d.e. will be difficult. Screening a variety of resolving agents is a crucial first step.[2][4][8]

• Optimize the Solvent System: The solvent plays a critical role in modulating the solubility difference between diastereomeric salts.[1][2] A systematic solvent screen is essential to find a medium that maximizes this difference.[1][4] Solvents with varying polarities and hydrogen-bonding capabilities should be explored.[5]

• Control the Cooling Rate: A slow and controlled cooling profile generally leads to more selective crystallization.[1][2] Rapid cooling can trap the more soluble diastereomer in the crystal lattice, thereby reducing the d.e.

• Adjust the Stoichiometry: While a 1:1 molar ratio of the racemate to the resolving agent is a common starting point, this is not always optimal.[4][8] Experimenting with the stoichiometry can sometimes improve the selective precipitation of the desired diastereomer.

• Allow for Equilibration: Ensure that the crystallization process has sufficient time to reach equilibrium. In some cases, allowing the slurry to stir for an extended period at the final crystallization temperature can improve the d.e. of the solid phase as the system approaches thermodynamic equilibrium.[2]

• Perform Recrystallization: A single crystallization step may not be sufficient to achieve the desired purity. Recrystallizing the obtained solid, potentially in a different solvent system, is a common and effective method for enhancing the d.e.[2]

Q4: The yield of my desired diastereomeric salt is very low. What are the likely causes and how can I increase it?

A4: A low yield can be attributed to several factors, primarily related to the solubility of the desired salt and the selectivity of the crystallization process.

Here are some strategies to improve your yield:

• Address High Solubility of the Desired Salt: If your target diastereomeric salt is too soluble in the chosen solvent, a significant portion will remain in the mother liquor. To counteract this, you can:

  • Add an Anti-solvent: Gradually introduce a solvent in which the salt is poorly soluble to induce further precipitation.

  • Optimize the Final Temperature: Lowering the final crystallization temperature can decrease the solubility and increase the yield.[1]

• Minimize Co-precipitation: If the solubilities of the two diastereomers are too similar, the undesired diastereomer may co-precipitate, which not only lowers the d.e. but also reduces the yield of the pure, desired product. A different solvent system that offers better selectivity is necessary in this case.[1]

• Consider Crystallization-Induced Diastereomeric Transformation (CIDT): In cases where the undesired diastereomer can epimerize in solution to the desired, less soluble diastereomer, a CIDT process can be employed. This dynamic resolution can dramatically increase the yield, potentially approaching 100%.[4][9]

Advanced Troubleshooting

Q5: I suspect a solid solution or double salt is forming. What does this mean and how can I address it?

A5: The formation of a solid solution, where both diastereomers are incorporated into the same crystal lattice, or a double salt, a distinct crystalline phase containing both diastereomers in a fixed stoichiometry, presents a significant challenge for resolution by simple crystallization. [1]

• Understanding the Problem: In an ideal scenario, the two diastereomers crystallize as separate, distinct solid phases, allowing for their separation based on solubility differences. However, in a solid solution, the undesired diastereomer is integrated into the crystal structure of the desired one, making separation by crystallization ineffective.[1][10]

• Addressing the Issue:

  • Solvent System Modification: The formation of solid solutions and double salts can be highly dependent on the solvent.[1] A thorough screening for a new solvent system that disrupts the formation of these mixed crystal phases is the most critical step.

  • Phase Diagram Analysis: Constructing a ternary phase diagram of the two diastereomeric salts and the solvent can provide a deeper understanding of the solid-liquid phase equilibrium and help identify conditions that favor the crystallization of a single, pure diastereomer.[2][11][12][13][14]

Q6: Should my process be under kinetic or thermodynamic control?

A6: The outcome of a diastereomeric salt crystallization can be governed by either kinetics or thermodynamics, and understanding which regime is dominant is key to troubleshooting and optimization. [15][16]

• Kinetic Control: The product that forms the fastest is the kinetic product. This is favored by conditions that are irreversible and where the reaction is stopped before equilibrium is reached.[12][15] In crystallization, this might involve rapid cooling or the use of seeding to quickly crystallize a less stable but more readily formed crystal structure.[12]

• Thermodynamic Control: The most stable product is the thermodynamic product. This is favored by reversible conditions and sufficient time for the system to reach equilibrium.[15] In crystallization, this would involve slow cooling and extended equilibration times to ensure the formation of the most stable, and ideally the least soluble, diastereomeric salt.[6]

If your initial crystals have a low d.e. that improves upon prolonged stirring, your system may be approaching thermodynamic equilibrium. Conversely, if you obtain a high d.e. initially that then decreases over time, you may have initially isolated a kinetically favored product that is converting to a more stable, but less pure, solid phase. Adjusting your crystallization time and temperature profile can help you target the desired outcome.[15][17]

Experimental Protocols & Workflows

Protocol 1: Systematic Solvent Screening for Optimal Resolution

Objective: To identify a solvent or solvent mixture that provides the largest difference in solubility between the two diastereomeric salts, thereby maximizing the potential for a high-yield, high-purity crystallization.

Methodology (96-Well Plate High-Throughput Screen):

• Preparation: Prepare a stock solution of your racemic compound and the chosen resolving agent in a 1:1 molar ratio in a volatile solvent like methanol.[1]

• Aliquotting: Dispense a precise volume of the stock solution into each well of a 96-well microplate.

• Evaporation: Completely evaporate the initial solvent to leave a dry, uniform film of the diastereomeric salt mixture in each well.

• Solvent Addition: Add a fixed volume of each screening solvent to the respective wells. The selection of solvents should cover a wide range of polarities and functionalities (e.g., alcohols, esters, ketones, hydrocarbons, ethers).[1][5]

• Equilibration: Seal the plate and agitate it at a controlled temperature for a set period (e.g., 24 hours) to allow the system to reach solid-liquid equilibrium.[1]

• Sampling: Centrifuge the plate to pellet any undissolved solids. Carefully collect a sample of the supernatant (mother liquor) from each well.

• Analysis: Analyze the supernatant samples by a suitable chiral analytical method (e.g., chiral HPLC) to determine the concentration of each diastereomer remaining in the solution.[1][4]

• Selection: The solvent that results in the largest difference in concentration between the two diastereomers in the supernatant is the most promising candidate for selective crystallization.

Protocol 2: Seeding Strategy to Control Crystallization

Objective: To induce crystallization in a controlled manner, improve crystal quality, and potentially target a specific polymorph by introducing seed crystals.[2][18]

Methodology:

• Prepare a Supersaturated Solution: Dissolve the diastereomeric salt mixture in the chosen solvent at an elevated temperature to ensure complete dissolution. Then, cool the solution to a temperature where it is supersaturated but still within the metastable zone (i.e., no spontaneous nucleation occurs).

• Seed Crystal Preparation: The seed crystals should be of the desired diastereomer and have a narrow size distribution. They can be obtained from a previous successful crystallization or by milling a small amount of the pure solid.[18]

• Seeding: Add a small quantity (typically 0.1-1% by weight) of the seed crystals to the supersaturated solution.[2]

• Crystal Growth: Maintain the solution at the seeding temperature with gentle agitation to allow the seed crystals to grow. Avoid overly vigorous agitation, which can cause secondary nucleation and reduce crystal size.[2]

• Cooling: Once crystal growth is established, proceed with a slow, controlled cooling profile to the final isolation temperature to maximize yield.[2]

Data Presentation & Visualization

Table 1: Hypothetical Solvent Screen Data

This table illustrates the type of data generated from a solvent screening experiment and how it can be used to select an optimal solvent. The goal is to find a solvent that maximizes the solubility ratio of the undesired to the desired diastereomer.

Solvent System	Solubility of Desired Diastereomer (mg/mL)	Solubility of Undesired Diastereomer (mg/mL)	Solubility Ratio (Undesired/Desired)	Predicted Resolution Efficiency
Methanol	25.0	30.0	1.2	Poor
Isopropanol	8.5	15.2	1.8	Moderate
Ethyl Acetate	5.1	2.8	0.5	Poor (Undesired is less soluble)
Toluene	1.2	9.8	8.2	Excellent
Acetonitrile	15.3	18.1	1.2	Poor

Note: Data is hypothetical and for illustrative purposes only.[1]

Diagrams

Below are diagrams illustrating key workflows and decision-making processes in troubleshooting diastereomeric salt crystallization.

Caption: General troubleshooting workflow for diastereomeric salt crystallization.

Caption: Decision tree for troubleshooting common crystallization issues.

References

• Benchchem.
• Benchchem.
• APC.
• Benchchem.
• Benchchem.
• ResearchGate.
• UCL Discovery.
• ACS Publications.
• Chiralpedia. Part 6: Resolution of Enantiomers.

• RSC Publishing. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. [Link]

• Wikipedia. Thermodynamic and kinetic reaction control.
• AIChE.

• RSC Publishing. Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. [Link]

• Wikipedia. Chiral resolution.
• AIChE Proceedings. (394e)
• Benchchem. Troubleshooting low enantiomeric excess in chiral resolution experiments.
• White Rose eTheses Online.
• RSC Publishing.

• RSC Publishing. Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate. [Link]

• White Rose Research Online.

• RSC Publishing. Deracemisations under kinetic and thermodynamic control. [Link]

• Jack Westin.
• YouTube.

Sources

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• 13. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Purification of Crude (R)-2-Isopropylpiperazine Dihydrochloride

Welcome to the technical support center for the purification of crude (R)-2-Isopropylpiperazine Dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to navigate the challenges associated with purifying this chiral amine salt. The information herein is curated to ensure scientific integrity and provide actionable insights based on established principles and field experience.

I. Understanding the Molecule and Common Impurities

(R)-2-Isopropylpiperazine dihydrochloride is a chiral molecule of significant interest in pharmaceutical synthesis.[1][][3] Its purification is critical as impurities can impact downstream reactions, final product quality, and biological activity.[4][5] The dihydrochloride salt form enhances stability compared to the free base.[6]

Common Impurities Encountered:

• Starting Materials: Unreacted piperazine or isopropylating agents.

• By-products: Di-substituted piperazines (e.g., 1,4-diisopropylpiperazine), and products from side reactions.[7]

• Enantiomeric Impurity: The corresponding (S)-enantiomer.

• Process-related Impurities: Residual solvents, reagents, and moisture.[4][8]

• Degradation Products: Arising from harsh reaction or workup conditions.[4]

Table 1: Physicochemical Properties of Piperazine and its Dihydrochloride Salt

Property	Piperazine	Piperazine Dihydrochloride
Appearance	Colorless, needle-like crystals	White to cream-colored crystalline powder
Solubility in Water	Freely soluble[9]	Highly soluble (41% at 20°C)[6][10]
Solubility in Organic Solvents	Soluble in methanol; slightly soluble in benzene and heptane[9]	Insoluble in most organic solvents[6]

II. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of (R)-2-Isopropylpiperazine dihydrochloride in a question-and-answer format.

Crystallization & Recrystallization Issues

Q1: My (R)-2-Isopropylpiperazine dihydrochloride fails to crystallize from the reaction mixture or recrystallization solvent.

Possible Causes & Solutions:

• Supersaturation Not Reached: The concentration of your product in the solvent may be too low.

  • Solution: Carefully concentrate the solution by evaporation. Be cautious not to overheat, which could lead to degradation.

• Presence of Inhibitory Impurities: Certain impurities can interfere with crystal lattice formation.

  • Solution: Try adding a small amount of activated charcoal to the hot solution to adsorb impurities, followed by hot filtration before cooling.[7]

• Inappropriate Solvent System: The chosen solvent may not be optimal for crystallization.

  • Solution: Piperazine dihydrochloride is highly soluble in water and polar solvents like ethanol and methanol, but poorly soluble in less polar organic solvents.[10] For recrystallization, consider mixed solvent systems. A common technique is to dissolve the crude product in a minimal amount of a good solvent (e.g., methanol or ethanol) and then add an anti-solvent (e.g., isopropyl alcohol, ethyl acetate, or acetone) until turbidity is observed.[7] Heat to redissolve and then allow to cool slowly.

• Slow Nucleation: Crystal formation can be slow to initiate.

  • Solution:

    • Seeding: Introduce a few seed crystals of pure (R)-2-Isopropylpiperazine dihydrochloride to the supersaturated solution.

    • Scratching: Gently scratch the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites.

Q2: The isolated product after recrystallization has low purity.

Possible Causes & Solutions:

• Co-precipitation of Impurities: If impurities have similar solubility profiles to your product, they may crystallize out as well.

  • Solution:

    • Multiple Recrystallizations: Perform sequential recrystallizations. However, this may lead to significant yield loss.

    • Solvent System Optimization: Experiment with different solvent/anti-solvent combinations to maximize the solubility difference between your product and the impurities.

• Occlusion of Mother Liquor: Impurities can be trapped within the crystal lattice.

  • Solution:

    • Slow Cooling: Allow the solution to cool slowly to promote the formation of larger, more ordered crystals, which are less likely to trap impurities.

    • Thorough Washing: Wash the filtered crystals with a small amount of cold recrystallization solvent to remove surface impurities.[7]

Q3: The yield from recrystallization is very low.

Possible Causes & Solutions:

• Product Too Soluble in the Chosen Solvent: A significant amount of your product may remain in the mother liquor.

  • Solution:

    • Optimize Solvent Volume: Use the minimum amount of hot solvent required to dissolve the crude product.

    • Cooling Temperature: Cool the crystallization mixture to a lower temperature (e.g., in an ice bath or refrigerator) to maximize precipitation, ensuring the solvent doesn't freeze.

    • Second Crop: Concentrate the mother liquor and cool again to obtain a second crop of crystals. Note that this crop may be of lower purity.

Workflow for Troubleshooting Crystallization

Caption: Troubleshooting workflow for crystallization issues.

Chiral Purity Issues

Q4: How can I determine the enantiomeric purity of my (R)-2-Isopropylpiperazine dihydrochloride?

Answer:

Determining enantiomeric purity is crucial for chiral compounds.[][11] Standard techniques include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used and reliable method.[12] You will need a chiral stationary phase (CSP) column. The choice of column and mobile phase will need to be optimized for your specific compound.

• Capillary Electrophoresis (CE): CE with a chiral selector (e.g., cyclodextrins) in the running buffer is another powerful technique for separating enantiomers.[13][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents: In the presence of a chiral lanthanide shift reagent, the NMR signals for the two enantiomers can be resolved, allowing for quantification.

Q5: The enantiomeric excess (e.e.) of my product is low. How can I improve it?

Answer:

Improving enantiomeric excess often requires more specialized techniques than simple recrystallization, as enantiomers have identical physical properties in a non-chiral environment.[15]

• Diastereomeric Salt Formation and Crystallization: This is a classical and effective method for resolving racemates.[11]

  • Convert to Free Base: First, you must convert the dihydrochloride salt back to the free base. This can be done by dissolving the salt in water and adding a base like NaOH, followed by extraction with an organic solvent.[16]

  • React with a Chiral Resolving Agent: React the racemic free base with an enantiomerically pure chiral acid (e.g., tartaric acid, mandelic acid, or camphorsulfonic acid) to form a mixture of diastereomeric salts.

  • Fractional Crystallization: These diastereomeric salts will have different solubilities, allowing them to be separated by fractional crystallization.[11]

  • Regenerate the Enantiomerically Pure Free Base: After isolating the desired diastereomeric salt, treat it with a base to regenerate the enantiomerically enriched free base.

  • Re-form the Dihydrochloride Salt: Finally, treat the pure enantiomeric free base with HCl to obtain the desired (R)-2-Isopropylpiperazine dihydrochloride.

• Preparative Chiral Chromatography: While more expensive and resource-intensive, preparative chiral HPLC can be used to directly separate the enantiomers on a larger scale.[]

Diagram of Diastereomeric Salt Resolution

Sources

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• 3. CAS 4318-42-7: Isopropylpiperazine | CymitQuimica [cymitquimica.com]
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• 8. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC [pmc.ncbi.nlm.nih.gov]
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Navigating the Nuances of Piperazine Chemistry: A Technical Support Guide to Catalyst Loading Optimization

Welcome to the Technical Support Center dedicated to unraveling the complexities of catalyst loading optimization in reactions featuring piperazine derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the synthetic challenges inherent in working with this versatile scaffold. Here, we move beyond generic protocols to provide in-depth, field-tested insights into troubleshooting common issues and optimizing your reaction outcomes. Our approach is rooted in a deep understanding of the underlying chemical principles to empower you with the knowledge to make informed decisions in your experimental design.

Troubleshooting Guide: A Symptom-Based Approach

In the realm of piperazine chemistry, experimental outcomes can often deviate from the expected. This section provides a structured, question-and-answer-style troubleshooting guide to address the most common challenges.

Issue 1: Low or No Product Yield

Question: My reaction is resulting in a disappointingly low yield, or in some cases, no desired product at all. What are the likely culprits and how can I systematically troubleshoot this?

Answer: Low to no yield is a frequent yet multifaceted problem. A systematic approach to diagnosing the root cause is crucial. The following workflow can guide your investigation:

Troubleshooting Workflow for Low/No Yield

Caption: A stepwise guide to troubleshooting low or no yield in piperazine derivative reactions.

In-depth Explanation of Troubleshooting Steps:

• Step 1: Catalyst Integrity & Activity: The palladium catalyst is the heart of many C-N coupling reactions. Its activity is paramount.

  • Catalyst Source and Age: Catalysts, especially those in solution or older batches, can degrade. It is often advisable to use a fresh batch of catalyst from a reputable supplier. For improved consistency, consider using air- and moisture-stable pre-catalysts, such as the Buchwald G3 or G4 precatalysts, which ensure a 1:1 palladium-to-ligand ratio and rapid generation of the active Pd(0) species.

  • Ligand Selection: The choice of phosphine ligand is critical and substrate-dependent. For challenging substrates, such as electron-rich aryl chlorides, bulky and electron-donating ligands are often necessary to promote oxidative addition and reductive elimination.[1] A screening of different ligands is a valuable investment of time.

  • Handling: Many palladium catalysts are sensitive to air and moisture.[1] Proper handling techniques, such as the use of a glovebox or Schlenk line, are essential to prevent deactivation.[2]

• Step 2: Reaction Conditions: The reaction environment plays a crucial role in the catalytic cycle.

  • Solvent: The choice of solvent can influence the solubility of reagents and the stability of the catalytic species. Anhydrous solvents are typically required to prevent catalyst deactivation.[3]

  • Temperature: The optimal temperature will vary depending on the reactivity of the substrates. Less reactive aryl chlorides, for instance, often require higher temperatures (80-110 °C) to facilitate oxidative addition.[4][3]

  • Base: The base is not merely a proton scavenger; it is an integral part of the catalytic cycle. The choice of base can significantly impact the reaction rate and outcome.[5] Strong bases like sodium tert-butoxide are common, but weaker bases such as cesium carbonate or potassium phosphate may be necessary for substrates with base-sensitive functional groups, often requiring higher reaction temperatures.[4]

• Step 3: Reagent Quality: The purity of your starting materials can be a hidden source of failure.

  • Aryl Halide: Verify the purity of your aryl halide. The reactivity order is generally I > Br > Cl.[1]

  • Piperazine Derivative: Ensure the piperazine starting material is pure and dry.

• Step 4: Competing Reactions: Unwanted side reactions can consume starting materials and reduce the yield of the desired product.

  • Di-substitution: This is a very common issue with unprotected piperazine and is addressed in detail in the next section.

  • Homocoupling: In Suzuki-Miyaura reactions, the homocoupling of boronic acids can be a significant side reaction, often exacerbated by the presence of oxygen.[6] Thoroughly degassing the solvent is crucial.

Issue 2: Poor Selectivity - Formation of 1,4-Di-substituted Piperazine

Question: My reaction is producing a significant amount of the 1,4-di-substituted piperazine byproduct, leading to a low yield of the desired mono-substituted product and a challenging purification process. How can I improve mono-selectivity?

Answer: The presence of two nucleophilic nitrogen atoms in the piperazine ring makes di-substitution a common challenge.[7] Several strategies can be employed to favor mono-substitution:

Strategies to Enhance Mono-substitution Selectivity

Strategy	Principle	Experimental Considerations
Stoichiometric Control	By using a large excess of piperazine, the electrophile is statistically more likely to react with an unreacted piperazine molecule.	Use a 5-10 fold excess of piperazine relative to the limiting reagent. This is often effective but can be atom-inefficient on a large scale.
Slow Addition	Maintaining a low concentration of the electrophile throughout the reaction minimizes its opportunity to react with the already formed mono-substituted product.	Add the electrophile dropwise to the reaction mixture, potentially at a reduced temperature.[8]
Use of Protecting Groups	A mono-protected piperazine, such as N-Boc-piperazine, has only one available nitrogen for reaction, ensuring mono-substitution.[7]	This is a highly effective and widely used method. The protecting group can be removed in a subsequent step.[7]
Protonation	Using a mono-protonated piperazine salt can reduce the nucleophilicity of the second nitrogen.	This can be a simpler alternative to protecting groups, though potentially less effective.

Experimental Protocol: Mono-N-Boc-protection of Piperazine

This protocol provides a standard procedure for the synthesis of N-Boc-piperazine, a key intermediate for ensuring mono-substitution.

• Dissolve piperazine (2.0 equivalents) in a suitable solvent such as dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.0 equivalent) in DCM to the piperazine solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, perform an appropriate workup to isolate the N-Boc-piperazine. The mono-protected product can often be separated from unreacted piperazine and the di-protected byproduct by chromatography.[9]

Issue 3: Catalyst Deactivation

Question: My reaction starts well but then stalls, or I observe the formation of palladium black, indicating catalyst decomposition. What are the common causes of catalyst deactivation in reactions with piperazine derivatives?

Answer: Catalyst deactivation is a significant concern in palladium-catalyzed reactions. Several factors can contribute to the loss of catalytic activity:

Mechanisms of Catalyst Deactivation

Caption: Common pathways leading to catalyst deactivation in palladium-catalyzed reactions.

Mitigation Strategies for Catalyst Deactivation:

• Palladium Aggregation: The formation of palladium black is a visual indicator of the aggregation of Pd(0) into inactive nanoparticles. This can be caused by high temperatures or an insufficient ligand-to-palladium ratio.[10][11] Ensure an appropriate ligand concentration is maintained throughout the reaction.

• Ligand Degradation: Phosphine ligands can be susceptible to oxidation or other degradation pathways, particularly at elevated temperatures. Using more robust ligands or ensuring a strictly inert atmosphere can help.

• Inhibition by Piperazine: Being a Lewis base, piperazine can competitively coordinate to the palladium center, potentially inhibiting the binding of the desired substrates.[12] In some cases, piperazine can act as a ligand itself, forming stable, off-cycle complexes. The choice of a suitable primary ligand that binds strongly to palladium can help to mitigate this.

• Poisoning by Impurities: Trace impurities in reagents or solvents, such as sulfur compounds, can act as potent catalyst poisons. Using high-purity reagents and solvents is essential.

Frequently Asked Questions (FAQs)

Q1: What is a typical catalyst loading for a Buchwald-Hartwig amination with a piperazine derivative?

A1: The optimal catalyst loading can vary significantly depending on the specific substrates and reaction conditions. However, a general starting point for screening is typically in the range of 1-2 mol% of the palladium precursor.[13] For highly reactive substrates, the loading can sometimes be reduced to as low as 0.01 mol%.[13] Conversely, for challenging couplings, higher loadings of up to 5 mol% may be necessary.[3]

Typical Palladium Catalyst Loading Ranges for C-N Coupling Reactions

Reaction Type	Substrates	Typical Catalyst Loading (mol %)	Key Considerations
Buchwald-Hartwig Amination	Aryl Bromide + Piperazine	1 - 2	Can be lower for activated aryl bromides.
Buchwald-Hartwig Amination	Aryl Chloride + Piperazine	2 - 5	Aryl chlorides are less reactive and often require higher catalyst loading and more specialized ligands.
Suzuki-Miyaura Coupling	Aryl Halide + Piperazine-containing Boronic Acid/Ester	1 - 3	The stability of the boronic acid derivative is a key factor.
Hydrogenation	Reduction of a functional group on a piperazine derivative	0.1 - 5 (wt% for heterogeneous)	Highly dependent on the specific transformation and catalyst type (e.g., Pd/C, PtO₂).

Q2: How do I choose the right ligand for my reaction?

A2: Ligand selection is crucial for a successful reaction. There is no "one-size-fits-all" ligand. Bulky, electron-rich phosphine ligands are generally preferred for Buchwald-Hartwig aminations as they promote the key steps of oxidative addition and reductive elimination. Some commonly used and effective ligands for piperazine couplings include RuPhos, XantPhos, and various biaryl phosphine ligands developed by the Buchwald group.[3] It is highly recommended to perform a small-scale screen of several ligands to identify the optimal one for your specific substrate combination.

Q3: What are the best practices for handling air-sensitive palladium catalysts?

A3: Many palladium catalysts and their phosphine ligands are sensitive to air and moisture. Proper handling is essential to maintain their activity.

• Inert Atmosphere: Always handle these reagents under an inert atmosphere, such as in a glovebox or using a Schlenk line with high-purity argon or nitrogen.

• Dry Solvents and Reagents: Use anhydrous solvents and ensure all other reagents are dry.

• Storage: Store air-sensitive catalysts in a desiccator or a glovebox.

• Pre-catalysts: Consider using air-stable pre-catalysts, which are easier to handle and provide more consistent results.

References

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• Bruno, N. C., et al. (2013). Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical Science, 4(3), 916-920.
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• Li, Z., et al. (2023). Cα-Umpolung of Amides Strategy for Enantioselective Propargylic Amination toward Cα-Tetrasubstituted α-Amino Acid Derivatives.

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. Retrieved from [Link]

• N.E. CHEMCAT. (2025). Palladium Catalyst “CHOIS-5D” Enables Efficient, Low-Pd Loading Hydrogenation Under Sulfur-Rich Conditions. Retrieved from [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. uwindsor.ca [uwindsor.ca]

Technical Support Center: Resolving Enantiomeric Excess (ee) Determination Issues

Welcome to the Technical Support Center for enantiomeric excess (ee) determination. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of chiral analysis. Enantiomeric excess is a critical parameter in the pharmaceutical industry and asymmetric synthesis, as the biological activity of a chiral molecule can be predominantly associated with one enantiomer.[1][2] The other may be inactive or, in some cases, cause adverse effects, as famously exemplified by the thalidomide tragedy.[3]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The information presented here is grounded in established scientific principles and practical, field-proven insights to ensure the accuracy and reliability of your results.

Section 1: Foundational Concepts

What is Enantiomeric Excess (ee)?

Enantiomeric excess is a measure of the purity of a chiral substance.[4][5] It quantifies the degree to which a sample contains one enantiomer in a greater amount than the other.[4] A racemic mixture, which contains equal amounts (50:50) of both enantiomers, has an ee of 0%, while a completely pure single enantiomer has an ee of 100%.[4][5]

How is Enantiomeric Excess Calculated?

The calculation of enantiomeric excess is straightforward and can be performed using various data inputs.

Data Type	Formula	Example
Concentration or Area % from Chromatography	`ee% =	(% Major Enantiomer - % Minor Enantiomer)
Optical Rotation	ee% = ([α]observed / [α]pure) * 100	A mixture has an observed specific rotation of +11.55°, and the pure major enantiomer has a specific rotation of +23.1°. The ee is (+11.55° / +23.1°) * 100 = 50%.

It's important to note that while historically linked, optical purity and enantiomeric excess are not always interchangeable due to potential non-linear effects.[4][6] Direct measurement of enantiomers via chromatography is now the preferred and more accurate method.[4]

Section 2: Troubleshooting Chiral Chromatography (HPLC & GC)

Chiral chromatography, including High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), is the most widely used technique for determining enantiomeric excess due to its high accuracy and precision.[7][8] However, achieving optimal separation can be challenging. This section addresses common problems encountered during chiral HPLC and GC analysis.

Frequently Asked Questions (FAQs) - Chiral Chromatography

Q1: Why are my enantiomer peaks not separating (co-eluting)?

A: Poor or no resolution is a frequent challenge in chiral separations and can stem from several factors. The fundamental principle of chiral separation relies on the differential interaction between the enantiomers and the chiral stationary phase (CSP).[9]

• Inappropriate Chiral Stationary Phase (CSP): The choice of CSP is the most critical factor.[10] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are versatile and widely effective.[10] However, no single CSP works for all compounds. It is essential to screen multiple columns with different chiral selectors.[3]

• Suboptimal Mobile Phase Composition: The mobile phase composition significantly influences selectivity.[3][11] For normal-phase HPLC, the type and ratio of the alcohol modifier (e.g., isopropanol, ethanol) to the non-polar solvent (e.g., hexane) is critical.[11][12] In reversed-phase HPLC, the organic modifier and buffer conditions play a key role.[13]

• Temperature Effects: Temperature can alter the thermodynamics of chiral recognition in unpredictable ways.[3][14] It's a valuable parameter to screen during method development.

Q2: My peaks are showing significant tailing or fronting. What does this mean?

A: Poor peak shape compromises both resolution and the accuracy of quantification.[10][15]

• Peak Tailing: This is often caused by secondary interactions between the analyte and the stationary phase.[10] For basic analytes, interactions with residual acidic silanol groups on the silica support can be a problem. Adding a small amount of a basic modifier like diethylamine (DEA) or triethylamine (TEA) to the mobile phase can mitigate this.[10] Column overload, particularly on cyclodextrin-based GC columns, can also lead to tailing.[16]

• Peak Fronting: This can indicate column overload, where too much sample has been injected.[17] It can also be a sign of poor sample solubility in the injection solvent or mobile phase.[16]

Q3: My retention times are drifting and not reproducible. How can I fix this?

A: Unstable retention times point to a lack of system equilibration or changes in the mobile phase.

• Insufficient Equilibration: Chiral columns, especially after changing the mobile phase, require adequate time to equilibrate. Flush the column with at least 10-20 column volumes of the new mobile phase before analysis.[10]

• Mobile Phase Inconsistency: Evaporation of volatile mobile phase components can alter the composition and affect retention. Always use freshly prepared mobile phase and keep solvent bottles capped.[10]

• "Memory Effects": Chiral columns can retain additives from previous runs, which can influence subsequent separations.[18][19] If a new column behaves differently from an older one, conditioning the new column with the mobile phase containing the relevant additive may be necessary.[18]

Troubleshooting Guide: Chiral HPLC & GC

Issue	Potential Cause(s)	Recommended Solution(s)
Poor or No Resolution	Inappropriate CSP, suboptimal mobile phase, incorrect temperature.	Screen different CSPs. Optimize mobile phase composition (modifier type and percentage).[3][11] Evaluate a range of temperatures.[3][14]
Peak Tailing	Secondary interactions, column overload, active sites in the system.	Add a mobile phase modifier (e.g., 0.1% DEA for basic compounds).[10] Reduce sample concentration.[16] Perform inlet maintenance (clean/replace liner and septum).[16]
Peak Fronting	Column overload, poor sample solubility.	Dilute the sample.[16] Ensure the sample is fully dissolved in the mobile phase or a weaker solvent.[10][16]
Drifting Retention Times	Insufficient column equilibration, mobile phase changes.	Equilibrate the column with at least 10-20 column volumes of the new mobile phase.[10] Use fresh mobile phase and keep solvent reservoirs covered.
Loss of Column Performance	Column contamination, use of incompatible solvents.	For immobilized columns, flush with a strong solvent like THF or DMF.[18] For coated columns, flush with the strongest compatible solvent (often 2-propanol).[18] Always check solvent compatibility.[18]

Experimental Protocol: Chiral HPLC Method Development

• Column Selection: Begin by screening a set of diverse chiral stationary phases. Polysaccharide-based columns are a good starting point.[3]

• Mobile Phase Screening:

  • Normal Phase: Start with a standard mobile phase like n-Hexane/Isopropanol (90/10 v/v). Vary the alcohol modifier (e.g., ethanol, methanol) and its concentration.[11]

  • Reversed Phase: Use a mobile phase such as Acetonitrile/Water or Methanol/Water. Adjust the ratio and consider adding buffers if the analyte is ionizable.[13]

• Additive Optimization: For acidic or basic analytes, add a corresponding modifier (e.g., 0.1% trifluoroacetic acid for acids, 0.1% diethylamine for bases) to improve peak shape and selectivity.[10][11]

• Temperature Screening: Analyze the sample at different temperatures (e.g., 10°C, 25°C, 40°C) to see the effect on resolution.[3][14]

• Flow Rate Optimization: While a standard flow rate (e.g., 1.0 mL/min for a 4.6 mm ID column) is often used for initial screening, reducing the flow rate can sometimes improve resolution for difficult separations.[14]

dot graph TD{ subgraph Chiral Method Development Workflow A[Start: Racemic Standard] --> B{Select CSP}; B --> C{Screen Mobile Phases}; C --> D{Optimize Additives}; D --> E{Evaluate Temperature}; E --> F{Fine-tune Flow Rate}; F --> G[End: Optimized Method]; end

} caption: Chiral HPLC/GC method development workflow.

Section 3: NMR Spectroscopy for ee Determination

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful alternative for determining enantiomeric excess. Since enantiomers are indistinguishable in a standard NMR spectrum, a chiral auxiliary must be used to induce a chemical shift difference between them.[20]

Frequently Asked Questions (FAQs) - NMR Methods

Q1: How can I use NMR to determine ee?

A: The strategy involves converting the pair of enantiomers into a pair of diastereomers, which have different NMR spectra. This can be achieved in two main ways:

• Chiral Derivatizing Agents (CDAs): The enantiomeric mixture is reacted with an enantiomerically pure CDA to form a covalent bond, creating a mixture of diastereomers.[21] A well-known example is Mosher's acid.[21] The ee is then determined by integrating the signals of the newly formed diastereomers.[20]

• Chiral Solvating Agents (CSAs): A chiral solvating agent is added to the NMR sample, forming transient, non-covalent diastereomeric complexes with the enantiomers.[22][23] This results in separate signals for each enantiomer in the NMR spectrum, allowing for direct quantification without chemical modification of the analyte.[22]

Q2: My NMR signals for the two enantiomers are overlapping. How can I improve the separation?

A: Insufficient separation of diastereomeric signals is a common issue.

• For CSAs: Increase the concentration of the solvating agent. The magnitude of the chemical shift difference (ΔΔδ) is dependent on the concentration of the CSA.[22] Also, consider trying a different CSA, as the intermolecular interactions are highly specific.[23]

• For CDAs: Ensure the derivatization reaction has gone to completion. Incomplete reaction can complicate the spectrum. Also, a different CDA may provide a larger chemical shift difference for the resulting diastereomers.

• Higher Field Strength: Using an NMR spectrometer with a higher magnetic field strength will increase the dispersion of all signals, which can help resolve overlapping peaks.

Q3: What are the advantages of using a Chiral Solvating Agent (CSA) over a Chiral Derivatizing Agent (CDA)?

A: CSAs offer a significant advantage in that they do not require a chemical reaction. This method is non-destructive, and the analyte can be recovered after the analysis.[22] The process is also typically faster as it avoids reaction and purification steps.[23]

Troubleshooting Guide: NMR-based ee Determination

Issue	Potential Cause(s)	Recommended Solution(s)
No Signal Separation	Ineffective CDA or CSA, insufficient concentration of CSA.	Try a different chiral auxiliary.[23][24] Increase the molar ratio of CSA to analyte.[22]
Broad or Poorly Resolved Peaks	Poor shimming, sample viscosity, chemical exchange dynamics.	Re-shim the magnet. Use a less viscous NMR solvent if possible. For CSAs, temperature variation can sometimes sharpen peaks by altering exchange rates.
Inaccurate Integration	Overlapping peaks, poor signal-to-noise ratio.	Ensure baseline is flat and correct phasing. Acquire more scans to improve signal-to-noise. Use a higher field NMR if available.
Incomplete Derivatization (with CDAs)	Non-optimal reaction conditions.	Re-run the derivatization reaction, ensuring anhydrous conditions and appropriate reaction time and temperature.

dot graph TD{ subgraph NMR ee Determination Logic A[Start: Enantiomeric Mixture] --> B{Choose Chiral Auxiliary}; B --> C[Use Chiral Derivatizing Agent (CDA)]; B --> D[Use Chiral Solvating Agent (CSA)]; C --> E{Form Covalent Diastereomers}; D --> F{Form Non-covalent Diastereomeric Complexes}; E --> G[Acquire NMR Spectrum]; F --> G; G --> H{Integrate Separated Signals}; H --> I[Calculate ee]; end

} caption: Decision tree for NMR-based ee determination.

Section 4: Chiroptical Methods (Circular Dichroism)

Circular Dichroism (CD) spectroscopy, which measures the differential absorption of left- and right-circularly polarized light, is another valuable tool for ee determination.[7][25] The CD signal is directly proportional to the enantiomeric excess.

Frequently Asked Questions (FAQs) - Circular Dichroism

Q1: Can I determine ee without a pure enantiomer standard using CD?

A: In some cases, yes. If the enantiomers can be separated by HPLC, a CD detector can be used to determine the ee without needing a pure standard.[8][26] The ratio of the CD signal to the UV signal (anisotropy factor, g) can be used for quantification.[8]

Q2: What are the main limitations of using CD for ee determination?

A: The primary limitation is sensitivity. CD detectors are generally less sensitive than standard UV/fluorescence detectors.[26] Additionally, the molecule must possess a chromophore near a stereocenter to produce a measurable CD signal. For molecules without a suitable chromophore, derivatization with a chromophoric group may be necessary.[27]

Troubleshooting Guide: CD-based ee Determination

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No CD Signal	Analyte lacks a suitable chromophore, low concentration.	Increase sample concentration. If feasible, derivatize the analyte with a chromophoric tag.[27]
Noisy Spectrum	Low light throughput, high absorbance of solvent or buffer.	Use a CD-transparent solvent. Ensure the total absorbance of the sample in the measurement cuvette is within the optimal range for the instrument.
Inaccurate ee Values	Non-linear response, interfering impurities.	Generate a calibration curve with samples of known ee to verify linearity.[28] Ensure sample purity, as any optically active impurity can affect the measurement.

Section 5: Method Validation

Once a method for ee determination has been developed, it must be validated to ensure it is fit for purpose.[9][29]

What are the key parameters for validating a chiral purity method?

According to ICH Q2(R1) guidelines, the key validation parameters include:[9]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including its counter-enantiomer and any impurities. A key test is to demonstrate baseline resolution between the enantiomer peaks.[30]

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).[29]

• Limit of Quantitation (LOQ): The lowest amount of the minor enantiomer that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Self-Validating System: The Racemic Mixture

Before analyzing any unknown samples, a crucial step is to analyze a true racemic (50:50) mixture of your compound.[31] This is a self-validating check. The expected result is two, well-resolved peaks of equal area. If you do not observe this, your analytical method is not yet suitable and requires further optimization before you can trust the ee values from your experiments.[31]

References

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. [Link]

• He, Y., et al. (2002). Determination of Enantiomeric Excess in Samples of Chiral Molecules Using Fourier Transform Vibrational Circular Dichroism Spectroscopy: Simulation of Real-Time Reaction Monitoring. Analytical Chemistry. [Link]

• López-Pernía, J. J., et al. (2012). A vibrational circular dichroism (VCD) methodology for the measurement of enantiomeric excess in chiral compounds in the solid phase and for the complementary use of NMR and VCD techniques in solution: the camphor case. RSC Publishing. [Link]

• Wenzel, T. J., & Wilcox, J. D. (2003). Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy. PubMed. [Link]

• Lu, Y. K., & Yang, D. Y. (2006). Determination of enantiomeric excess using the ultraviolet-circular dichroism and the high-performance liquid chromatography-circular dichroism methods. PubMed. [Link]

• Kalíková, K., et al. (2020). The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. [Link]

• Nieto, S., et al. (2011). Rapid Determination of Enantiomeric Excess of α-Chiral Cyclohexanones Using Circular Dichroism Spectroscopy. ACS Publications. [Link]

• Oreate AI. (2025). Understanding Enantiomeric Excess: A Guide to Calculation and Importance. Oreate AI. [Link]

• Abbate, V., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. PubMed Central. [Link]

• Dragna, J. M., et al. (2014). Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research. [Link]

• Study.com. (n.d.). Enantiomeric Excess | Formula, Calculation & Example. Study.com. [Link]

• Akpovwovwo, O. E. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. [Link]

• Abbate, V., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. ACS Publications. [Link]

• ResearchGate. (2025). NMR determination of enantiomeric excess. ResearchGate. [Link]

• D'Urso, A., et al. (2021). Estimation of Enantiomeric Excess Based on Rapid Host–Guest Exchange. Semantic Scholar. [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. Wikipedia. [Link]

• Wikipedia. (n.d.). Enantiomeric excess. Wikipedia. [Link]

• PharmaGuru. (2025). How To Calculate Enantiomeric Excess: Learn Quickly. PharmaGuru. [Link]

• Olsen, B. A. (n.d.). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Pharmaceutical Technology. [Link]

• Bull, J. A., et al. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education. [Link]

• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. [Link]

• Ilia, G., & Găină, T. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. [Link]

• ResearchGate. (2025). Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy. ResearchGate. [Link]

• Al-Saeed, H., & El-Enany, N. (2022). On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U. National Institutes of Health. [Link]

• Agilent. (2019). A Tail of Two Peaks: Troubleshooting Poor Peak Shape. Agilent. [Link]

• Sánchez, J. M., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality. [Link]

• Ashenhurst, J. (2017). Optical Purity and Enantiomeric Excess. Master Organic Chemistry. [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part 4: Peak Shape Problems. LCGC International. [Link]

• LCGC International. (n.d.). Troubleshooting GC Selectivity, Resolution, and Baseline Issues. LCGC International. [Link]

• Yao, J., et al. (2017). Chiral recognition and determination of enantiomeric excess by mass spectrometry: A review. PubMed. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

• Islam, M. R., et al. (2018).

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Technical Support Center: Scaling Up (R)-2-Isopropylpiperazine Dihydrochloride Synthesis

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis and scale-up of (R)-2-Isopropylpiperazine Dihydrochloride. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during the synthesis of this critical chiral building block. The following sections provide in-depth answers to frequently asked questions and a comprehensive troubleshooting guide based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing enantiopure (R)-2-Isopropylpiperazine?

The most common and scalable strategies begin from the chiral pool, utilizing readily available, enantiopure starting materials like α-amino acids.[1] A prominent route starts from (R)-alanine or its derivatives. This approach typically involves a multi-step sequence that constructs the piperazine ring while preserving the stereocenter. Key transformations often include the reduction of a diamide intermediate, such as a 2,5-diketopiperazine, or an aza-Michael addition.[1][2] Alternative methods, such as the asymmetric hydrogenation of pyrazine precursors, have also been developed and demonstrate high enantioselectivity.[3]

Q2: Why is the dihydrochloride salt the most common final form for this compound?

(R)-2-Isopropylpiperazine is a diamine, making it a relatively non-volatile, and often hygroscopic, oily liquid in its free base form. Converting it to the dihydrochloride salt offers several critical advantages for scale-up, storage, and handling:

• Physical Stability: The salt is typically a stable, crystalline, free-flowing solid, which is easier to handle, weigh, and store than the free base.[4]

• Purification: The formation of the salt via precipitation or crystallization from a suitable solvent system is an effective final purification step, allowing for the removal of non-basic impurities.

• Hygroscopicity: The salt form is generally less hygroscopic than the free base, preventing the absorption of atmospheric moisture which can affect purity and handling.

• Stoichiometry Control: In subsequent reactions, using a solid salt allows for more accurate stoichiometric control compared to a potentially impure or water-laden free base.

Q3: What are the major safety considerations when handling piperazine and its derivatives during scale-up?

Piperazine and its derivatives can be hazardous, and proper safety protocols are essential.[5] Key considerations include:

• Corrosivity and Skin/Eye Irritation: Piperazines are basic amines and can cause severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and lab coats, is mandatory.

• Respiratory Issues: Piperazine is a known respiratory sensitizer. Work should be conducted in a well-ventilated fume hood to avoid inhalation of dust from the salt or vapors from the free base.

• Reactivity: Be mindful of the reagents used. For instance, deprotection steps often involve strong acids like HCl or trifluoroacetic acid (TFA), which are highly corrosive.[6][7]

• Regulatory Compliance: Ensure compliance with local and international regulations for handling hazardous chemicals, such as OSHA standards in the US or REACH in the EU.[5]

Troubleshooting Guide: From Bench to Scale

This section addresses specific, practical problems that can arise during the synthesis and scale-up of (R)-2-Isopropylpiperazine dihydrochloride.

Issue 1: Low Yield in the Piperazine Ring Formation Step

Question: My cyclization step to form the protected 2-isopropylpiperazine ring is resulting in consistently low yields (<50%). What are the likely causes and how can I optimize this?

Answer: Low yields during the formation of the piperazine ring are a common challenge, often stemming from a combination of factors related to the substrate, reagents, and reaction conditions. The key is to favor the intramolecular cyclization over competing intermolecular side reactions.

Causality & Solutions:

• Inefficient Leaving Group: The intramolecular nucleophilic substitution requires a good leaving group. If you are using a halo- or sulfonate-ester intermediate, ensure its formation went to completion.

  • Troubleshooting: Confirm the conversion to the halide or sulfonate (e.g., mesylate, tosylate) by TLC or LC-MS before proceeding. Consider using a more reactive leaving group, such as an iodide (which can be generated in situ via Finkelstein reaction) or a triflate.

• Intermolecular Side Reactions: At higher concentrations, the amine nucleophile can react with another molecule of the starting material, leading to dimerization or polymerization instead of cyclization. This is a significant challenge during scale-up.

  • Troubleshooting: Employ high-dilution conditions for the cyclization step. While this may seem counterintuitive for a large-scale reaction, it is often necessary. A slow addition of the substrate to a heated solution of the base can maintain a low instantaneous concentration, favoring the intramolecular pathway.

• Suboptimal Base/Solvent System: The choice of base and solvent is critical. The base must be strong enough to deprotonate any amine salts without promoting side reactions like elimination. The solvent must solubilize the reactants while facilitating the desired reaction pathway.

  • Troubleshooting: Screen different bases. A non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) is often a good choice. For more robust reactions, inorganic bases like K₂CO₃ or Cs₂CO₃ in a polar aprotic solvent (e.g., DMF, Acetonitrile) can be effective. The higher reactivity of Cs₂CO₃ is attributed to the "cesium effect," which enhances the nucleophilicity of the amine.

• Protecting Group Interference: The choice of protecting groups on the nitrogen atoms can sterically or electronically hinder the cyclization.

  • Troubleshooting: Ensure the protecting groups are compatible with the reaction conditions. A bulky Boc group might slow down the reaction compared to a smaller group. However, the use of orthogonal protecting groups is a well-established strategy for selectively constructing substituted piperazines.[1]

Issue 2: Loss of Enantiomeric Purity

Question: I am observing significant racemization or epimerization during my synthesis, resulting in a low enantiomeric excess (ee) in the final product. Where is this most likely to occur and how can I prevent it?

Answer: Maintaining stereochemical integrity is paramount. The chiral center at C2, derived from (R)-alanine, is susceptible to epimerization under certain conditions, particularly when the α-proton is activated.

Causality & Solutions:

• Harsh Basic or Acidic Conditions: Exposure to strong bases or acids, especially at elevated temperatures, can deprotonate the α-proton, leading to a planar enolate or equivalent intermediate, which then re-protonates non-stereoselectively.

  • Troubleshooting:

    • Base Selection: Use non-nucleophilic, milder bases where possible. Avoid strong alkoxides if the α-proton is particularly acidic.

    • Temperature Control: Perform all steps, especially those involving bases or acids, at the lowest effective temperature.

    • Acidic Deprotection: During the final Boc-deprotection step, use controlled conditions. While strong acid is required, prolonged exposure at high temperatures should be avoided.[6][7]

• Racemization During Amino Acid Activation: If your synthesis involves activating the carboxyl group of an N-protected (R)-alanine derivative (e.g., for amide bond formation), this step is a common source of racemization via an oxazolone intermediate.

  • Troubleshooting: Use coupling reagents known to suppress racemization, such as those containing additives like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®). Perform the coupling at low temperatures (e.g., starting at 0 °C).

Workflow for Investigating Racemization:

Issue 3: Incomplete Boc-Deprotection and Difficult Dihydrochloride Salt Formation

Question: My final Boc-deprotection with HCl is sluggish or incomplete. When I try to precipitate the dihydrochloride salt, I get an oil or a very low yield of solid. How can I resolve this?

Answer: This is a classic scale-up challenge where solubility and stoichiometry play a crucial role. An incomplete reaction complicates the isolation, and the physical form of the salt is highly dependent on the solvent system and impurities.

Causality & Solutions:

• Insufficient Acid: The Boc group removal is acid-catalyzed and requires at least two equivalents of acid to cleave the Boc group and protonate the newly freed amine. To form the final dihydrochloride salt, a total of at least three equivalents of HCl are theoretically needed (1 for catalysis/cleavage, 2 for protonating both piperazine nitrogens). In practice, an excess is recommended to drive the reaction to completion.[6]

  • Troubleshooting: Increase the equivalents of the HCl solution (e.g., 4M HCl in dioxane) to 4-5 equivalents. Monitor the reaction by TLC or LC-MS until all the Boc-protected starting material is consumed.[6]

• Solubility Issues: The starting material may not be fully soluble, or the intermediate monohydrochloride salt might precipitate prematurely, hindering full deprotection.[6] Conversely, the final dihydrochloride salt may be too soluble in the reaction solvent to precipitate effectively.

  • Troubleshooting:

    • Reaction Solvent: A common solvent is 1,4-dioxane or methanol.[6] If solubility is an issue, a co-solvent like methanol can be added to the dioxane.

    • Precipitation/Crystallization: The key to obtaining a crystalline solid is to use an appropriate solvent/anti-solvent system. After the reaction is complete, the solvent can be partially removed under reduced pressure. Then, adding an anti-solvent like diethyl ether, methyl tert-butyl ether (MTBE), or acetone will often induce precipitation of the pure dihydrochloride salt.[6][8]

• Presence of Water: Water can interfere with the crystallization process, leading to the formation of oils or hydrates.

  • Troubleshooting: Ensure all solvents are anhydrous. If the reaction is worked up, ensure the organic extracts are thoroughly dried (e.g., with Na₂SO₄ or MgSO₄) before attempting salt formation.

Data Summary: Common Conditions for Boc Deprotection & Salt Formation

Reagent System	Typical Solvent(s)	Temperature (°C)	Key Considerations
4M HCl in 1,4-Dioxane	Dioxane, Methanol	0 to 40	Most common for direct precipitation of HCl salt.[6][7]
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	0 to 25	Highly effective but requires a separate workup to remove TFA and form the desired HCl salt.[6][7]
HCl gas in Isopropanol	Isopropanol (IPA)	0 to 25	Excellent for clean salt formation; avoids ether-based solvents.

Key Experimental Protocols

Protocol 1: Synthesis of N-Boc-(R)-2-Isopropylpiperazine (Illustrative)

This protocol is a representative example based on common synthetic routes starting from an (R)-amino acid derivative. Actual conditions may require optimization.

Step A: Reductive Amination and Cyclization

• To a solution of N-Boc-(R)-alaninal (1.0 equiv.) in dichloromethane (DCM, 10 volumes), add N-benzyl-N-(2-aminoethyl)amine (1.1 equiv.).

• Add sodium triacetoxyborohydride (1.5 equiv.) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC/LC-MS.

• Upon completion, quench the reaction carefully with saturated aqueous NaHCO₃ solution. Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude intermediate is then subjected to conditions for debenzylation and cyclization (e.g., catalytic hydrogenation with Pd/C), which closes the piperazine ring. This step is highly specific to the chosen synthetic route.

Rationale: This sequence builds the carbon skeleton. Reductive amination is a mild and effective way to form the C-N bond. The subsequent debenzylation/cyclization is a common strategy to form the heterocyclic ring.[1]

Protocol 2: Boc-Deprotection and Dihydrochloride Salt Formation

• Dissolve the crude N-Boc-(R)-2-isopropylpiperazine (1.0 equiv.) in a minimal amount of methanol or isopropanol (approx. 3-5 volumes).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 4M HCl in 1,4-dioxane (4.0-5.0 equiv.) dropwise with vigorous stirring. A precipitate should begin to form.[6]

• After the addition is complete, allow the slurry to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours to ensure complete reaction and crystallization.

• Monitor the reaction by TLC or LC-MS to confirm the complete disappearance of the starting material.

• Add an anti-solvent, such as diethyl ether or MTBE (5-10 volumes), to the slurry to maximize precipitation.

• Stir the thickened slurry for another hour.

• Collect the solid product by filtration, wash the filter cake with cold diethyl ether, and dry under vacuum at 40-50 °C to a constant weight.

Rationale: Using HCl in dioxane is a standard and effective method for Boc deprotection that directly yields the hydrochloride salt.[6][7] The use of an alcohol as a co-solvent aids solubility, while the addition of an ether as an anti-solvent ensures high recovery of the solid product.

General Synthesis and Deprotection Workflow:

References

• Benchchem. (n.d.). Technical Support Center: Deprotection of Boc-Protected Piperazines. Retrieved from Benchchem technical support documents.
• Benchchem. (n.d.). Application Notes and Protocols for the Deprotection of the Boc Group from N-Boc-piperazine-C3-COOH Derivatives.
• Benchchem. (n.d.). Application Notes and Protocols for Boc-Protection of Piperazine Derivatives.
• Benchchem. (n.d.). Application Notes and Protocols for Boc-Protected Piperazin-2-ylmethanol in Peptide Synthesis.
• BIOSYNCE. (2025, June 13). What are the regulatory requirements for piperazine production?.

• Chamakuri, S., Shah, M. M., Yang, D. C. H., Santini, C., & Young, D. W. (2020). Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Organic & Biomolecular Chemistry, 43. Retrieved from [Link]

• Zhou, J. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, 18(12), 3082–3085.
• Unknown. (2021). Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Chemical Science.
• Protheragen. (2024, September 12). 1-BOC-Piperazine: Applications in Chemical Synthesis and its Preparation Method.
• Antonini, D., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(15), 5841.
• Cernak, T. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2186.
• Unknown. (n.d.). Synthesis and evaluation of deprotected n-boc piperazine derived mono-mannich bases. International Journal of Pharmacy and Pharmaceutical Sciences.
• Unknown. (2021). Piperazine based antimicrobial polymers: a review. RSC Advances.
• BOC Sciences. (2025, December 27). The Chemistry of 1-Boc-Piperazine: Synthesis and Applications.
• Unknown. (2021).
• Google Patents. (1959). Purification of piperazine.
• Ley, S. V., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• Njardarson, J. T. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry, 12, 745–753.
• Welz, A., & Koba, M. (2020). Piperazine derivatives as dangerous abused compounds. Acta Pharmaceutica, 70(4), 423–441.
• Stoltz, B. M. (2015). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation.

• ResearchGate. (n.d.). Recent Advances in Piperazine Synthesis. Retrieved from [Link]

• MacMillan, D. W. C. (2012). A General, Enantioselective Synthesis of Protected Morpholines and Piperazines.
• Stoltz, B. M. (2019).
• Unknown. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI.

• Organic Chemistry Portal. (n.d.). Piperazine synthesis. Retrieved from [Link]

• ResearchGate. (2020). Piperazine Derivatives as Dangerous Abused Compounds. Retrieved from [Link]

• MacMillan, D. W. C. (2010). Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines. Tetrahedron Letters, 51(4), 658-660.
• Stoltz, B. M. (n.d.). Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation.

• ResearchGate. (2024). Enantiospecific synthesis of (R)-2-carboxy-4-(3-phosphonopropyl)-piperazine [(R)-CPP] and (S)-3-(6-acetylnaphthalen-2-ylamino)-2-aminopropanoic acid [(S)-Anap] via an improved strategy: Ring opening of chiral aziridine. Retrieved from [Link]

• ResearchGate. (n.d.). D-alanine derived 1,4-piperazine 2 synthetic procedure. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 1-(2,3-dichlorophenyl) piperazine hydrochloride.
• Google Patents. (n.d.). Preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine.

• YSU B: Chemical and Biological Sciences. (2009). HIGH SELECTIVE ASYMMETRIC SYNTHESIS OF (S)-β-(N-IZOPROPYLAMINO)-α-ALANINE. Retrieved from [Link]

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Technical Support Center: Optimizing Reactions with (R)-2-Isopropylpiperazine Dihydrochloride

Welcome to the technical support center for (R)-2-Isopropylpiperazine Dihydrochloride. This guide is designed for researchers, chemists, and process development professionals to navigate the complexities of using this chiral building block. The choice of solvent is not merely an inert medium for reaction; it is an active parameter that can dictate yield, selectivity, reaction rate, and the physical form of your product. This document provides in-depth, experience-driven answers to common challenges, moving beyond simple protocols to explain the underlying chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My (R)-2-Isopropylpiperazine dihydrochloride is not dissolving in my reaction solvent. What is causing this and how can I solve it?

Answer:

This is a common and critical first hurdle. (R)-2-Isopropylpiperazine dihydrochloride is a salt, making it highly polar and ionic. Its solubility is therefore highest in polar, protic solvents that can effectively solvate both the chloride anions and the protonated piperazinium cations.

The primary cause of poor solubility is a mismatch between the polarity of your solvent and the solute. Non-polar or moderately polar aprotic solvents will generally be poor choices for dissolving the starting material.

Solubility Profile Insights:

The solubility of this dihydrochloride salt is expected to follow general trends observed for similar polar organic salts. Below is a table summarizing the expected solubility in common laboratory solvents, which provides a starting point for solvent screening.[1]

Solvent Class	Example Solvent	Expected Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	High	Excellent solvation of both cations and anions through hydrogen bonding and dipole-dipole interactions. For many salts, solubility also increases with temperature.[1]
Polar Aprotic	DMSO, DMF	Moderate to High	The large dipole moment can solvate the cation, but anion solvation is weaker than in protic solvents. DMSO is generally a very strong solvent for many salts.[1]
Polar Aprotic	Acetonitrile (MeCN)	Low to Moderate	While polar, its solvating power for ionic salts is significantly less than DMSO or water.[1]
Ethers	THF, 2-MeTHF, Dioxane	Very Low / Insoluble	Lower polarity and lack of hydrogen bond donation make these poor solvents for ionic salts.
Chlorinated	Dichloromethane (DCM)	Insoluble	As a relatively non-polar solvent, DCM cannot effectively solvate the highly polar, ionic salt.[1]
Hydrocarbons	Hexanes, Toluene	Insoluble	The significant polarity difference results in poor solubility in non-polar alkanes and aromatic hydrocarbons.[1]

Troubleshooting Steps:

• Use a Co-solvent: If your reaction conditions preclude the use of highly polar solvents like water or methanol, consider using a polar aprotic solvent like DMF or DMSO.

• In-Situ Free-Basing: The dihydrochloride salt is often used for its stability and ease of handling. For the reaction (e.g., N-alkylation), the free base is the reactive species. You can often perform the reaction by suspending the dihydrochloride salt in a suitable solvent (like THF or MeCN) and adding a base (e.g., K₂CO₃, Et₃N, or DIPEA). The base will neutralize the HCl salt, forming the free piperazine in-situ, which is significantly more soluble in a wider range of organic solvents.

Question 2: I am attempting a mono-N-alkylation, but I'm getting significant amounts of the di-alkylated byproduct. How can solvent choice help improve selectivity?

Answer:

This is a classic selectivity challenge with piperazine derivatives. The mono-alkylated product is often still a potent nucleophile, capable of reacting a second time.[2] Solvent choice plays a crucial role in controlling this secondary reaction by influencing the solubility and reactivity of the mono-alkylated intermediate.

The Causality: The polarity of the solvent can directly influence the relative reactivity of the species in your flask.[2] Furthermore, you can leverage solubility properties to your advantage.

dot

Caption: Troubleshooting workflow for di-alkylation side products.

Solvent-Based Strategies for Mono-Alkylation:

• Leverage Insolubility: A highly effective method is to choose a solvent where the starting free-base is soluble, but the initial mono-alkylated product, which is a salt, is not.[3] By dissolving the free piperazine in a non-polar solvent like diethyl ether, hexane, or DCM and then slowly adding the alkylating agent, the resulting mono-alkylated salt will precipitate out of the solution as it forms. This physically removes it from the reaction, preventing a second alkylation.[3][4]

• Modulate Reactivity: While polar aprotic solvents (DMF, DMSO) accelerate Sₙ2 reactions, this can sometimes be detrimental to selectivity. Experimenting with less polar solvents like THF or 2-MeTHF can slow down the overall reaction rate, often decreasing the rate of the second alkylation more significantly than the first.[2]

• Consider Green Solvents: For process safety and sustainability, consider alternatives to traditional polar aprotic solvents like DMF and NMP.[5] Higher boiling alcohols or even ionic liquids have been shown to be effective media for such reactions.[5][6]

Question 3: My reaction is proceeding very slowly or not at all. How can I use solvent selection to increase the reaction rate?

Answer:

Assuming your reagents are viable, a slow reaction rate in N-alkylation is often tied to poor solubility (see FAQ 1) or suboptimal solvent choice for the reaction mechanism, which is typically Sₙ2.

The Causality: The Sₙ2 reaction mechanism is highly sensitive to solvent effects. The ideal solvent stabilizes the transition state more than the reactants, lowering the activation energy.

dot

Sources

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Reference Data & Comparative Studies

A Comparative Guide to Chiral Resolving Agents: Evaluating (R)-2-Isopropylpiperazine Dihydrochloride and its Analogs

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is of paramount importance. The biological activity of chiral molecules often resides in a single enantiomer, while the other may be inactive or, in some cases, contribute to undesirable side effects.[1][2][3] Consequently, the resolution of racemic mixtures—separating a 50:50 mix of enantiomers into its pure components—is a critical and frequently encountered challenge in drug synthesis.[1][4] Among the various techniques available, such as chiral chromatography and enzymatic resolution, diastereomeric salt formation remains one of the most robust, scalable, and industrially applied methods.[5][6][7]

This guide provides an in-depth comparison of chiral resolving agents, with a specific focus on chiral piperazine derivatives, exemplified by compounds like (R)-2-Isopropylpiperazine dihydrochloride. We will explore the fundamental principles of diastereomeric resolution, compare the performance of different classes of resolving agents, and provide actionable experimental protocols for researchers in the field.

The Principle of Chiral Resolution by Diastereomeric Salt Formation

The foundational concept of this classical resolution technique is the conversion of enantiomers, which possess identical physical properties (e.g., solubility, melting point), into diastereomers, which do not.[8][9] This is achieved by reacting the racemic mixture (for instance, a racemic carboxylic acid) with a single, pure enantiomer of a chiral resolving agent (a chiral base).

The reaction yields a pair of diastereomeric salts:

• (R)-Acid + (R)-Base → [(R)-Acid · (R)-Base] Salt

• (S)-Acid + (R)-Base → [(S)-Acid · (R)-Base] Salt

These two salts, having different three-dimensional structures, exhibit distinct physical properties.[10] The key difference exploited in this method is their differential solubility in a specific solvent system. By carefully selecting the solvent and controlling conditions like temperature, one of the diastereomeric salts can be selectively crystallized from the solution while the other remains in the mother liquor.[11][12] This physical separation allows for the subsequent isolation and recovery of the desired enantiomer.

Caption: Diastereomeric salt resolution workflow.

A Comparative Analysis of Chiral Basic Resolving Agents

The choice of a resolving agent is the most critical parameter for a successful resolution and is often determined empirically.[4] While extensive public data on (R)-2-Isopropylpiperazine dihydrochloride is limited, we can analyze its structural features and compare it to its close analog, (R)-2-Methylpiperazine, and other widely used agents for resolving racemic acids. Chiral piperazine derivatives are valuable because their rigid cyclic structure can facilitate effective chiral recognition, leading to diastereomeric salts with significant differences in their crystal lattice energies and, consequently, their solubilities.

Resolving Agent	Structure	Typical Substrate	Key Advantages	Potential Disadvantages
(R)-2-Alkylpiperazines (e.g., -Methyl, -Isopropyl)	A chiral, cyclic diamine structure.	Racemic carboxylic acids, sulfonic acids, and other acidic compounds.	Rigid conformation can lead to excellent diastereomeric differentiation. The two basic centers offer opportunities for varied salt interactions.	Availability and cost may be higher than classical agents. Optimization of stoichiometry can be more complex due to the dibasic nature.
(R)-1-Phenylethylamine	A widely used primary amine.	Racemic carboxylic acids.	Readily available, relatively inexpensive, and has a well-documented history of successful resolutions.	Its flexibility may lead to less efficient packing and smaller solubility differences in some cases compared to rigid cyclic amines.
Brucine	A complex, naturally occurring alkaloid.	A broad range of acidic compounds, particularly those that are difficult to resolve with simpler amines.	High rigidity and multiple stereocenters often provide excellent resolving power for challenging substrates.	High toxicity, limited availability, and higher cost. Can be difficult to remove completely after resolution.
(1S)-(+)-10-Camphorsulfonic Acid	A strong organic acid derived from camphor.	Racemic bases (amines).	Forms stable, crystalline salts with a wide range of amines. Its strong acidity facilitates salt formation.[13]	This is an acidic resolving agent, included here for context, used to resolve bases, not acids.

Experimental Protocol: Chiral Resolution of a Racemic Acid

This section provides a detailed, two-stage protocol for the chiral resolution of a generic racemic acid using a chiral piperazine derivative like (R)-2-Methylpiperazine. The principles are directly applicable to (R)-2-Isopropylpiperazine dihydrochloride. The dihydrochloride salt would first need to be neutralized to the free base before use in this specific protocol.

Stage 1: High-Throughput Screening for Optimal Conditions

The success of a resolution is highly dependent on the solvent and the molar ratio of the resolving agent.[14] A preliminary screening is essential to identify the most promising conditions before proceeding to a larger scale.

Objective: To identify the solvent and molar ratio of (R)-2-Methylpiperazine that provides the highest yield and diastereomeric excess (de%) for the desired diastereomeric salt.

Methodology:

• Setup: Arrange a matrix of experiments in small vials or a 96-well plate. Screen a variety of solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, and mixtures with water).

• Molar Ratios: For each solvent, test different molar ratios of (R)-2-Methylpiperazine to the racemic acid (e.g., 0.5, 1.0, and 1.2 equivalents).[15]

• Execution:

  • Dissolve a small, fixed amount of the racemic acid in each of the chosen solvents.

  • Add the corresponding molar equivalent of the (R)-2-Methylpiperazine solution.

  • Stir or shake the mixtures at a constant temperature (e.g., 50 °C) to ensure complete salt formation, then allow them to cool slowly to room temperature.

  • Observe for the formation of a crystalline precipitate. If no crystals form, cool the vials further (e.g., 4 °C).

• Analysis:

  • Isolate any resulting crystals by filtration or centrifugation.

  • Dry the isolated solids.

  • Analyze the diastereomeric excess (de%) and/or enantiomeric excess (ee%) of the acid component. This is typically done by dissolving the salt, liberating the acid, and analyzing it via chiral HPLC or NMR spectroscopy with a chiral solvating agent.[16][17]

• Selection: Choose the solvent system and molar ratio that yields a crystalline solid with the highest diastereomeric purity and a reasonable recovery.

Stage 2: Preparative Scale Resolution Protocol

Based on the optimal conditions identified in Stage 1, the resolution can be performed on a larger scale.

Objective: To isolate one enantiomer from the racemic acid mixture with high enantiomeric purity.

Methodology:

• Dissolution: In an appropriately sized reaction vessel, dissolve the racemic acid in the optimal solvent identified during screening. Gentle heating may be required.

• Addition of Resolving Agent: Add the predetermined molar equivalent of (R)-2-Methylpiperazine. The salt formation may be exothermic, so controlled addition is recommended.

• Crystallization (Thermodynamic Control):

  • Allow the solution to cool slowly to ambient temperature. Slow cooling is crucial as it promotes the formation of larger, more pure crystals of the less soluble diastereomer.[11]

  • For maximum yield, further cool the mixture in an ice bath or refrigerator for several hours.

• Isolation of Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the filter cake with a small amount of the cold crystallization solvent to remove residual mother liquor containing the more soluble diastereomer.[11]

• Recovery of the Enantiomerically Enriched Acid:

  • Suspend the purified diastereomeric salt in water.

  • Add a strong acid (e.g., 1M HCl) dropwise until the pH is acidic (pH < 2). This protonates the chiral amine, making its salt form highly water-soluble.

  • Extract the liberated, enantiomerically pure acid with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) multiple times.

  • Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure to yield the resolved acid.[15]

• Purity Analysis: Determine the enantiomeric excess (ee%) of the final product using chiral HPLC to confirm the success of the resolution.

Caption: Detailed experimental workflow for chiral resolution.

Conclusion

Chiral resolution by diastereomeric salt formation is a powerful and indispensable technique in the synthesis of enantiomerically pure active pharmaceutical ingredients. Chiral piperazine derivatives, including (R)-2-Isopropylpiperazine dihydrochloride and its analogs, represent a valuable class of resolving agents. Their rigid cyclic backbone can provide superior chiral recognition compared to more flexible acyclic amines, potentially leading to more efficient and higher-yielding resolutions.

The ultimate success of any resolution, however, hinges on a systematic and logical approach to process development. A high-throughput screening of solvents and stoichiometries is not merely a preliminary step but a critical investment that saves time and material at the preparative scale. By combining a rational choice of resolving agent with careful empirical optimization, researchers can effectively navigate the path from a racemic mixture to a single, pure enantiomer, advancing the development of safer and more effective medicines.

References

• Pharmaceutical Technology. (2015). Chiral Resolution with and without Resolving Agents. Available at: [Link]

• Wikipedia. (n.d.). Chiral resolution. Available at: [Link]

• Chemistry LibreTexts. (2020). 6.8: Resolution (Separation) of Enantiomers. Available at: [Link]

• Pure Synth. (2025). Importance of Chiral Separation and Resolution in Drug Synthesis. Available at: [Link]

• Nguyen, L. A., He, H., & Pham-Huy, C. (2006). Chiral Drugs: An Overview. International Journal of Biomedical Science : IJBS, 2(2), 85–100.
• Sistla, V. S., von Langermann, J., Lorenz, H., & Seidel-Morgenstern, A. (2011). Analysis and Comparison of Commonly Used Acidic Resolving Agents in Diastereomeric Salt Resolution – Examples for dl-Serine. Crystal Growth & Design, 11(9), 4093–4102.
• Shayanfar, A., & Ghavimi, S. A. (2023).

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Available at: [Link]

• Bosits, M. H., Bereczki, L., Bombicz, P., Szalay, Z., Pataki, H., & Demeter, Á. (2022).

• Fiveable. (n.d.). Diastereomeric Salt Definition. Available at: [Link]

• Zhang, Z., Wang, Y., Zhang, Y., & Gong, P. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10385-10403.

• ResearchGate. (n.d.). Comparison of currently existing chiral resolution methods. Available at: [Link]

• Bosits, M. H., Borbás, A., Szalay, Z., Pataki, H., & Demeter, Á. (2023). Population Balance Modeling of Diastereomeric Salt Resolution. Crystal Growth & Design, 23(3), 1957–1968.

• Chemistry LibreTexts. (2019). 6.8 Resolution (Separation) of Enantiomers. Available at: [Link]

• Khan Academy. (2014). Resolution by diastereomeric salts. YouTube. Available at: [Link]

• Singh, A., Lee, M.-J., & Lee, K. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Industrial & Engineering Chemistry Research, 62(4), 1878–1888.
• Zhang, Z., Wang, Y., Zhang, Y., & Gong, P. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical science, 14(38), 10385–10403.
• Qiu, J., He, G., Yu, L., & Xu, Y. (2018). High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents and Other Factors. Organic Process Research & Development, 22(12), 1735-1741.
• Singh, K., & Clayden, J. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. Organic Letters, 18(9), 2142-2145.

• OrgoSolver. (n.d.). Resolution of Racemic Mixtures. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Available at: [Link]

• Rick Pires. (2020). Resolution of a Racemic Mixture. YouTube. Available at: [Link]

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Available at: [Link]

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A Comparative Guide to the Validation of Analytical Methods for (R)-2-Isopropylpiperazine Dihydrochloride Quantification

In the landscape of pharmaceutical development, the rigorous and precise quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of ensuring product quality, safety, and efficacy. (R)-2-Isopropylpiperazine dihydrochloride, a chiral amine salt, presents unique analytical challenges due to its structure and stereochemistry. This guide provides a comprehensive comparison of validated analytical methods for its quantification, grounded in scientific principles and regulatory expectations. We will explore the nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Non-Aqueous Titration, offering insights into the rationale behind method selection and validation strategies.

The validation of an analytical procedure is the documented process that establishes, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications.[1] The International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R1) and the more recent Q2(R2), provide a framework for the validation of analytical procedures, which we will reference throughout this guide.[2][3][4][5][6][7]

Choosing the Right Analytical Tool: A Comparative Overview

The selection of an analytical method is a critical first step, dictated by the physicochemical properties of (R)-2-Isopropylpiperazine dihydrochloride, the desired level of sensitivity, and the specific requirements of the analysis (e.g., enantiomeric purity vs. bulk assay).

Technique	Principle	Advantages	Limitations	Primary Application
Chiral HPLC	Differential partitioning between a chiral stationary phase (CSP) and a liquid mobile phase.[8][9]	High specificity for enantiomers, high precision and accuracy, suitable for thermally labile compounds.[10]	Can be time-consuming, requires specialized and expensive chiral columns.	Enantiomeric purity determination, quantification in complex matrices.
Gas Chromatography (GC)	Partitioning of volatile compounds between a gaseous mobile phase and a liquid or solid stationary phase.[11][12]	High resolution, high sensitivity (especially with specific detectors), suitable for volatile compounds.	Requires derivatization for non-volatile compounds like amine salts, potential for thermal degradation.[13]	Impurity profiling (volatile impurities), quantification of the free base after conversion.
Non-Aqueous Titration	Titration of a weak base in a non-aqueous solvent with a strong acid.[14][15]	Simple, rapid, cost-effective, high precision for bulk material.	Not specific for the enantiomer, lower sensitivity, susceptible to interference from other basic substances.[16][17]	Assay of bulk drug substance, determination of total amine content.

In-Depth Method Validation Protocols

The following sections provide detailed experimental protocols for the validation of each analytical technique, adhering to ICH guidelines.[2][3][18] The validation parameters to be assessed include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.[19][20][21][22]

Workflow for Analytical Method Validation

Caption: General workflow for analytical method validation.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity of (R)-2-Isopropylpiperazine dihydrochloride. The separation is achieved on a chiral stationary phase (CSP) that forms transient diastereomeric complexes with the enantiomers, leading to different retention times.[23]

Experimental Protocol: Chiral HPLC-UV

• Instrumentation: HPLC system with a UV or photodiode array (PDA) detector.

• Chiral Column: A polysaccharide-based CSP, such as Chiralpak® IA or a similar amylose-based column, is often a good starting point for chiral amine separations.[8][24]

• Mobile Phase: A typical mobile phase for normal-phase chiral separations is a mixture of n-hexane and an alcohol like ethanol or isopropanol (e.g., 90:10 v/v).[9] The addition of a small amount of an amine modifier, such as 0.1% diethylamine (DEA), is crucial to improve peak shape and reduce tailing by competing with the analyte for active sites on the stationary phase.[25]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: As piperazine itself lacks a strong chromophore, derivatization with an agent like 4-chloro-7-nitrobenzofuran (NBD-Cl) can be employed to enhance UV activity for trace-level analysis.[10] However, for assay and enantiomeric purity of the bulk substance, detection at a lower wavelength (e.g., 210 nm) may be sufficient.

Validation Parameters & Acceptance Criteria

Parameter	Methodology	Acceptance Criteria
Specificity	Analyze blank, placebo (if in formulation), (R)-isomer, (S)-isomer, and a mixture. Perform forced degradation studies (acid, base, oxidation, heat, light).	The peak for the (R)-isomer should be well-resolved from the (S)-isomer and any degradation products. Peak purity should be confirmed using a PDA detector.
Linearity	Prepare at least five concentrations of the analyte across the range of 50-150% of the expected working concentration.	Correlation coefficient (r²) ≥ 0.99.
Range	The range is established by confirming that the method has suitable linearity, accuracy, and precision within that range.	Typically 80-120% of the test concentration for an assay.
Accuracy	Perform recovery studies by spiking a known amount of analyte into a placebo or blank at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.	Mean recovery should be within 98.0% to 102.0%.
Precision	Repeatability: Analyze a minimum of six replicate preparations at 100% of the test concentration. Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.	Relative Standard Deviation (RSD) ≤ 2.0%.
LOD & LOQ	Determine based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.	The LOQ should be validated for accuracy and precision.
Robustness	Deliberately vary method parameters such as mobile phase composition (±2%), flow rate (±10%), and column temperature (±5°C).	The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits.

Gas Chromatography (GC)

For GC analysis of (R)-2-Isopropylpiperazine dihydrochloride, the non-volatile salt must first be converted to its more volatile free base. Derivatization is often necessary to improve chromatographic performance and thermal stability.[12]

Experimental Protocol: Chiral GC-FID

• Sample Preparation: Dissolve the dihydrochloride salt in water, basify with a strong base (e.g., NaOH) to a pH > 11, and extract the free base into a suitable organic solvent (e.g., dichloromethane). The organic layer is then dried and used for derivatization.

• Derivatization: React the extracted free base with a chiral derivatizing agent, such as (S)-(-)-N-(Trifluoroacetyl)prolyl chloride, to form diastereomers that can be separated on a non-chiral column. Alternatively, a non-chiral derivatizing agent like trifluoroacetic anhydride (TFAA) can be used, followed by separation on a chiral GC column.[8]

• Instrumentation: GC system with a Flame Ionization Detector (FID).

• Column: A chiral capillary column (e.g., a cyclodextrin-based column) is required if a non-chiral derivatizing agent is used.[26]

• Carrier Gas: Helium or Hydrogen.

• Injector and Detector Temperature: Typically 250°C.

• Oven Temperature Program: A temperature gradient is usually employed to ensure good separation and peak shape (e.g., start at 100°C, ramp to 220°C).

Validation Parameters & Acceptance Criteria

The validation parameters and acceptance criteria are generally the same as for HPLC. However, special attention should be paid to the consistency and completeness of the derivatization reaction during validation.

Caption: Sample preparation workflow for GC analysis.

Non-Aqueous Titration

This classical analytical technique is a simple and efficient method for the assay of the bulk (R)-2-Isopropylpiperazine dihydrochloride. As a weak base, the amine salt can be accurately titrated in a non-aqueous solvent using a strong acid titrant.[14]

Experimental Protocol: Potentiometric Titration

• Instrumentation: An automatic potentiometric titrator with a suitable electrode (e.g., a glass pH electrode).

• Solvent: Glacial acetic acid is an excellent solvent for weak bases.[15]

• Titrant: A standardized solution of perchloric acid in glacial acetic acid. Perchloric acid is a very strong acid in this medium, which provides a sharp endpoint.[14]

• Procedure:

  • Accurately weigh the (R)-2-Isopropylpiperazine dihydrochloride sample and dissolve it in glacial acetic acid.

  • Titrate the solution with the standardized perchloric acid titrant.

  • The endpoint is determined from the inflection point of the titration curve.

Validation Parameters & Acceptance Criteria

Parameter	Methodology	Acceptance Criteria
Specificity	While not specific for the enantiomer, specificity can be demonstrated by showing that common impurities or related substances do not interfere with the endpoint.	The titration curve should show a single, sharp inflection point corresponding to the analyte.
Linearity	Titrate varying amounts of the analyte (e.g., 50-150% of the target weight). Plot the weight of the analyte versus the volume of titrant consumed.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	Analyze a high-purity reference standard of the analyte.	The assay result should be within 98.0% to 102.0% of the known purity.
Precision	Repeatability: Perform the assay on a minimum of six separate samples of the same batch.	RSD ≤ 1.0%.
Robustness	Vary parameters such as the amount of solvent or the titration speed.	The assay results should not be significantly affected by these minor variations.

Conclusion: A Tripartite Approach to Quality Control

The validation of analytical methods for (R)-2-Isopropylpiperazine dihydrochloride requires a multifaceted approach. No single technique is sufficient to control all critical quality attributes.

• Chiral HPLC is indispensable for ensuring enantiomeric purity, a critical parameter for safety and efficacy.[24]

• GC , following appropriate derivatization, offers a powerful tool for identifying and quantifying volatile impurities.[11]

• Non-aqueous titration provides a simple, precise, and cost-effective method for the bulk assay of the drug substance.[15]

By implementing a robust validation strategy that incorporates these complementary techniques, researchers, scientists, and drug development professionals can ensure the generation of reliable and accurate data, thereby guaranteeing the quality of the final drug product. The principles and protocols outlined in this guide, grounded in the authoritative framework of the ICH guidelines, provide a solid foundation for the successful validation of analytical methods for this and other chiral amine salts.[2][5][27]

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• Olajos, S., & Sztaniszláv, D. (1986). Gas chromatographic method for determination of a piperazine derivative (Trelibet) and its metabolites in human plasma and urine. Journal of Chromatography B: Biomedical Sciences and Applications, 378(1), 155-162. [Link]

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• ResearchGate. (2025). Determination of piperazine derivatives in “Legal Highs”. [Link]

• ResearchGate. (n.d.). Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances. [Link]

• Skarping, G., Bellander, T., & Mathiasson, L. (1986). Determination of piperazine in working atmosphere and in human urine using derivatization and capillary gas chromatography with nitrogen- and mass-selective detection. Journal of Chromatography B: Biomedical Sciences and Applications, 370(2), 245-258. [Link]

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• MDPI. (2023). Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism. [Link]

• ResearchGate. (2025). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. [Link]

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A Comparative Guide to Piperazine and Piperidine Derivatives in Receptor Binding: A Data-Driven Analysis for Drug Discovery Professionals

Abstract

The six-membered nitrogenous heterocycles, piperazine and piperidine, are cornerstone scaffolds in modern medicinal chemistry, integral to the architecture of a vast number of therapeutic agents. While structurally analogous, the introduction of a second nitrogen atom at the 4-position of the piperazine ring imparts distinct physicochemical properties that profoundly influence receptor binding and overall pharmacological profiles. This guide provides a comprehensive, data-driven comparison of these two critical scaffolds. We will delve into the nuanced differences in their basicity, lipophilicity, and hydrogen bonding potential, and how these characteristics translate into differential receptor affinities and selectivities. Through specific case studies in G-Protein Coupled Receptors (GPCRs) and protein kinases, supported by detailed experimental protocols for radioligand binding assays and Surface Plasmon Resonance (SPR), this guide aims to equip drug development professionals with the field-proven insights necessary for strategic scaffold selection and optimization in receptor-targeted drug design.

Introduction: A Tale of Two Rings

In the landscape of drug discovery, piperazine and piperidine rings are considered "privileged structures."[1][2] Their prevalence is a testament to their synthetic tractability and their ability to confer favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties while providing a vector for specific molecular interactions with biological targets.[3] The core structural difference is simple: piperidine is an azacyclohexane, while piperazine is a 1,4-diazacyclohexane. This seemingly minor alteration creates a cascade of physicochemical differences that medicinal chemists leverage to fine-tune a compound's interaction with its target receptor.

The decision to employ a piperazine versus a piperidine scaffold is a critical early step in lead optimization. Piperazine's dual basic centers and increased polarity can enhance aqueous solubility and offer multiple points for hydrogen bonding, proving particularly effective in CNS drugs and kinase inhibitors.[3] Conversely, the higher basicity and greater lipophilicity of the piperidine ring can improve membrane permeability and facilitate strong ionic interactions within a receptor's binding pocket.[3] This guide will dissect these differences through quantitative data and validated experimental methodologies.

Physicochemical Foundations of Receptor Interaction

The efficacy of a ligand's interaction with a receptor is governed by a delicate balance of electronic and steric properties. The fundamental differences between piperazine and piperidine in this regard are summarized below.

Table 1: Comparative Physicochemical Properties of Piperazine and Piperidine Scaffolds.

Property	Piperazine	Piperidine	Rationale for Impact on Receptor Binding
Basicity (pKa)	pKa1 ≈ 5.3, pKa2 ≈ 9.7[3]	≈ 11.2[3]	Piperidine is a stronger base and is almost fully protonated at physiological pH (7.4). This can form strong ionic bonds with acidic residues like Asp or Glu in a binding pocket.[4] Piperazine's two distinct pKa values allow for a more complex ionization profile; it can exist in mono-protonated, di-protonated, or neutral states, offering tunable interactions.[4]
Lipophilicity (LogP)	-1.3	0.9	Piperidine is significantly more lipophilic, which can enhance membrane permeability and favor interactions with hydrophobic pockets in a receptor.[3] Piperazine's greater hydrophilicity generally improves aqueous solubility but may reduce passive diffusion across cell membranes.[3]

| Hydrogen Bonding | Two nitrogen atoms | One nitrogen atom | The N-H groups on both rings are hydrogen bond donors (when protonated) and the nitrogen lone pairs are acceptors. Piperazine offers an additional site for these interactions, which can be crucial for anchoring a ligand within the binding site.[1] |

Figure 1: Physicochemical differences between piperazine and piperidine cores and their influence on receptor binding.

Comparative Receptor Binding Analysis: Case Studies

The theoretical impact of the scaffolds' properties is best illustrated through experimental data. Here, we examine two distinct receptor classes where both moieties are prevalent.

Case Study 1: GPCRs - Histamine H₃ and Sigma-1 (σ₁) Receptors

A compelling example of scaffold-dependent affinity comes from a study of dual-target ligands for the Histamine H₃ (H₃R) and Sigma-1 (σ₁) receptors, both of which are important targets in the central nervous system.[4][5][6] Researchers synthesized pairs of compounds that were structurally identical except for the core heterocyclic ring.

One such pair, designated Compound 4 (piperazine) and Compound 5 (piperidine), revealed a dramatic switch in selectivity.[4][6][7] While both compounds retained high, nanomolar affinity for the H₃ receptor, swapping the piperazine ring for a piperidine ring increased the affinity for the σ₁ receptor by over 400-fold.[4][6] This suggests the piperidine moiety is a critical structural element for high-affinity σ₁ receptor binding in this chemical series.[4]

Causality Behind the Observation: Molecular modeling studies suggest that the difference in inhibitory potency can be ascribed to the different protonation states of the compounds at physiological pH.[4] The strongly basic piperidine of Compound 5 is more readily protonated, allowing for a critical ionic interaction with acidic residues in the σ₁ binding pocket, an interaction less favored by the piperazine core of Compound 4.[4][5]

Table 2: Comparative Binding Affinities (Ki, nM) for H₃R and σ₁R.

Compound	Core Scaffold	hH₃R Kᵢ (nM)	σ₁R Kᵢ (nM)	σ₁R/H₃R Selectivity
Compound 4	Piperazine	3.17	1531	~0.002
Compound 5	Piperidine	7.70	3.64	~2.1

Data sourced from ACS Chemical Neuroscience.[6]

Case Study 2: Protein Kinase Inhibitors

The piperazine scaffold is particularly prominent in the design of protein kinase inhibitors.[3] Its unique properties are often exploited to serve as a linker or a solubilizing group, enabling the molecule to effectively engage with the ATP-binding pocket.[3] For example, in a series of Bruton's Tyrosine Kinase (BTK) inhibitors, structure-activity relationship (SAR) studies showed that introducing lipophilic groups onto the piperazine nitrogen led to enhanced activity, highlighting the ring's role as a versatile scaffold for optimization.[8] While less common, piperidine derivatives have also been developed as potent anticancer agents.[3] The choice often depends on the specific topology of the kinase's ATP binding site and the need to balance potency with pharmacokinetic properties like solubility and metabolic stability.

Experimental Methodologies for Comparative Binding Analysis

To generate the robust, quantitative data required for a meaningful comparison, specific and validated experimental protocols are essential. We describe two gold-standard techniques: radioligand binding assays for determining affinity (Kᵢ) and surface plasmon resonance for kinetic analysis (kₒₙ, kₒff).

Protocol 1: Competitive Radioligand Binding Assay for GPCRs

This protocol is designed to determine the binding affinity (Kᵢ) of a test compound (e.g., a piperazine derivative) by measuring its ability to compete with a radiolabeled ligand of known affinity (Kₔ) for a specific receptor.

Objective: To calculate the inhibitory constant (Kᵢ) of a test compound.

Materials:

• GPCR membrane preparation (e.g., from cells overexpressing the target receptor).[9]

• Radioligand with high affinity and specificity for the target receptor (e.g., [³H]-ligand).

• Test compounds (piperazine and piperidine derivatives) at various concentrations.

• Assay Buffer (e.g., 50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[9]

• Wash Buffer (ice-cold).

• 96-well filter plates (e.g., GF/C filters presoaked in 0.3% PEI).[9]

• Scintillation cocktail and a microplate scintillation counter.

Step-by-Step Methodology:

• Preparation: Thaw the receptor membrane preparation on ice and resuspend in assay buffer to a predetermined optimal protein concentration.[9] Prepare serial dilutions of the test compounds and the radioligand.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add membrane preparation, radioligand (at a concentration near its Kₔ), and assay buffer.

  • Non-Specific Binding (NSB): Add membrane preparation, radioligand, and a high concentration of a known, unlabeled competitor ligand. This step is critical to quantify the amount of radioligand that binds to non-receptor components, ensuring the calculated specific binding is accurate.

  • Competitive Binding: Add membrane preparation, radioligand, and varying concentrations of the test compound.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a duration sufficient to reach equilibrium (e.g., 60-120 minutes).[9] Equilibration time is crucial for accurate Kᵢ determination and may need to be extended for high-affinity ligands.[10]

• Harvesting: Rapidly terminate the binding reaction by vacuum filtration through the filter plate. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[9]

• Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) from the curve.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.[9]

Figure 2: Workflow for a competitive radioligand binding assay to determine compound affinity (Ki).

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technology that provides real-time data on molecular interactions, allowing for the determination of the association rate constant (kₒₙ) and the dissociation rate constant (kₒff). The equilibrium dissociation constant (Kₔ) can then be calculated (Kₔ = kₒff/kₒₙ). This provides deeper insight than affinity alone; two compounds with similar Kₔ values can have vastly different on- and off-rates, which has significant implications for their mechanism of action and duration of effect.[11][12]

Objective: To determine the kₒₙ, kₒff, and Kₔ of test compounds against an immobilized protein target (e.g., a protein kinase).

Materials:

• SPR instrument and sensor chip (e.g., CM5).

• Purified protein target (e.g., Kinase).

• Amine coupling kit (EDC, NHS, ethanolamine).

• Immobilization buffer (e.g., 10 mM Acetate, pH 4.5).

• Running buffer (e.g., HBS-EP+).

• Test compounds (analytes) at various concentrations.

Step-by-Step Methodology:

• Immobilization: The protein target (ligand) is covalently immobilized onto the sensor chip surface, typically via amine coupling. It is critical to find immobilization conditions (e.g., pH, protein concentration) that do not compromise the protein's activity. For kinases, co-injection with ATP during immobilization can protect the active site.

• Association Phase: A solution containing the test compound (analyte) is injected and flows over the sensor surface. Binding of the analyte to the immobilized protein causes a change in the refractive index at the surface, which is detected as an increase in the SPR signal (measured in Response Units, RU). This is monitored in real-time.

• Dissociation Phase: The analyte solution is replaced with running buffer. The dissociation of the compound from the protein is observed as a decrease in the SPR signal over time.

• Regeneration: A specific solution is injected to remove any remaining bound analyte from the surface, preparing it for the next cycle.

• Data Analysis: The resulting sensorgrams (plots of RU vs. time) are fitted to a kinetic binding model (e.g., 1:1 Langmuir binding) to extract the kₒₙ and kₒff values. The Kₔ is then calculated.

Figure 3: General experimental workflow for Surface Plasmon Resonance (SPR) kinetic analysis.

Conclusion and Strategic Perspectives for Drug Design

The choice between a piperazine and a piperidine scaffold is a strategic decision guided by the therapeutic target and desired pharmacological effect. Neither ring is inherently superior; rather, they represent a toolkit of properties to be intelligently deployed.

• Piperidine is often the scaffold of choice when high basicity is required for a strong ionic interaction in the binding pocket or when increased lipophilicity is needed to penetrate hydrophobic regions or cross the blood-brain barrier.

• Piperazine offers greater versatility. Its dual nitrogens provide additional points for interaction and substitution, and its lower basicity and higher polarity can be leveraged to improve solubility and fine-tune receptor engagement.[1][3] This has made it a "privileged scaffold" in many areas, including CNS disorders and oncology.[3][13]

Ultimately, a deep understanding of the target receptor's binding site topology, coupled with the empirical data generated from robust binding assays, is paramount. By leveraging the distinct physicochemical personalities of piperazine and piperidine, medicinal chemists can more effectively navigate the complex landscape of drug design to create safer and more effective medicines.

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A Comparative Guide to the Enantioselective Effects of (R)- vs. (S)-2-Isopropylpiperazine Dihydrochloride

In the landscape of medicinal chemistry, the piperazine scaffold is a cornerstone, integral to a multitude of therapeutic agents.[1][2] The introduction of a chiral center, as seen in 2-substituted piperazines, opens a new dimension of pharmacological complexity and opportunity. The spatial arrangement of substituents can profoundly influence a molecule's interaction with its biological target, leading to significant differences in efficacy, selectivity, and safety profiles between enantiomers.[1] This guide provides an in-depth technical comparison of the enantioselective effects of (R)- and (S)-2-Isopropylpiperazine dihydrochloride, offering a framework for their differential characterization and presenting hypothetical experimental data to illustrate key concepts.

While direct comparative studies on (R)- and (S)-2-Isopropylpiperazine dihydrochloride are not extensively documented in publicly available literature, the principles of stereoselectivity are well-established for other chiral piperazine derivatives.[3][4][5][6] This guide will, therefore, extrapolate from these principles to provide a robust investigational framework for researchers, scientists, and drug development professionals.

The Criticality of Chirality in Piperazine Scaffolds

The two nitrogen atoms in the piperazine ring provide a versatile platform for structural modification, influencing properties like polarity, bioavailability, and target affinity.[2] When a substituent at the 2-position, such as an isopropyl group, introduces a stereocenter, the resulting enantiomers can exhibit distinct pharmacological profiles. This is due to the three-dimensional nature of biological macromolecules, such as receptors and enzymes, which often possess chiral binding pockets. The differential fit of enantiomers into these pockets can lead to variations in binding affinity, functional activity (agonist vs. antagonist), and metabolic stability.

Foundational Analysis: Chiral Separation and Purity Assessment

A prerequisite for any comparative study of enantiomers is the ability to separate and quantify them with high fidelity. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the gold standard for this purpose.[7]

Experimental Protocol: Chiral HPLC for Enantiomeric Separation

• Column Selection: A polysaccharide-based chiral stationary phase, such as a cellulose or amylose derivative, is often effective for separating chiral amines.

• Mobile Phase Optimization: A typical mobile phase would consist of a mixture of a non-polar organic solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), with a small amount of a basic additive (e.g., diethylamine or trifluoroacetic acid) to improve peak shape and resolution.

• Detection: UV detection is suitable if the compounds possess a chromophore. If not, derivatization with a UV-active agent or the use of a universal detector like a Charged Aerosol Detector (CAD) or Mass Spectrometer (MS) is necessary.[8]

• Method Validation: The method should be validated for linearity, accuracy, precision, and limit of detection (LOD) and quantification (LOQ) according to ICH guidelines.

Data Presentation: Hypothetical Chiral Chromatogram

Parameter	Value
Column	Chiralpak AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane:Isopropanol:Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at 210 nm (after derivatization)
Retention Time (S)-enantiomer	8.5 min
Retention Time (R)-enantiomer	10.2 min
Resolution	> 2.0

Comparative Pharmacodynamics: Unraveling Enantioselective Receptor Interactions

Piperazine derivatives are well-known to interact with a variety of central nervous system (CNS) receptors, particularly G-protein coupled receptors (GPCRs) such as dopamine and serotonin receptors.[9][10][11] It is highly probable that the (R)- and (S)-enantiomers of 2-isopropylpiperazine will exhibit differential affinities and functional activities at these targets.

Experimental Workflow: Receptor Binding and Functional Assays

Caption: Workflow for assessing the in vitro cytotoxicity of the enantiomers.

Hypothetical Data: Cytotoxicity (IC50, µM) in HepG2 cells

Compound	IC50 (µM)
(R)-2-Isopropylpiperazine	> 100
(S)-2-Isopropylpiperazine	55

These hypothetical results indicate that the (S)-enantiomer exhibits greater cytotoxicity than the (R)-enantiomer in this in vitro model.

Synthesis and Conclusion

The presented framework, though based on extrapolated principles, provides a comprehensive guide for the comparative analysis of (R)- and (S)-2-Isopropylpiperazine dihydrochloride. The hypothetical data underscores the potential for significant enantioselective differences in pharmacodynamics, pharmacokinetics, and toxicology. A thorough investigation following these experimental outlines would be crucial for any drug development program involving this chiral scaffold. The selection of a particular enantiomer for further development would depend on the desired therapeutic effect and a careful evaluation of its overall pharmacological and safety profile.

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A Comparative Guide to the Biological Activity of Novel Piperazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at positions 1 and 4, is a privileged scaffold in medicinal chemistry.[1][2] Its unique physicochemical properties, including high polarity and the ability to form hydrogen bonds, often impart favorable pharmacokinetic characteristics to drug candidates, such as improved solubility and bioavailability.[1][3] This guide provides a comparative analysis of the biological activities of novel piperazine derivatives, with a focus on their anticancer, antimicrobial, and neuroprotective potential, supported by experimental data and detailed methodologies.

I. Anticancer Activity of Arylpiperazine Derivatives

Arylpiperazine derivatives have emerged as a promising class of anticancer agents, demonstrating cytotoxic effects against a variety of cancer cell lines.[4][5] Their mechanism of action is often multifaceted, involving the induction of apoptosis and the inhibition of key signaling pathways crucial for cancer cell survival and proliferation.[6]

Mechanism of Action: Targeting the PI3K/Akt Signaling Pathway

A frequently dysregulated pathway in many human cancers is the PI3K/Akt/mTOR pathway, which plays a central role in cell growth, survival, and proliferation.[7][8][9] Several novel arylpiperazine derivatives exert their anticancer effects by inhibiting this critical pathway.[7][10] The inhibition of Akt, a key protein in this pathway, can lead to the downstream induction of apoptosis.[9]

Caption: Inhibition of the PI3K/Akt signaling pathway by arylpiperazine derivatives.

Comparative Anticancer Efficacy

The anticancer potential of novel piperazine derivatives is typically evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. Lower IC50 values indicate greater potency.

Compound Class	Specific Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
Arylpiperazines	Phenyl-substituted piperazine	LNCaP (Prostate)	3.67	[6]
Thiazolinylphenyl-piperazines	Acetylated derivative	MDA-MB231 (Breast)	Low µM range	[6]
Quinoxalinyl-piperazines	Lead compound	Multiple cell lines	Potent growth inhibitor	[6]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic effects of potential drug candidates.[11][12]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[11]

Step-by-Step Methodology: [11][13][14]

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the piperazine derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Following incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plates for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

II. Antimicrobial Activity of Piperazine Derivatives

The rise of antimicrobial resistance necessitates the development of new therapeutic agents.[15] Piperazine derivatives, particularly those incorporated into quinolone and triazole structures, have demonstrated significant antibacterial and antifungal activities.[2]

Mechanism of Action: Disruption of Bacterial Processes

The antimicrobial mechanism of piperazine derivatives can vary depending on the overall structure of the molecule. For instance, many fluoroquinolone-piperazine hybrids exert their effect by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.[16][17] Other derivatives can disrupt the bacterial cell membrane.[18]

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).

Comparative Antimicrobial Efficacy

The antimicrobial activity of novel piperazine derivatives is quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound Class	Specific Derivative Example	Bacterial Strain	MIC (µmol/mL)	Reference
Piperazine-Triazole Hybrids	Compound 7u	Candida albicans	0.0248	[14]
Piperazine-Triazole Hybrids	Compound 7r	Aspergillus niger	Moderate to good activity	[14]
N-aryl piperazines	Substituted derivative	Staphylococcus aureus	Significant activity	[2]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.[1][19][20]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the agent that inhibits visible bacterial growth.[1][21]

Step-by-Step Methodology: [1][20][21]

• Preparation of Antimicrobial Agent: Prepare a stock solution of the piperazine derivative in a suitable solvent. Create a series of two-fold dilutions of the compound in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum Preparation: From a fresh bacterial culture (18-24 hours old), prepare a suspension in sterile saline or broth and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

• Inoculation: Dilute the standardized bacterial suspension and add it to each well of the microtiter plate, resulting in a final bacterial concentration of approximately 5 x 10^5 CFU/mL. Include a growth control well (broth and bacteria, no compound) and a sterility control well (broth only).

• Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the Results: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the piperazine derivative at which there is no visible growth.

III. Neuroprotective Activity of Piperazine Derivatives

Certain piperazine derivatives have shown promise as neuroprotective agents, with potential applications in the treatment of neurodegenerative diseases like Alzheimer's disease.[22][23][24]

Mechanism of Action: Modulating Neuronal Signaling

The neuroprotective effects of some piperazine derivatives are attributed to their ability to modulate specific neuronal signaling pathways. For instance, some derivatives act as agonists of the transient receptor potential canonical 6 (TRPC6) channel, which is involved in regulating the stability of dendritic spines and memory formation.[22] The activation of TRPC6-mediated calcium entry into neurons is a key neuroprotective mechanism.[22] Other piperazine derivatives have been investigated for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that degrade the neurotransmitter acetylcholine, which is crucial for cognitive function.[25]

Comparative Neuroprotective Efficacy

The neuroprotective potential of piperazine derivatives can be assessed through various in vitro and in vivo models. Key parameters include their ability to inhibit cholinesterases and protect neurons from toxicity.

Compound Class	Specific Derivative Example	Target/Assay	Potency (Ki)	Reference
Piperazine-2-carboxylic acids	1,4-bis(4-chlorobenzyl)-piperazinyl-2-carboxylic acid (4c)	Acetylcholinesterase (AChE)	10.18 ± 1.00 µM	[25]
Piperazine-2-hydroxamic acids	1,4-bis(2-chlorobenzyl)-piperazinyl-2-hydroxamic acid (7b)	Butyrylcholinesterase (BChE)	1.6 ± 0.08 nM	[25]
Piperazine derivatives	Lead compound	TRPC6 channel agonism	Nanomolar range	[22]

Experimental Protocol: Caspase-3/7 Activity Assay for Apoptosis Detection

Neuronal cell death is a hallmark of neurodegenerative diseases. The activation of caspases, particularly caspase-3 and -7, is a key event in the apoptotic cascade.[26] Assaying for caspase activity can help determine the neuroprotective effects of piperazine derivatives in preventing apoptosis.[27][28]

Principle: This assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically cleaved by active caspase-3 and -7. The cleavage releases a substrate for luciferase, generating a light signal that is proportional to caspase activity.[27][28]

Step-by-Step Methodology: [27][29][30]

• Cell Culture and Treatment: Seed neuronal cells (e.g., SH-SY5Y) in a white-walled 96-well plate. Induce apoptosis using a known neurotoxin (e.g., amyloid-beta peptides for Alzheimer's models).[24] Co-treat the cells with various concentrations of the piperazine derivative.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.

• Assay Procedure: Add a volume of the Caspase-Glo® 3/7 Reagent equal to the volume of the cell culture medium in each well.

• Incubation: Mix the contents of the wells by gently shaking the plate. Incubate at room temperature for 30 minutes to 3 hours, protected from light.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: A decrease in the luminescent signal in cells treated with the piperazine derivative compared to the neurotoxin-only control indicates a reduction in caspase-3/7 activity and, therefore, a neuroprotective effect.

Conclusion

Novel piperazine derivatives represent a versatile and promising class of compounds with a broad spectrum of biological activities. Their efficacy as anticancer, antimicrobial, and neuroprotective agents is well-documented in the scientific literature. The comparative data and detailed experimental protocols provided in this guide serve as a valuable resource for researchers and scientists in the field of drug discovery and development, facilitating the evaluation and advancement of new piperazine-based therapeutics.

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The Piperazine Scaffold: A Structural and Comparative Guide for Drug Discovery

Introduction: The "Privileged" Piperazine Motif

In the landscape of medicinal chemistry, certain molecular scaffolds reappear with remarkable frequency in the structures of approved drugs, earning them the designation of "privileged structures." The piperazine ring, a six-membered heterocycle with two nitrogen atoms at the 1 and 4 positions, is a quintessential example of such a scaffold.[1][2] Its prevalence is not a matter of chance but a direct consequence of its unique combination of physicochemical properties, synthetic tractability, and profound influence on the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of drug candidates.[3][4] From central nervous system (CNS) agents to cutting-edge oncology therapeutics, the piperazine moiety is a cornerstone of modern drug design.[2][5]

This guide provides an in-depth structural analysis and comparison of substituted piperazine analogues for researchers, scientists, and drug development professionals. We will move beyond a simple recitation of facts to explore the causal relationships between structure and function, supported by experimental data and detailed protocols. Our objective is to equip you with the foundational knowledge and practical insights necessary to strategically employ the piperazine scaffold in your own drug discovery programs.

Physicochemical and Pharmacokinetic Advantages of the Piperazine Core

The utility of the piperazine ring stems from a unique confluence of properties that can be finely tuned through substitution.[4][6]

• Basicity and pKa: As a diprotic base, piperazine possesses two distinct pKa values, typically around 9.8 and 5.7. This allows it to be protonated under physiological pH, a critical feature for enhancing aqueous solubility and facilitating the formation of stable salts for improved drug formulation.[2] The two nitrogen atoms also serve as hydrogen bond acceptors, while the N-H groups can act as donors, enabling potent interactions with biological targets.[4]

• Solubility and Bioavailability: The inherent polarity imparted by the two nitrogen atoms often enhances the water solubility of a parent molecule, which can lead to improved oral bioavailability and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[2][6]

• Conformational Flexibility and Rigidity: The piperazine ring predominantly adopts a stable chair conformation.[7] This provides a degree of conformational constraint that can be beneficial for receptor binding by reducing the entropic penalty upon binding. Simultaneously, it can act as a flexible linker between different pharmacophoric elements, allowing for optimal spatial orientation within a binding pocket.[2]

Structural Analysis and Characterization: A Methodological Overview

A thorough understanding of the three-dimensional structure and conformational dynamics of piperazine analogues is paramount for rational drug design. Here, we detail the key experimental and computational workflows for their characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for elucidating the chemical environment of atoms within a molecule. For piperazine derivatives, ¹H and ¹³C NMR are indispensable for confirming the substitution pattern and assessing conformational preferences.[1]

Experimental Protocol: ¹H and ¹³C NMR Analysis [1]

• Sample Preparation: Dissolve 5-10 mg of the piperazine analogue in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup:

  • Insert the NMR tube into the spectrometer probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to encompass the expected proton signals (typically 0-12 ppm).

  • Employ a standard single 90° pulse sequence.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected carbon signals (typically 0-200 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum.

  • Acquire a greater number of scans compared to ¹H NMR due to the lower natural abundance of ¹³C.

Data Interpretation: The chemical shifts of the piperazine protons (typically in the 2.5-4.0 ppm range) and carbons (around 40-50 ppm) are highly sensitive to the nature and orientation of substituents.[1][8] Analysis of coupling constants and through-space interactions (via NOESY experiments) can provide valuable insights into the preferred conformation (e.g., chair vs. boat, axial vs. equatorial substituents).

Single-Crystal X-ray Crystallography

X-ray crystallography provides an unambiguous determination of the three-dimensional structure of a molecule in the solid state, offering precise information on bond lengths, bond angles, and conformation.[9]

Experimental Protocol: Small Molecule X-ray Crystallography [10][11][12]

• Crystallization: The critical first step is to grow high-quality single crystals of the piperazine analogue. This is often achieved through slow evaporation of a saturated solution, vapor diffusion, or liquid-liquid diffusion techniques. The crystal should be of sufficient size (ideally >0.1 mm in all dimensions) and free of significant defects.[11]

• Data Collection:

  • Mount the crystal on a goniometer.

  • Place the crystal in a monochromatic X-ray beam.

  • Rotate the crystal and collect the diffraction pattern (reflections) using an area detector.[12]

• Structure Solution and Refinement:

  • The collected diffraction data (intensities and positions of reflections) are processed.

  • The "phase problem" is solved using computational methods (e.g., direct methods for small molecules) to generate an initial electron density map.[10][12]

  • An atomic model is built into the electron density map and refined to best fit the experimental data.

The resulting crystal structure provides a static snapshot of the molecule's preferred conformation, which can be invaluable for understanding its interaction with a biological target.

Computational Modeling and Conformational Analysis

Computational methods are essential for exploring the conformational landscape of flexible molecules like piperazine derivatives in different environments (e.g., in solution, in a protein binding site).

Workflow for Conformational Analysis [2][13]

Caption: A typical computational workflow for the conformational analysis and property prediction of piperazine analogues.

This workflow allows for the identification of low-energy conformers and an understanding of how different substituents influence the conformational preferences of the piperazine ring.[6] Molecular dynamics simulations can further provide insights into the dynamic behavior of the molecule and its interactions with a target protein over time.[13]

Comparative Analysis of Substituted Piperazine Analogues: Structure-Activity Relationships (SAR)

The true power of the piperazine scaffold lies in the ability to modulate its biological activity through substitution at its nitrogen and/or carbon atoms. Below, we present comparative data for piperazine analogues in two key therapeutic areas.

Piperazines in CNS Drug Discovery

Piperazine derivatives are particularly prominent as modulators of CNS targets, such as serotonin (5-HT) and dopamine (D₂) receptors.[2][14] The piperazine core often acts as a scaffold to correctly position pharmacophoric elements for optimal receptor engagement.[2]

Table 1: Comparative Activity of Arylpiperazines at 5-HT₁A and D₂ Receptors

Compound	R¹ Substituent	R² Substituent	5-HT₁A Ki (nM)	D₂ Ki (nM)	Reference
1	H	Phenyl	15.2	250.6	Fictionalized Data
2	H	2-Methoxyphenyl	1.8	180.3	Fictionalized Data
3	H	2-Pyrimidinyl	2.5	350.1	Fictionalized Data
4	Methyl	Phenyl	25.6	210.8	Fictionalized Data
5	Methyl	2-Methoxyphenyl	3.1	155.4	Fictionalized Data

Note: The data in this table is illustrative and synthesized from general principles of SAR for arylpiperazines. Actual values may vary.

SAR Insights:

• Aryl Substitution: The nature and position of substituents on the aryl ring (R²) dramatically influence both potency and selectivity. Electron-donating groups, such as methoxy at the ortho position, often enhance affinity for the 5-HT₁A receptor.

• N-Substitution: Substitution on the second nitrogen (R¹) can modulate the overall physicochemical properties and may impact selectivity between different receptor subtypes.

Piperazines as Kinase Inhibitors in Oncology

In cancer therapy, the piperazine scaffold is frequently employed as a linker or a solubilizing group in kinase inhibitors, enabling the molecule to effectively bind to the ATP-binding pocket of the target kinase.[5]

Table 2: Comparative IC₅₀ Values of Substituted Piperazines as EGFR Inhibitors

Compound	R¹ Substituent	R² Substituent	EGFR IC₅₀ (nM)	Reference
6	H	4-Anilinoquinazoline	50	Fictionalized Data
7	Methyl	4-Anilinoquinazoline	25	Fictionalized Data
8	Ethyl	4-Anilinoquinazoline	38	Fictionalized Data
9	Hydroxyethyl	4-Anilinoquinazoline	15	Fictionalized Data
10	H	4-(3-Ethynylanilino)quinazoline	5	Fictionalized Data

Note: The data in this table is illustrative and synthesized from general principles of SAR for kinase inhibitors. Actual values may vary.

SAR Insights:

• N-Substitution for Solubility and Potency: Small, polar substituents on the piperazine nitrogen (R¹), such as a hydroxyethyl group, can significantly improve aqueous solubility and, in some cases, enhance potency by forming additional hydrogen bonds within the active site.

• Core Pharmacophore: The primary driver of activity is the core pharmacophore (R²) that interacts with the hinge region of the kinase. The piperazine acts as a versatile linker to present this pharmacophore in the optimal orientation.

Case Study: Conformational Control of Receptor Binding

The conformational preference of the piperazine ring and its substituents can have a profound impact on biological activity. For example, in a series of 2-substituted piperazines designed as α7 nicotinic acetylcholine receptor agonists, the axial conformation was found to be preferred.[15] This axial orientation positions the basic and pyridyl nitrogens in a spatial arrangement that mimics the natural ligand, nicotine, leading to enhanced receptor binding.[15] This highlights the importance of understanding and controlling the conformational properties of piperazine analogues during the design process.

Caption: The influence of substituent conformation on receptor binding affinity.

Conclusion and Future Perspectives

The piperazine scaffold continues to be an indispensable tool in the medicinal chemist's armamentarium.[1][3] Its tunable physicochemical properties and synthetic accessibility ensure its continued relevance in the pursuit of novel therapeutics.[4][6] Future directions in this field will likely focus on the development of novel synthetic methodologies for the C-H functionalization of the piperazine ring, opening up new vectors for chemical space exploration.[12] Furthermore, the integration of advanced computational techniques with experimental validation will enable a more precise understanding and prediction of the conformational and binding properties of piperazine analogues, ultimately accelerating the drug discovery process.

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A Comparative Guide to Chiral Auxiliaries: Evaluating (R)-2-Isopropylpiperazine dihydrochloride Against Established Standards

In the field of asymmetric synthesis, the precise control of stereochemistry is paramount for the development of enantiomerically pure pharmaceuticals and complex natural products. Chiral auxiliaries are a foundational and powerful tool in this endeavor, acting as transient stereogenic units that guide a chemical transformation to yield a preponderance of one stereoisomer.[1] This guide provides a comparative analysis of the theoretical potential of (R)-2-Isopropylpiperazine dihydrochloride, a C₂-symmetric diamine, against the field-proven performance of three "gold standard" chiral auxiliaries: Evans' Oxazolidinones, Enders' SAMP/RAMP Hydrazones, and Oppolzer's Camphorsultams.

Our analysis is grounded in the core principles of scientific integrity, prioritizing experimental data to benchmark performance. Key metrics for evaluation include diastereoselectivity (d.e.), chemical yield, predictability of the stereochemical outcome, and the facility of the auxiliary's attachment and subsequent cleavage.

The General Principle of Chiral Auxiliary-Mediated Synthesis

The strategy involves a three-step sequence: covalent attachment of the chiral auxiliary to a prochiral substrate, a subsequent diastereoselective reaction that creates one or more new stereocenters, and finally, the removal of the auxiliary to reveal the enantioenriched product. An effective auxiliary must not only induce high stereoselectivity but also be readily removable under conditions that do not compromise the newly formed chiral center.[2]

Caption: General workflow for asymmetric synthesis using a recoverable chiral auxiliary.

(R)-2-Isopropylpiperazine: A Structural Evaluation of Potential

A thorough review of scientific literature reveals that while the synthesis of chiral piperazines is well-documented for their use as pharmacophores or ligands, the specific application of (R)-2-Isopropylpiperazine dihydrochloride as a covalently-bound chiral auxiliary in asymmetric synthesis is not extensively reported.[3][4][5] Therefore, our evaluation is based on a structural and mechanistic analysis of its potential, drawing parallels with other C₂-symmetric diamine auxiliaries.[6]

Structural Merits:

• C₂-Symmetry: The C₂-symmetric axis simplifies the stereochemical analysis by reducing the number of competing diastereomeric transition states. The two prochiral faces of an attached substrate become diastereotopic in a highly predictable manner.

• Steric Influence: The bulky isopropyl group is positioned to effectively shield one face of a reactive intermediate, such as an enolate, thereby directing the approach of an incoming electrophile to the less hindered face.

• Rigidity: The piperazine ring provides a conformationally restrained scaffold, which is crucial for maintaining a well-defined transition state geometry and achieving high levels of stereochemical communication.

Potential Applications & Challenges: Based on its structure, (R)-2-Isopropylpiperazine could theoretically be employed in the asymmetric alkylation of glycine equivalents to produce non-proteinogenic α-amino acids, a role successfully filled by auxiliaries like the Schöllkopf bis-lactim ethers.[7] However, a significant and practical challenge lies in the cleavage of the resulting amide bond. The conditions required for hydrolytic or reductive cleavage of robust piperazine amides can be harsh, potentially leading to racemization or degradation of the desired product.[8][9][10]

Caption: Structures of the chiral auxiliaries discussed in this guide.

Performance Benchmarking Against Established Auxiliaries

To objectively assess the potential of any new auxiliary, it must be compared against existing solutions that have demonstrated reliability and high performance across a range of applications.

Evans' Oxazolidinones

Introduced by David A. Evans, oxazolidinone auxiliaries are arguably the most widely used class for the asymmetric alkylation of carboxylic acid derivatives and for stereoselective aldol reactions.[11][12][13]

Mechanism of Action: The high diastereoselectivity arises from the formation of a rigid, chelated (Z)-enolate. The substituent at the C4 position of the oxazolidinone (e.g., benzyl or isopropyl) effectively blocks one face of the planar enolate, forcing the electrophile to approach from the opposite side.[1]

Performance Data: Asymmetric Alkylation

Substrate (N-Acyl Oxazolidinone)	Electrophile	Base / Conditions	Yield (%)	d.r. (diastereomeric ratio)
N-Propionyl	Benzyl bromide	NaHMDS, THF, -78 °C	80-95%	>99:1
N-Propionyl	Allyl iodide	NaHMDS, THF, -78 °C	93%	>99:1
N-Acetyl	Methyl iodide	KHMDS, THF, -78 °C	86%	96:4
N-Phenylacetyl	Propargyl bromide	LDA, THF, -78 °C	89%	99:1

Data compiled from representative literature.[11][13]

SAMP/RAMP Hydrazones (Enders' Reagents)

Developed by Dieter Enders, the SAMP/RAMP hydrazone method is a premier strategy for the asymmetric α-alkylation of aldehydes and ketones.[14][15] (S)-1-amino-2-methoxymethylpyrrolidine (SAMP) and its (R)-enantiomer (RAMP) are derived from proline.

Mechanism of Action: The ketone or aldehyde is first converted to its chiral hydrazone. Deprotonation with a strong base like LDA generates a lithium azaenolate. The key to stereocontrol is the rigid, five-membered ring structure of the auxiliary, which chelates the lithium ion and presents a sterically shielded face, directing alkylation to the opposite side.[16][17]

Performance Data: Asymmetric α-Alkylation of Ketones

Ketone	Electrophile	Conditions	Yield (%)	e.e. (%)
Cyclohexanone	Methyl iodide	1. SAMP; 2. LDA; 3. MeI	90%	≥95%
3-Pentanone	Ethyl iodide	1. SAMP; 2. LDA; 3. EtI	87%	≥97%
Propiophenone	Benzyl bromide	1. RAMP; 2. LDA; 3. BnBr	75%	94%
Acetone	Dodecyl iodide	1. SAMP; 2. LDA; 3. C₁₂H₂₅I	72%	≥98%

Data compiled from representative literature.[14][15][18]

Oppolzer's Camphorsultams

Based on the naturally occurring chiral scaffold of camphor, Oppolzer's sultams are highly effective auxiliaries noted for their exceptional steric control and thermal stability.[19] They are versatile and have been successfully applied in Diels-Alder reactions, Michael additions, and alkylations.[20]

Mechanism of Action: The rigid, bicyclic structure of the camphorsultam provides a deeply embedded and sterically demanding environment. For N-enoyl sultams in Diels-Alder reactions, one face of the dienophile is effectively blocked, leading to high endo/exo and facial selectivity. This stereocontrol is often achieved through steric repulsion alone, without requiring strong metal chelation.[21]

Performance Data: Asymmetric Diels-Alder Reaction

N-Enoyl Sultam	Diene	Lewis Acid	Yield (%)	d.r. (endo:exo)
N-Acryloyl	Cyclopentadiene	TiCl₄	91%	>98:2
N-Crotonoyl	Isoprene	Et₂AlCl	85%	97:3
N-Acryloyl	1,3-Butadiene	Me₂AlCl	94%	91:9

Data compiled from representative literature.[20][21]

Comparative Summary and Outlook

Auxiliary	Primary Application	Typical d.e./e.e.	Key Advantages	Limitations
(R)-2-Isopropylpiperazine	Alkylation (Theoretical)	N/A	C₂-symmetry; potentially low cost.	Lack of experimental data; potentially harsh cleavage conditions.
Evans' Oxazolidinones	Alkylations, Aldol Reactions	>99% d.e.	Highly predictable, excellent stereocontrol, vast literature.	Stoichiometric use of boron or titanium reagents; cleavage can be challenging for sensitive substrates.
SAMP/RAMP Hydrazones	α-Alkylation of Carbonyls	>95% e.e.	Excellent for ketones/aldehydes; reliable stereochemical model.	Requires strong base (LDA); cleavage by ozonolysis can affect other functional groups.
Oppolzer's Camphorsultams	Cycloadditions, Alkylations	>95% d.e.	High thermal stability; excellent steric control without chelation; products are often crystalline.	Can be more expensive; cleavage sometimes requires strong reducing agents (LiAlH₄).

Detailed Experimental Protocol: Asymmetric Alkylation via Evans' Oxazolidinone

This protocol is a self-validating system, providing a reliable method for the synthesis of α-chiral carboxylic acid derivatives.

1. Acylation of the Chiral Auxiliary:

• To a solution of (4R,5S)-4-methyl-5-phenyloxazolidin-2-one (1.0 eq.) in anhydrous THF (0.2 M) at -78 °C under an argon atmosphere, add n-butyllithium (1.05 eq., 1.6 M in hexanes) dropwise.

• Stir the resulting solution for 15 minutes.

• Add propionyl chloride (1.1 eq.) dropwise, and allow the reaction to warm to 0 °C over 1 hour.

• Quench the reaction with saturated aqueous NH₄Cl solution and extract with ethyl acetate. The organic layers are combined, dried over MgSO₄, filtered, and concentrated under reduced pressure to yield the N-propionyl imide, which is purified by column chromatography.

2. Diastereoselective Alkylation:

• To a solution of the N-propionyl imide (1.0 eq.) in anhydrous THF (0.1 M) at -78 °C, add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq., 1.0 M in THF) dropwise.

• Stir the solution for 30 minutes at -78 °C to ensure complete enolate formation.

• Add benzyl bromide (1.2 eq.) dropwise.

• Maintain the reaction at -78 °C for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with saturated aqueous NH₄Cl, warm to room temperature, and extract with ethyl acetate. The combined organic layers are washed with brine, dried over MgSO₄, and concentrated. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product before purification by column chromatography.

3. Auxiliary Cleavage:

• Dissolve the purified alkylated product (1.0 eq.) in a 3:1 mixture of THF and water.

• Cool the solution to 0 °C and add 30% aqueous hydrogen peroxide (4.0 eq.), followed by lithium hydroxide (2.0 eq.).

• Stir the reaction vigorously at 0 °C for 2-4 hours.

• Quench the excess peroxide by adding aqueous Na₂SO₃ solution.

• Separate the layers. The aqueous layer can be acidified to pH ~1 and extracted to isolate the chiral carboxylic acid. The organic layer contains the recovered chiral auxiliary.

Caption: Simplified model showing stereocontrol in Evans' asymmetric alkylation.

Conclusion and Future Directions

The established chiral auxiliaries—Evans' oxazolidinones, SAMP/RAMP hydrazones, and Oppolzer's camphorsultams—remain indispensable tools in asymmetric synthesis, each offering a unique set of advantages for specific transformations. Their performance is well-documented, their mechanisms are understood, and their outcomes are highly predictable, making them trustworthy choices for complex synthetic campaigns.

In contrast, (R)-2-Isopropylpiperazine dihydrochloride represents an under-explored area of chemical space for chiral auxiliary development. While its C₂-symmetric structure is theoretically promising for inducing chirality, the absence of performance data in the literature prevents a direct comparison. Critical questions regarding its efficacy in stereocontrol and, most importantly, the development of mild and efficient cleavage protocols must be addressed through experimental validation. Future research in this area could unlock a new, potentially cost-effective class of chiral auxiliaries, but for now, it remains a promising concept rather than a field-proven tool.

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Efficacy of (R)-2-Isopropylpiperazine Dihydrochloride in Catalytic Systems: A Comparative Guide

For researchers, scientists, and professionals in drug development, the quest for efficient, selective, and robust catalytic systems for asymmetric synthesis is perpetual. The production of enantiomerically pure chiral alcohols, key building blocks for many active pharmaceutical ingredients (APIs), often relies on the asymmetric transfer hydrogenation (ATH) of prochiral ketones. The performance of these catalytic systems is critically dependent on the nature of the chiral ligand employed.

This guide provides an in-depth technical comparison of catalytic systems for ATH, focusing on the potential of (R)-2-Isopropylpiperazine dihydrochloride as a chiral ligand. While direct, published performance data for this specific ligand is scarce, this guide will establish a baseline by examining the well-entrenched Noyori-type catalysts. We will then position (R)-2-Isopropylpiperazine within the broader class of chiral diamine ligands and provide a detailed experimental protocol for its evaluation, thereby empowering researchers to explore its efficacy.

The Gold Standard: Noyori-Type Catalytic Systems for Asymmetric Transfer Hydrogenation

The pioneering work of Noyori and co-workers on ruthenium-based catalysts for the asymmetric transfer hydrogenation of ketones has set the industry standard. These systems, often referred to as Noyori-type catalysts, typically consist of a ruthenium(II) precursor, an η⁶-arene ligand (like p-cymene), and a chiral N-sulfonated 1,2-diamine ligand. The most iconic among these is N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN).

The remarkable success of these catalysts lies in the elegant bifunctional mechanism where both the metal center and the ligand participate in the hydrogen transfer process. The N-H proton of the sulfonated amine is believed to play a crucial role in stabilizing the transition state, leading to high reactivity and enantioselectivity.

Catalytic Cycle of a Noyori-Type Catalyst

The generally accepted mechanism involves the formation of a ruthenium hydride species, which then transfers a hydride to the carbonyl carbon of the ketone while the N-H proton of the ligand is transferred to the carbonyl oxygen in a concerted, six-membered ring transition state.

Caption: Simplified catalytic cycle for Noyori-type asymmetric transfer hydrogenation.

Performance of Benchmark Noyori-Type Catalysts

The efficacy of Noyori-type catalysts is well-documented across a wide range of ketone substrates. The following table summarizes typical performance data for the reduction of acetophenone, a common model substrate.

Catalyst System	Substrate	S/C Ratio	Yield (%)	ee (%)	Reference
RuCl	Acetophenone	100	>99	97 (R)
RuCl	Acetophenone	100	>99	97 (S)
Tethered Ru(II)/(R,R)-TsDPEN	Acetophenone	200	99	99 (S)

Experimental Protocol for Asymmetric Transfer Hydrogenation with a Noyori-Type Catalyst

This protocol is representative for the asymmetric transfer hydrogenation of acetophenone using a RuCl catalyst.

Materials:

• RuCl catalyst

• Acetophenone

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous isopropanol (i-PrOH)

• Schlenk flask and standard inert atmosphere glassware

Procedure:

• To a Schlenk flask under an argon atmosphere, add the RuCl catalyst (e.g., 0.01 mmol, 1 mol%).

• Add a 5:2 mixture of formic acid and triethylamine (e.g., 1 mL).

• Add anhydrous isopropanol (e.g., 4 mL).

• Stir the mixture at room temperature for 10 minutes to pre-form the active catalyst.

• Add acetophenone (1 mmol) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., 28 °C) and monitor the progress by TLC or GC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., diethyl ether).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the 1-phenylethanol product by chiral HPLC or GC.

Chiral Piperazines: A Versatile and Accessible Ligand Scaffold

While N-sulfonated diamines like TsDPEN are highly effective, their synthesis can be multi-step. Chiral piperazine derivatives represent an attractive class of C₂-symmetric diamine ligands that are often more readily accessible. The piperazine scaffold is a privileged structure in medicinal chemistry, and a variety of chiral substituted piperazines are commercially available or can be synthesized from chiral pool starting materials.

(R)-2-Isopropylpiperazine is one such commercially available chiral diamine. Its structure is simpler than that of TsDPEN, lacking the sulfonyl group and the diphenyl substituents. This structural simplicity could offer advantages in terms of cost and ease of handling. However, the absence of the sulfonyl group, which is believed to be crucial for the bifunctional mechanism of Noyori catalysts, raises questions about its potential efficacy.

A Proposed Catalytic System Utilizing (R)-2-Isopropylpiperazine Dihydrochloride

To evaluate the efficacy of (R)-2-Isopropylpiperazine as a ligand in asymmetric transfer hydrogenation, a catalytic system can be generated in situ by reacting the dihydrochloride salt with a suitable base and a ruthenium precursor. The following experimental workflow is proposed as a robust method to assess its performance.

Caption: Proposed experimental workflow for evaluating (R)-2-Isopropylpiperazine in ATH.

Detailed Experimental Protocol for Efficacy Evaluation

Objective: To determine the yield and enantioselectivity of the asymmetric transfer hydrogenation of acetophenone using an in situ generated catalyst from [RuCl₂(p-cymene)]₂ and (R)-2-Isopropylpiperazine dihydrochloride.

Materials:

• [RuCl₂(p-cymene)]₂

• (R)-2-Isopropylpiperazine dihydrochloride

• Triethylamine (NEt₃)

• Acetophenone

• Formic acid (HCOOH)

• Anhydrous isopropanol (i-PrOH)

• Standard Schlenk line and inert atmosphere glassware

Procedure:

• Ligand Preparation: In a Schlenk flask under an argon atmosphere, suspend (R)-2-Isopropylpiperazine dihydrochloride (0.022 mmol, 2.2 mol%) in anhydrous isopropanol (2 mL). Add triethylamine (0.044 mmol, 4.4 mol%) and stir the mixture at room temperature for 30 minutes to generate the free base in situ.

• Catalyst Formation: In a separate Schlenk flask, dissolve [RuCl₂(p-cymene)]₂ (0.005 mmol, 0.5 mol%) in anhydrous isopropanol (2 mL). Transfer this solution via cannula to the flask containing the free piperazine ligand. Stir the resulting mixture at room temperature for 1 hour to allow for complex formation.

• Reaction Initiation: To the catalyst solution, add a 5:2 mixture of formic acid and triethylamine (1 mL) as the hydrogen source.

• Substrate Addition: Add acetophenone (1 mmol) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at a controlled temperature (e.g., 30 °C). Monitor the conversion of acetophenone to 1-phenylethanol by taking aliquots at regular intervals and analyzing by GC or TLC.

• Work-up and Purification: Once the reaction has reached completion (or after a set time, e.g., 24 hours), quench the reaction by adding water (10 mL). Extract the aqueous layer with diethyl ether (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting crude alcohol by flash column chromatography (e.g., silica gel, hexane:ethyl acetate gradient).

• Analysis:

  • Determine the isolated yield of 1-phenylethanol.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis, comparing the retention times to those of racemic and, if available, pure enantiomeric standards.

Comparative Outlook and Future Directions

The proposed investigation into the efficacy of (R)-2-Isopropylpiperazine dihydrochloride offers an exciting avenue for catalyst development. A direct comparison with the benchmark Noyori systems will be highly informative.

Potential Advantages of a Piperazine-Based System:

• Cost-Effectiveness and Availability: Chiral piperazines can be more economical and readily available than complex, multi-step synthesis ligands.

• Simplified Ligand Structure: The absence of a sulfonyl group may lead to different solubility and stability profiles, which could be advantageous in certain solvent systems.

• Tunability: The piperazine scaffold offers two nitrogen atoms that can be differentially functionalized, allowing for the synthesis of a library of related ligands for catalyst optimization.

Potential Challenges:

• Lower Enantioselectivity: The lack of the N-H functionality of a sulfonamide, which is key to the Noyori mechanism, may result in lower enantioselectivity. The catalytic cycle may proceed through a different, less stereocontrolled pathway.

• Lower Activity: The electronic and steric properties of the isopropylpiperazine ligand will significantly influence the activity of the ruthenium center.

Future research should not only focus on the direct application of (R)-2-Isopropylpiperazine but also on the synthesis and screening of a broader range of C- and N-substituted chiral piperazine ligands. Understanding the structure-activity and structure-selectivity relationships will be paramount in determining if this class of ligands can truly offer a viable and advantageous alternative to the current gold standard in asymmetric transfer hydrogenation.

References

• Hashiguchi, S., Fujii, A., Takehara, J., Ikariya, T., & Noyori, R. (1995). Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes. Journal of the American Chemical Society, 117(28), 7562–7563. [Link]

• Wills, M., et al. (2005). "Tethered" Ru(II) Catalysts for Asymmetric Transfer Hydrogenation of Ketones. The Journal of Organic Chemistry, 70(20), 7859-7867. [Link]

• Noyori, R. (2001). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition, 41(12), 2008-2022. [Link]

• Magriotis, P. A. (2021). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. Organic & Biomolecular Chemistry, 19(20), 4415-4434. [Link]

A Researcher's Guide to Profiling the Selectivity of (R)-2-Isopropylpiperazine Dihydrochloride

In the landscape of modern drug discovery, particularly within neuroscience and oncology, the piperazine scaffold is a cornerstone of numerous therapeutic agents.[1][2][3] Its structural versatility allows for the fine-tuning of pharmacological properties, leading to compounds with improved potency and selectivity.[1][4] (R)-2-Isopropylpiperazine dihydrochloride, a chiral derivative of this privileged structure, represents a candidate for which a thorough understanding of its target engagement and off-target liabilities is paramount for its progression as a potential therapeutic.

This guide provides a comprehensive framework for researchers and drug development professionals to conduct cross-reactivity and selectivity studies of (R)-2-Isopropylpiperazine dihydrochloride. We will delve into the rationale behind experimental design, provide detailed protocols for key assays, and offer insights into the interpretation of the resulting data. Our focus is on establishing a self-validating system of experiments to ensure the scientific integrity of the findings.

The Imperative of Selectivity Profiling

The therapeutic efficacy of a drug is intrinsically linked to its selectivity for the intended biological target. Off-target interactions can lead to undesirable side effects, toxicity, or even antagonism of the desired therapeutic effect. For piperazine derivatives, which are known to interact with a broad range of biogenic amine receptors and transporters, a comprehensive selectivity screen is not just a regulatory requirement but a fundamental aspect of understanding a compound's pharmacological profile.[2]

This guide will focus on a hypothetical primary target for (R)-2-Isopropylpiperazine dihydrochloride, the Dopamine Transporter (DAT), a member of the solute carrier 6 (SLC6) family of monoamine transporters (MATs).[5] The selection of DAT is based on the prevalence of piperazine-containing compounds that modulate dopaminergic signaling.[1] The cross-reactivity studies will, therefore, focus on other key monoamine transporters and a panel of G-protein coupled receptors (GPCRs) that are common off-targets for this class of compounds.

Experimental Workflow for Selectivity Profiling

A logical and stepwise approach is crucial for efficiently and accurately determining the selectivity profile of a novel compound. The following workflow outlines the key stages of this process.

Caption: A streamlined workflow for assessing the selectivity of (R)-2-Isopropylpiperazine dihydrochloride.

Part 1: Primary Target Characterization - The Dopamine Transporter (DAT)

The initial step is to confirm and quantify the interaction of (R)-2-Isopropylpiperazine dihydrochloride with its hypothesized primary target, DAT. This involves both assessing its binding affinity and its functional effect on dopamine uptake.

Experiment 1: Competitive Radioligand Binding Assay for DAT

This assay determines the affinity of the test compound for DAT by measuring its ability to displace a known high-affinity radioligand.[6][7]

Protocol:

• Preparation of Synaptosomes: Prepare synaptosomes from rat striatal tissue, a region rich in DAT expression.

• Assay Buffer: Use a Tris-HCl buffer (50 mM, pH 7.4) containing 120 mM NaCl, 5 mM KCl, 2.5 mM CaCl2, and 1.2 mM MgSO4.

• Radioligand: Use [³H]-WIN 35,428, a well-characterized DAT ligand, at a concentration close to its Kd for DAT.

• Test Compound Dilutions: Prepare a series of dilutions of (R)-2-Isopropylpiperazine dihydrochloride, typically from 10⁻¹⁰ M to 10⁻⁴ M.

• Incubation: In a 96-well plate, combine the synaptosomal preparation, [³H]-WIN 35,428, and varying concentrations of the test compound or vehicle. Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experiment 2: Functional [³H]-Dopamine Uptake Assay

This assay measures the functional consequence of the compound's binding to DAT, specifically its ability to inhibit the reuptake of dopamine into cells.[5][8]

Protocol:

• Cell Culture: Use HEK293 cells stably expressing human DAT (hDAT).

• Assay Buffer: Krebs-Ringer-HEPES buffer (pH 7.4).

• Pre-incubation: Pre-incubate the hDAT-expressing cells with varying concentrations of (R)-2-Isopropylpiperazine dihydrochloride or a known DAT inhibitor (e.g., GBR 12909) for 10-20 minutes at 37°C.

• Initiation of Uptake: Add a fixed concentration of [³H]-dopamine to initiate the uptake reaction.

• Termination of Uptake: After a short incubation period (typically 5-10 minutes), terminate the uptake by rapidly washing the cells with ice-cold assay buffer.

• Cell Lysis and Quantification: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Determine the IC50 value for the inhibition of dopamine uptake.

Part 2: Cross-Reactivity Profiling Against Key Off-Targets

A comprehensive selectivity panel should include targets that are structurally related to DAT and those that are known to be affected by piperazine-based compounds.

Recommended Selectivity Panel:

• Monoamine Transporters: Serotonin Transporter (SERT) and Norepinephrine Transporter (NET).[9]

• Dopamine Receptors: D1, D2, D3, D4, and D5 subtypes.[10]

• Serotonin Receptors: 5-HT1A, 5-HT2A, and 5-HT2C as representative subtypes.

The same competitive radioligand binding assay protocol described for DAT can be adapted for these GPCRs using appropriate cell lines, membrane preparations, and specific radioligands. For SERT and NET, functional uptake assays using [³H]-serotonin and [³H]-norepinephrine, respectively, should be performed.[11]

Part 3: Data Synthesis and Interpretation

The data generated from these assays should be compiled into a clear and concise format to facilitate comparison and interpretation.

Comparative Data Table:

Target	Radioligand Binding (Ki, nM)	Functional Assay (IC50/EC50, nM)
Primary Target
DAT	Experimental Value	Experimental Value
Monoamine Transporters
SERT	Experimental Value	Experimental Value
NET	Experimental Value	Experimental Value
Dopamine Receptors
D1	Experimental Value	Not Assessed
D2	Experimental Value	Not Assessed
D3	Experimental Value	Not Assessed
D4	Experimental Value	Not Assessed
D5	Experimental Value	Not Assessed
Serotonin Receptors
5-HT1A	Experimental Value	Not Assessed
5-HT2A	Experimental Value	Not Assessed
5-HT2C	Experimental Value	Not Assessed

Calculating Selectivity Ratios:

Selectivity is quantified by the ratio of the Ki or IC50 value for the off-target to that of the primary target. For example:

• Selectivity for DAT over SERT = Ki (SERT) / Ki (DAT)

A higher ratio indicates greater selectivity for the primary target. A commonly accepted threshold for significant selectivity is a 100-fold difference.

Signaling Pathway Considerations

Understanding the potential downstream effects of off-target engagement is crucial. The following diagram illustrates a simplified signaling pathway for a Gq-coupled receptor, a common off-target class.

Caption: Potential off-target signaling via a Gq-coupled receptor.

Conclusion

The systematic approach outlined in this guide provides a robust framework for the comprehensive selectivity profiling of (R)-2-Isopropylpiperazine dihydrochloride. By combining radioligand binding assays with functional assessments and a well-chosen panel of off-targets, researchers can gain a deep understanding of the compound's pharmacological profile. This knowledge is critical for predicting its therapeutic potential and identifying potential liabilities early in the drug development process. The principles and protocols described herein are broadly applicable to the characterization of other novel piperazine derivatives and small molecules targeting the central nervous system.

References

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• Scholze, P., & Newman, A. H. (2018). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. Methods in molecular biology (Clifton, N.J.), 1707, 131–151. [Link]

• Eurofins Discovery. (n.d.). SERT Human Serotonin Transporter Functional Antagonist Uptake LeadHunter Assay. Retrieved from [Link]

• Kerru, N., Gummidi, L., Maddila, S., Gangu, K. K., & Jonnalagadda, S. B. (2020). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Molecules (Basel, Switzerland), 25(2), 345. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

• Allikalt, A., Rinken, A., & Kopra, K. (2023). Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells. Frontiers in Chemistry, 11, 1144410. [Link]

• Stove, C. P., & Kostenis, E. (2014). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in molecular biology (Clifton, N.J.), 1175, 137–152. [Link]

• Zhang, Y., & Zhong, H. (2000). Fully automated radioligand binding filtration assay for membrane-bound receptors. Journal of pharmacological and toxicological methods, 44(2), 435–441. [Link]

• Kerru, N., Gummidi, L., Maddila, S., Gangu, K. K., & Jonnalagadda, S. B. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate. [Link]

• Schihada, H., de Souza, I. A., & Tautermann, C. S. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International journal of molecular sciences, 25(10), 5438. [Link]

• Riddy, D. M., & Javitch, J. A. (2017). Approaches to Assess Functional Selectivity in GPCRs: Evaluating G Protein Signaling in an Endogenous Environment. Methods in molecular biology (Clifton, N.J.), 1637, 17–31. [Link]

• Eurofins Discovery. (n.d.). SERT Human Monoamine Transporter [3H] Serotonin Release LeadHunter Assay FR. Retrieved from [Link]

• de Oliveira, R., de Freitas, R. M., & de Lima, M. do C. (2019). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & clinical pharmacology, 33(2), 143–162. [Link]

• Jadhav, H. R., Singh, A., & Parle, A. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Org. Commun., 10(3), 194-204. [Link]

• Szabó, I., Dékány, M., Bálint, Á., Ujváry, I., & Keglevich, G. (2022). Novel Piperazine Derivatives of Vindoline as Anticancer Agents. Molecules (Basel, Switzerland), 27(19), 6610. [Link]

• Latorraca, N. R., Yuan, D., & Kobilka, B. K. (2023). Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. ACS measurement science au, 3(4), 273–281. [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. [Link]

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A Comparative Guide to the Synthesis of Chiral Piperazines for Medicinal Chemistry

The piperazine ring is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a vast array of biologically active compounds, including blockbuster drugs like Glivec (imatinib) and Viagra (sildenafil)[1][2]. The introduction of chirality into the piperazine core significantly expands the accessible chemical space, allowing for more precise and potent interactions with biological targets. However, the stereocontrolled synthesis of these C-substituted chiral piperazines presents a significant challenge. This guide provides a comparative overview of the principal synthetic strategies for accessing enantioenriched piperazines, offering insights into the causality behind experimental choices and providing supporting data to aid researchers in selecting the most suitable route for their specific needs.

The Strategic Imperative for Chiral Piperazines

While N,N'-disubstituted piperazines have been extensively explored, a significant portion of the chemical space around C-substituted piperazines remains uncharted[1][3]. The three-dimensional arrangement of substituents on a chiral piperazine can profoundly influence its pharmacological properties, including potency, selectivity, and pharmacokinetic profile. The demand for enantiomerically pure drugs by regulatory agencies further underscores the critical need for efficient and scalable asymmetric syntheses of these valuable building blocks[1][3][4].

Core Synthetic Strategies: A Comparative Analysis

The synthesis of chiral piperazines can be broadly categorized into several key approaches, each with its own set of advantages and limitations. This guide will delve into the following prominent strategies:

• Catalytic Asymmetric Synthesis: Building the chiral center and the piperazine ring concurrently or sequentially using a chiral catalyst.

• Chiral Pool Synthesis: Utilizing readily available enantiopure starting materials from nature.

• Kinetic Resolution: Separating a racemic mixture of piperazines or their precursors.

• Chiral Auxiliary-Mediated Synthesis: Employing a covalently attached chiral moiety to direct stereoselective transformations.

Catalytic Asymmetric Synthesis: The Direct Approach

Catalytic asymmetric synthesis offers an elegant and atom-economical route to chiral piperazines by directly creating the desired stereocenter. Among the various catalytic methods, asymmetric hydrogenation and asymmetric allylic alkylation have emerged as powerful tools.

Asymmetric Hydrogenation of Pyrazine Derivatives

A highly effective strategy involves the asymmetric hydrogenation of prochiral pyrazines or their derivatives, such as pyrazin-2-ols, to furnish chiral piperazin-2-ones. These intermediates can be subsequently reduced to the corresponding chiral piperazines without erosion of optical purity[5][6].

The causality behind this approach lies in the use of a chiral metal catalyst, typically based on iridium or palladium, which coordinates to the substrate and delivers hydrogen from a specific face, thereby establishing the stereocenter. The choice of chiral ligand is paramount for achieving high enantioselectivity.

Key Advantages:

• High enantioselectivities (often >90% ee)[5].

• Direct formation of the chiral piperazine precursor.

• Potential for scalability[5].

Limitations:

• Requires access to suitably substituted pyrazine starting materials.

• High pressures of hydrogen gas may be necessary.

Representative Experimental Protocol: Palladium-Catalyzed Asymmetric Hydrogenation of Pyrazin-2-ols [5]

• To a dried Schlenk tube are added the pyrazin-2-ol substrate (0.2 mmol), Pd(TFA)2 (3.3 mol%), and the chiral ligand (e.g., a phosphine-based ligand, 3.3 mol%).

• The tube is evacuated and backfilled with argon three times.

• Anhydrous and degassed solvent (e.g., a 1:1 mixture of DCM/benzene) and a Brønsted acid co-catalyst (e.g., TsOH·H2O, 100 mol%) are added.

• The mixture is transferred to an autoclave, which is then charged with hydrogen gas (1000 psi).

• The reaction is heated at 80 °C for 24-48 hours.

• After cooling and careful release of pressure, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the chiral piperazin-2-one.

Asymmetric Allylic Alkylation of Piperazin-2-one Enolates

For the synthesis of α-secondary and, notably, α-tertiary chiral piperazines, the palladium-catalyzed asymmetric decarboxylative allylic alkylation of piperazin-2-one enolates has proven to be a groundbreaking method[7][8]. This approach allows for the construction of challenging quaternary stereocenters.

The reaction proceeds through the formation of a π-allyl palladium complex, which is then attacked by a nucleophile. The chiral ligand on the palladium catalyst controls the facial selectivity of the nucleophilic attack, leading to high enantiomeric excess.

Key Advantages:

• Provides access to sterically hindered α-tertiary piperazines[7][8].

• Excellent yields and enantioselectivities can be achieved.

• Tolerant of a variety of N-substituents[8].

Limitations:

• Requires the synthesis of the piperazin-2-one precursor.

• The cost of palladium catalysts and chiral ligands can be a consideration for large-scale synthesis.

Chiral Pool Synthesis: Nature's Starting Blocks

The use of readily available and inexpensive chiral starting materials, such as amino acids, is a classical and robust strategy for the synthesis of chiral piperazines[2][9][10]. This approach leverages the inherent chirality of natural products to construct the piperazine core.

For instance, starting from α-amino acids, a four-step sequence involving the formation of a chiral 1,2-diamine followed by an aza-Michael addition can provide orthogonally protected, enantiomerically pure 2-substituted piperazines[9]. Similarly, (S)-aspartate and (S)-glutamate have been used to prepare homologous piperazine-alcanols[2][10].

Key Advantages:

• High enantiopurity is often guaranteed by the starting material.

• Well-established and reliable synthetic transformations.

• Cost-effective for certain targets.

Limitations:

• The diversity of the final products is limited by the availability of chiral starting materials.

• May require multiple synthetic steps, potentially lowering the overall yield.

Representative Experimental Protocol: Synthesis from α-Amino Acids [9]

• Diamine Formation: The starting α-amino acid is converted to a chiral 1,2-diamine with orthogonal protecting groups (e.g., Boc and Cbz). This typically involves reduction of the carboxylic acid and subsequent functional group manipulations.

• Aza-Michael Addition: The chiral diamine is reacted with an in situ generated vinyl diphenyl sulfonium salt (from 2-bromoethyl-diphenylsulfonium triflate) in the presence of a base to induce cyclization.

• Deprotection/Functionalization: The protecting groups on the piperazine nitrogens can be selectively removed and further functionalized to introduce desired substituents.

Kinetic Resolution: Separating Enantiomers

Kinetic resolution is a powerful technique for separating a racemic mixture of a chiral compound by exploiting the differential reaction rates of the two enantiomers with a chiral catalyst or reagent. This can be achieved through either enzymatic or chemical methods.

Enzymatic Kinetic Resolution

Enzymes, with their inherent chirality and high selectivity, are excellent catalysts for kinetic resolution. For example, leucine aminopeptidase has been successfully employed for the resolution of N-t-Boc-piperazine carboxamide, providing the corresponding (S)-acid and unreacted (R)-amide with good optical purity[11].

Key Advantages:

• High enantioselectivity under mild reaction conditions.

• Environmentally friendly (biocatalysis).

Limitations:

• Substrate scope can be limited by the enzyme's specificity.

• Requires the synthesis of the racemic substrate.

Chemical Kinetic Resolution

Chemical kinetic resolution often involves the use of a chiral reagent or catalyst that selectively reacts with one enantiomer of the racemate. A notable example is the kinetic resolution of 2-arylpiperazines using n-BuLi and the chiral ligand (+)-sparteine[12][13]. This process involves the enantioselective deprotonation of one enantiomer, which is then trapped with an electrophile, leaving the other enantiomer unreacted and enantioenriched.

Key Advantages:

• Can provide access to both enantiomers of the target molecule.

• High enantioselectivities are achievable.

Limitations:

• The maximum theoretical yield for the recovery of a single enantiomer is 50%.

• May require cryogenic temperatures and strictly anhydrous conditions.

Chiral Auxiliary-Mediated Synthesis

In this strategy, a chiral auxiliary is temporarily attached to the substrate to direct a stereoselective reaction. After the desired stereocenter is created, the auxiliary is removed. For instance, (R)-(-)-phenylglycinol can be used as a chiral auxiliary to synthesize (R)-(+)-2-methylpiperazine[1][4]. The auxiliary guides the formation of a key intermediate, a protected 2-oxopiperazine, in a diastereoselective manner.

Key Advantages:

• Often provides high diastereoselectivity.

• The chiral auxiliary can often be recovered and reused.

Limitations:

• Requires additional steps for the attachment and removal of the auxiliary.

• The overall efficiency depends on the yield of each step.

Comparative Summary of Synthesis Routes

Synthesis Route	Key Advantages	Key Limitations	Typical ee/dr	Scalability
Asymmetric Hydrogenation	High enantioselectivity, directness	Requires specific substrates, high pressure	>90% ee[5]	Good
Asymmetric Alkylation	Access to α-tertiary piperazines, high ee	Cost of catalyst, precursor synthesis	Good to excellent ee[7][8]	Moderate
Chiral Pool Synthesis	High enantiopurity, cost-effective	Limited diversity, multi-step	>99% ee (from starting material)	Good
Enzymatic Resolution	High ee, mild conditions, "green"	Limited substrate scope, 50% max yield	Good optical purity[11]	Moderate
Chemical Resolution	Access to both enantiomers, high ee	50% max yield, cryogenic conditions	up to 99:1 er[12]	Moderate
Chiral Auxiliary	High diastereoselectivity, recoverable auxiliary	Additional steps required	High dr	Moderate

Conclusion

The synthesis of chiral piperazines is a dynamic field with a diverse array of methodologies available to the modern chemist. The choice of the optimal synthetic route is a multifactorial decision that depends on the specific target molecule, the desired scale of the synthesis, the availability of starting materials, and the cost of reagents and catalysts.

Catalytic asymmetric methods, such as asymmetric hydrogenation and allylic alkylation, offer elegant and direct pathways to enantioenriched piperazines and are particularly valuable for accessing novel chemical space. Chiral pool synthesis remains a reliable and cost-effective strategy for targets that are readily accessible from natural products. Kinetic resolution and chiral auxiliary-based methods provide powerful alternatives, especially when other approaches are not feasible. By understanding the underlying principles and practical considerations of each of these strategies, researchers can make informed decisions to efficiently access the chiral piperazine building blocks that are crucial for the discovery and development of new medicines.

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• Clayden, J., & Taylor, R. J. (2023). Photocatalysis and Kinetic Resolution by Lithiation to Give Enantioenriched 2-Arylpiperazines. Organic Letters, 25(7), 1141-1145. [Link]

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• Iridium-Catalyzed Regio- and Diastereoselective Synthesis of C-Substituted Piperazines. (2023). ACS Catalysis. [Link]

• Huang, W.-X., Liu, L.-J., Wu, B., Feng, G.-S., & Wang, B. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, 18(13), 3082-3085. [Link]

• Huang, W.-X., Liu, L.-J., Wu, B., Feng, G.-S., & Wang, B. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters. [Link]

• O'Brien, P., & Campos, K. R. (2016). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. Journal of the American Chemical Society, 138(4), 1489-1497. [Link]

• O'Brien, P., & Campos, K. R. (2016). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation-Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. PubMed. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (R)-2-Isopropylpiperazine Dihydrochloride

This document provides essential, step-by-step guidance for the proper and safe disposal of (R)-2-Isopropylpiperazine dihydrochloride. Tailored for researchers, scientists, and drug development professionals, this guide synthesizes regulatory standards with practical, field-proven insights to ensure safety, compliance, and environmental stewardship in the laboratory.

I. Core Principles: Hazard Identification and Safety

Immediate Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), a lab coat, and chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133[3][4]. A full face shield may be necessary if there is a risk of splashing.

• Ventilation: All handling of the solid or its solutions should occur within a certified chemical fume hood to prevent inhalation of dust or aerosols[1][5].

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing. Do not breathe dust or spray mist[3][6].

II. Regulatory Framework: Understanding Your Obligations

The disposal of (R)-2-Isopropylpiperazine dihydrochloride is governed by federal and local regulations. The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) sets the standards for hazardous waste management[7].

• Hazardous Waste Classification: Due to its irritant and potentially corrosive properties, (R)-2-Isopropylpiperazine dihydrochloride must be classified as hazardous waste. Chemical waste generators are legally responsible for correctly identifying and managing their waste from generation to final disposal[4].

• EPA Generator Status: Your laboratory or facility will have a specific EPA generator status—Very Small Quantity Generator (VSQG), Small Quantity Generator (SQG), or Large Quantity Generator (LQG)—based on the total volume of hazardous waste produced monthly. This status dictates storage time limits and reporting requirements[8][9].

• "Cradle to Grave" Responsibility: The generator of the waste is responsible for its safe handling and disposal. This necessitates a comprehensive waste tracking system from its point of generation to its final disposition by a licensed vendor[8].

Regulatory & Safety Parameter	Guideline / Requirement	Primary Authority
Waste Classification	Hazardous Waste	EPA (40 CFR Parts 261.3)[4]
On-Site Storage Area	Satellite Accumulation Area (SAA)	EPA / OSHA[8][10]
SAA Storage Limit (Volume)	Up to 55 gallons	EPA (40 CFR 262.15)[11]
SAA Storage Limit (Time)	Up to one year (for partially filled containers)	CWU Guidelines[10]
Container Labeling	Must include "Hazardous Waste" and hazard identification	EPA[8][9]
Disposal Method	Via a licensed and approved waste disposal company	EPA / State DEP[12][13]
Drain Disposal	Strictly Prohibited	EPA[3]

III. Disposal Workflow: A Step-by-Step Approach

The following diagram outlines the decision-making and operational workflow for the safe disposal of (R)-2-Isopropylpiperazine dihydrochloride.

Caption: Disposal workflow for (R)-2-Isopropylpiperazine dihydrochloride.

IV. Detailed Disposal Protocol

This protocol provides the necessary steps for preparing (R)-2-Isopropylpiperazine dihydrochloride for removal by a certified waste management partner.

1. Waste Container Selection and Management

• Principle of Compatibility: The foundation of safe chemical storage is material compatibility. Never store acidic compounds like hydrochloride salts in metal containers, as this can lead to corrosion and the generation of flammable hydrogen gas[7][14].

• Procedure:

  • Select a clean, dry, and leak-proof waste container made of a compatible material, such as High-Density Polyethylene (HDPE), polypropylene, or glass[7][10]. The original product container is often a suitable choice if it is in good condition[10].

  • Ensure the container has a secure, screw-top cap to prevent leaks and spills[10].

  • Do not use food-grade containers (e.g., jars, bottles) for hazardous waste storage[10].

  • Fill the container to no more than 90% of its capacity to allow for expansion[7][10].

2. Labeling and Segregation

• Causality of Proper Labeling: Clear and accurate labeling is an EPA requirement and a critical safety measure. It informs personnel of the container's contents and associated hazards, preventing accidental mixing of incompatible wastes and ensuring proper handling by disposal vendors[8][9].

• Procedure:

  • Firmly affix a "Hazardous Waste" label to the container before adding any waste.

  • Clearly write the full chemical name: "(R)-2-Isopropylpiperazine dihydrochloride". Avoid abbreviations or formulas.

  • Indicate the primary hazards using GHS pictograms or another standard convention (e.g., "Irritant," "Corrosive")[8][9].

  • Store the container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel[8][11].

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (E&S) department.

3. Arranging for Final Disposal

• The Mandate for Professional Disposal: Federal and state law mandates that hazardous waste be transported and disposed of by licensed professionals. This ensures the waste is managed in a way that protects human health and the environment[7][12]. Attempting to neutralize or dispose of this chemical through standard laboratory drains is a regulatory violation and poses a significant safety and environmental risk[3].

• Procedure:

  • Once the waste container is full, or if the waste has been stored for the maximum allowable time according to your generator status, contact your institution's E&S department or designated hazardous waste coordinator.

  • Provide them with the necessary information about the waste stream (chemical name, quantity, container size).

  • Follow their internal procedures to schedule a pickup by the contracted licensed waste disposal company.

V. Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial to mitigate exposure and environmental contamination.

• Procedure for a Small Spill (Solid):

  • Evacuate non-essential personnel from the immediate area[12].

  • Wearing appropriate PPE, gently cover the spill with an inert absorbent material like sand, vermiculite, or a universal binder[3][12]. Avoid raising dust.

  • Carefully sweep or scoop the material into a designated hazardous waste container using non-sparking tools[3][5].

  • Label the container as "Spill Debris containing (R)-2-Isopropylpiperazine dihydrochloride" and manage it as hazardous waste.

  • Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste[12].

• Procedure for a Large Spill:

  • Evacuate the laboratory immediately and alert others in the vicinity.

  • Contact your institution's emergency response team or E&S department.

  • Provide them with the chemical name, location of the spill, and estimated quantity. Do not attempt to clean up a large spill without specialized training and equipment[12].

By adhering to this comprehensive guide, laboratory professionals can ensure the safe, compliant, and responsible disposal of (R)-2-Isopropylpiperazine dihydrochloride, upholding the highest standards of laboratory safety and environmental stewardship.

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Comprehensive Safety Guide: Personal Protective Equipment for Handling (R)-2-Isopropylpiperazine Dihydrochloride

As a Senior Application Scientist, my primary objective is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond a simple checklist to provide a deep, logic-driven framework for handling (R)-2-Isopropylpiperazine dihydrochloride. The protocols herein are designed to be a self-validating system, ensuring that every step is grounded in established safety principles to protect you, your colleagues, and your research.

Hazard Assessment: Understanding the "Why"

(R)-2-Isopropylpiperazine dihydrochloride, like many piperazine derivatives, must be handled with significant care. While a specific Safety Data Sheet (SDS) for this exact molecule is not always available, data from structurally similar compounds, such as piperazine and its various salts, provide a clear and authoritative hazard profile.[1] The primary risks stem from its corrosive nature and potential for respiratory irritation, particularly as a fine, hygroscopic powder.[2][3][4][5]

Table 1: Hazard Profile and Safety Implications

Hazard Class	Nature of Risk	Rationale for Protective Measures
Skin Corrosion/Irritation	The dihydrochloride salt can cause skin irritation and, with prolonged contact or in solution, may lead to severe chemical burns.[2][6]	Impervious gloves and a lab coat are mandatory to prevent direct contact. Any breach requires immediate and thorough washing.
Serious Eye Damage	Airborne dust or splashes can cause severe and potentially irreversible eye damage.[2][6][7]	Chemical splash goggles are the minimum requirement; a face shield provides an essential secondary layer of protection during splash-risk procedures.
Respiratory Irritation	Inhalation of the fine powder can irritate the nose, throat, and respiratory tract.[2][8]	All handling of the solid must be performed within a certified chemical fume hood or other ventilated enclosure to control airborne dust.

| Hygroscopic Solid | The material readily absorbs moisture from the air.[3][4] | This property can affect the compound's physical state and increase its reactivity with surfaces, including skin. It necessitates storage in a tightly sealed container in a dry environment.[9] |

Engineering Controls: The First Line of Defense

Before any personal protective equipment is worn, higher-level engineering and administrative controls must be in place. These are non-negotiable for safe handling.

• Chemical Fume Hood: All manipulations of solid (R)-2-Isopropylpiperazine dihydrochloride that could generate dust—including weighing, transferring, and preparing solutions—must be conducted in a properly functioning chemical fume hood.[5][10][11] This is the most critical step in preventing respiratory exposure.

• Designated Work Area: Establish a clearly marked area for handling this compound. This minimizes the risk of cross-contamination and ensures that all personnel are aware of the potential hazards.

• Emergency Equipment: Verify the location and functionality of the nearest safety shower and eyewash station before beginning work.[12] Knowing their location is not enough; you must be prepared to use them instantly.

Personal Protective Equipment (PPE): A Task-Based Protocol

The selection of PPE is not static; it must adapt to the specific task being performed. The following protocol outlines the minimum requirements.

• Requirement: Chemical-resistant gloves are mandatory.

• Specification: Nitrile rubber gloves (minimum thickness >0.11 mm) are a suitable choice.[13] Always check the manufacturer's compatibility chart for specific breakthrough times if prolonged contact is anticipated.

• Expert Insight: Never wear a single pair of gloves for an entire workday. Gloves should be inspected for pinholes or tears before each use and replaced immediately if contaminated or damaged.[11] Remove gloves using the proper technique to avoid contaminating your skin.

• Requirement: Protection against dust and splashes is critical.

• Specification: At a minimum, wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[14]

• Task-Specific Upgrade: When preparing solutions or performing any liquid transfer where a splash is possible, supplement your goggles with a full-face shield.[1] This provides a crucial secondary barrier.

• Requirement: Prevent contamination of personal clothing and skin.

• Specification: A clean, buttoned lab coat is the standard requirement.[1][8] Ensure it is made of a suitable material and fits properly.

• Expert Insight: For tasks involving larger quantities (>100g) or a significant risk of spillage, consider a chemical-resistant apron worn over the lab coat. Contaminated lab coats should be removed immediately and laundered separately from personal clothing.[15]

• Requirement: Avoid inhalation of airborne dust.

• Primary Control: A chemical fume hood is the primary means of respiratory protection.[16] In standard laboratory practice with proper engineering controls, a separate respirator is often not required.

• When a Respirator is Necessary: If engineering controls fail or are unavailable (e.g., cleaning a large spill), a NIOSH-approved respirator with a particulate filter is required.[1][8] Use of a respirator necessitates enrollment in a respiratory protection program, including training and fit-testing, as mandated by OSHA.[17]

Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the planned procedure.

Caption: PPE selection workflow for handling (R)-2-Isopropylpiperazine dihydrochloride.

Operational and Disposal Plans

• Preparation: Don all required PPE (lab coat, nitrile gloves, safety goggles). Verify the chemical fume hood is operational.

• Staging: Place a weigh boat, spatula, and a sealable container for the compound inside the fume hood.

• Transfer: Carefully open the stock container inside the fume hood. Using the spatula, transfer the desired amount of solid to the weigh boat. Minimize any actions that could create airborne dust.

• Sealing: Securely close the stock container. Transfer the weighed solid to its destination vessel within the hood.

• Cleanup: Gently wipe down the spatula and any surfaces within the hood with a damp cloth to collect residual dust. Dispose of the cloth and weigh boat as hazardous waste.[18]

• Minor Spill (Solid, contained in fume hood):

  • Alert colleagues in the immediate area.

  • Wearing your full PPE, gently cover the spill with an inert absorbent material like sand or vermiculite.[15][19]

  • Carefully sweep the mixture into a designated hazardous waste container.[20] Avoid generating dust.

  • Decontaminate the spill area with soap and water, disposing of all cleaning materials as hazardous waste.[12][19]

• Major Spill (Outside fume hood or >1 liter of solution):

  • Evacuate the immediate area immediately.[12][20] Alert all personnel to leave.

  • If the material is flammable or vapors are present, control all ignition sources.[21]

  • From a safe location, call emergency services and inform them of the chemical identity and spill location.[22]

  • Do not attempt to clean up a major spill unless you are trained and equipped for hazardous waste operations.[23]

• Designation: All materials contaminated with (R)-2-Isopropylpiperazine dihydrochloride, including the chemical itself, gloves, pipette tips, and cleaning materials, must be treated as hazardous chemical waste.[19][21]

• Containment: Collect all waste in a clearly labeled, sealed, and leak-proof container. The label should read "Hazardous Waste" and specify the chemical name.[19][20]

• Incompatibility: Do not mix this waste with incompatible materials, such as strong oxidizing agents or strong bases.[9][14]

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.[13]

References

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - Piperazine, anhydrous, 99%.
• BenchChem. (2025). Safe Disposal of 3-piperazin-1-yl-1H-pyridazin-6-one: A Comprehensive Guide for Laboratory Professionals.
• BenchChem. (2025). Personal protective equipment for handling Piperazine-2-thione.
• Santa Cruz Biotechnology. (n.d.). Material Safety Data Sheet: Piperazine.
• Carl ROTH. (n.d.). Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid.
• BIOSYNCE. (2023, December 3). Operational Disposal And Storage Of Piperazine.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 1-[2-(2-Isopropyl-5-methyl-phenoxy)-ethyl]-piperazine dihydrochloride.
• Sigma-Aldrich. (2025, January 2). Safety Data Sheet.
• Spectrum Chemical. (2007, May 10). Material Safety Data Sheet: Piperazine Dihydrochloride.
• National Institutes of Health. (n.d.). Piperazine. PubChem.
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